Dihydrozeatin

Core Science & Biosynthesis

Dihydrozeatin: A Technical Guide to its Mechanism of Action in Plant Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrozeatin (DHZ), a naturally occurring cytokinin, plays a crucial role in regulating various aspects of plant growth and development. This technical guide provides an in-depth analysis of the molecular mechanisms underlying DHZ's action, with a particular focus on its signaling pathway, its impact on root and shoot development, and its role in leaf senescence. This document synthesizes current research to offer a comprehensive resource, complete with quantitative data, detailed experimental protocols, and visual representations of key biological processes to facilitate further investigation and application in plant science and agricultural biotechnology.

Introduction

Cytokinins are a class of phytohormones, derived from adenine, that are central to the regulation of cell division, differentiation, and overall plant architecture. Among the various forms of cytokinins, dihydrozeatin (DHZ) is a significant isoprenoid cytokinin found in many plant species.[1][2] DHZ is formed through the reduction of trans-zeatin (B1683218) (tZ) by the enzyme zeatin reductase.[1] A key characteristic of DHZ is its relative stability, as it is less susceptible to degradation by cytokinin oxidase/dehydrogenase (CKX) enzymes compared to other cytokinins like tZ. This resistance to degradation suggests that DHZ may play a critical role in maintaining cytokinin homeostasis, particularly under conditions that promote CKX activity.[1] This guide will explore the specific mechanisms by which DHZ influences plant development, highlighting its unique properties and physiological effects.

Dihydrozeatin Signaling Pathway

The action of dihydrozeatin is initiated through its perception by specific cytokinin receptors, which are transmembrane histidine kinases located in the endoplasmic reticulum.[3] In Arabidopsis thaliana, DHZ exhibits a preferential binding to the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) receptor.[3][4] This specific interaction triggers a multi-step phosphorelay signaling cascade, a hallmark of cytokinin signal transduction.

Upon DHZ binding, AHK3 undergoes autophosphorylation on a conserved histidine residue within its kinase domain. The phosphate (B84403) group is then transferred to a conserved aspartate residue in the receptor's receiver domain. Subsequently, ARABIDOPSIS HISTIDINE PHOSPHOTRANSFER PROTEINS (AHPs) shuttle the phosphate group from the receptor to the nucleus. In the nucleus, the phosphate is transferred to Type-B ARABIDOPSIS RESPONSE REGULATORS (ARRs). The phosphorylation of Type-B ARRs, which are transcription factors, activates them, leading to the transcriptional regulation of cytokinin-responsive genes.[1][2] Key downstream targets that mediate the developmental effects of DHZ include the transcription factors ARR1, ARR12, and ARR11.[2][5]

// Node and Edge Styling node [penwidth=2]; DHZ [penwidth=2, color="#34A853"]; AHK3 [penwidth=2, color="#4285F4"]; AHP [penwidth=2, color="#FBBC05"]; Type_B_ARR [penwidth=2, color="#EA4335"]; Cytokinin_Response_Genes [penwidth=2, color="#4285F4"]; } Caption: Dihydrozeatin signaling cascade.

Quantitative Data on Dihydrozeatin Activity

Receptor Binding Affinity

The specificity of DHZ action is rooted in its differential affinity for cytokinin receptors. Quantitative binding assays have demonstrated that AHK3 is a primary receptor for DHZ in Arabidopsis.

Cytokinin	Receptor	Apparent Dissociation Constant (KD) [nM]	Reference
Dihydrozeatin (DHZ)	AHK3	~5-10	[4]
trans-Zeatin (tZ)	AHK3	1-2	[4]
Dihydrozeatin (DHZ)	CRE1/AHK4	>100	[4]
trans-Zeatin (tZ)	CRE1/AHK4	2-4	[4]

Table 1: Comparative binding affinities of dihydrozeatin and trans-zeatin to Arabidopsis cytokinin receptors. Data from competitive binding assays highlight the higher affinity of DHZ for AHK3 compared to CRE1/AHK4.

Effect on Root Meristem Size

DHZ plays a significant role in regulating root development by promoting cell differentiation, which leads to a reduction in the size of the root apical meristem.[1][2]

Treatment	Genotype	Meristematic Cortical Cell Number	Reference
Mock	Wild Type (Col-0)	~40	[2]
0.5 µM DHZ (16h)	Wild Type (Col-0)	~25	[2]
Mock	ahk3-3	~50	[2]
0.5 µM DHZ (16h)	ahk3-3	~50	[2]
0.5 µM tZ (16h)	Wild Type (Col-0)	~28	[2]

Table 2: Effect of dihydrozeatin on the number of meristematic cortical cells in the Arabidopsis root. The reduction in meristem size upon DHZ treatment is dependent on the AHK3 receptor.

Role in Plant Development

Root Development

DHZ is a key regulator of root meristem homeostasis, primarily by promoting the differentiation of meristematic cells.[1][2] This action is mediated through the AHK3 signaling pathway, which leads to the activation of ARR1, ARR12, and ARR11.[2] These transcription factors, in turn, upregulate the expression of genes that inhibit cell cycle progression and promote differentiation, such as SHORT HYPOCOTYL 2 (SHY2/IAA3) and KIP-RELATED PROTEIN 2 (KRP2).[6][7] The upregulation of these genes in the transition zone of the root meristem effectively puts a brake on cell division, leading to a smaller meristem size.[2]

Shoot Development and Apical Dominance

While the role of cytokinins in promoting shoot growth and branching is well-established, specific quantitative data on the effects of DHZ on these processes are less abundant. Generally, cytokinins act antagonistically to auxin in the regulation of apical dominance.[8] By promoting the outgrowth of axillary buds, cytokinins can increase the degree of shoot branching. Given DHZ's stability, it is plausible that it plays a sustained role in promoting lateral bud development, although further quantitative studies are needed to delineate its specific contribution compared to other cytokinins.

Leaf Senescence

Cytokinins are known to delay leaf senescence by inhibiting the degradation of chlorophyll (B73375) and proteins.[9] The relative stability of DHZ may make it particularly effective in this role. Studies have shown that a decline in the levels of zeatin and dihydrozeatin derivatives in the xylem sap is correlated with the onset of monocarpic senescence in soybean.[10] Exogenous application of cytokinins can counteract this process, suggesting that maintaining adequate levels of active cytokinins, including DHZ, is crucial for leaf longevity and overall plant productivity.

Experimental Protocols

Quantification of Endogenous Dihydrozeatin by LC-MS/MS

This protocol describes a method for the extraction, purification, and quantification of endogenous cytokinins, including DHZ, from plant tissues.

Materials:

• Liquid nitrogen

• Extraction buffer: 15:4:1 (v/v/v) methanol (B129727):water:formic acid

• Internal standard (e.g., deuterated DHZ)

• Solid-phase extraction (SPE) columns (e.g., Oasis MCX)

• Elution solution: 0.35 M NH4OH in 60% (v/v) methanol

• LC-MS/MS system

Procedure:

• Freeze plant tissue in liquid nitrogen and grind to a fine powder.

• Extract the powdered tissue twice with ice-cold extraction buffer containing the internal standard.

• Centrifuge the extracts at high speed (e.g., 14,000 x g) at 4°C.

• Combine the supernatants and evaporate the methanol under a stream of nitrogen or using a rotary evaporator.

• Reconstitute the aqueous residue in 1% (v/v) acetic acid.

• Load the sample onto a pre-conditioned SPE column.

• Wash the column with 1% (v/v) acetic acid, followed by a wash with methanol.

• Elute the cytokinins with the elution solution.

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

• Analyze the sample using a reverse-phase C18 column coupled to a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

Analysis of Root Meristem Size

This protocol details the measurement of root meristem size in Arabidopsis thaliana seedlings.

Materials:

• Arabidopsis seedlings grown on vertical agar (B569324) plates

• Microscope with DIC optics

• Image analysis software (e.g., ImageJ)

Procedure:

• Grow Arabidopsis seedlings on vertical agar plates containing the desired treatment (e.g., different concentrations of DHZ).

• After the specified treatment period (e.g., 5-7 days), mount the seedlings on a microscope slide with a drop of water.

• Observe the root tip under a microscope using DIC optics.

• Capture images of the root meristem.

• Using image analysis software, count the number of cortical cells in a single file from the quiescent center to the first cell that is more than twice the length of the preceding cell. This marks the transition from the meristematic zone to the elongation zone.

• Repeat the measurement for a statistically significant number of roots for each treatment.

Quantitative RT-PCR (qRT-PCR) for Cytokinin-Responsive Genes

This protocol outlines the steps for analyzing the expression of cytokinin-responsive genes, such as SHY2 and KRP2, in Arabidopsis roots.

Materials:

• Arabidopsis seedlings

• RNA extraction kit

• DNase I

• Reverse transcriptase kit

• qPCR master mix (e.g., SYBR Green-based)

• Gene-specific primers for SHY2, KRP2, and a reference gene (e.g., ACTIN2)

• qPCR instrument

Procedure:

• Treat Arabidopsis seedlings with DHZ or a mock control for the desired time period.

• Harvest root tissue and immediately freeze in liquid nitrogen.

• Extract total RNA using a suitable RNA extraction kit, including a DNase I treatment step to remove genomic DNA contamination.

• Synthesize cDNA from the total RNA using a reverse transcriptase kit.

• Set up qPCR reactions using the qPCR master mix, cDNA template, and gene-specific primers.

• Perform the qPCR reaction in a real-time PCR instrument.

• Analyze the data using the comparative CT (ΔΔCT) method to determine the relative expression levels of the target genes, normalized to the reference gene.

Conclusion

Dihydrozeatin is a key cytokinin that plays a specific and crucial role in plant development, particularly in the regulation of root meristem size through the AHK3-mediated signaling pathway. Its inherent stability due to resistance to enzymatic degradation suggests a significant role in maintaining cytokinin activity over time and under various environmental conditions. The quantitative data and detailed protocols provided in this guide offer a solid foundation for researchers to further explore the multifaceted functions of DHZ and its potential applications in agriculture and biotechnology. Future research should focus on elucidating the specific quantitative effects of DHZ on shoot architecture and leaf longevity to provide a more complete picture of its regulatory network.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Receptor Properties and Features of Cytokinin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytokinin and auxin intersection in root meristems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Zeatin: The 60th anniversary of its identification - PMC [pmc.ncbi.nlm.nih.gov]

Endogenous Functions of Dihydrozeatin in Plants: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ) is a naturally occurring, highly active isoprenoid cytokinin, a class of phytohormones crucial for plant growth and development.[1] Derived from the reduction of trans-zeatin (B1683218) (tZ) by the enzyme zeatin reductase, DHZ plays a significant role in various physiological processes, including cell differentiation, particularly in roots.[2][3] A key characteristic of DHZ is its stability; it is not a substrate for cytokinin oxidase/dehydrogenase (CKX), the primary enzyme responsible for cytokinin degradation, which allows it to maintain cytokinin activity in oxidative environments.[1][4] This guide provides a comprehensive overview of the endogenous functions of DHZ, its biosynthesis, metabolism, transport, and signaling pathways. It also includes quantitative data, detailed experimental protocols, and visualizations to support further research and application.

Biosynthesis, Metabolism, and Transport

Dihydrozeatin is synthesized from trans-zeatin through the action of zeatin reductase, an enzyme that catalyzes the saturation of the isoprenoid side chain.[2][3] While the gene encoding zeatin reductase has not yet been definitively identified in all plant species, its activity has been detected in various plant tissues, including immature Phaseolus vulgaris embryos.[3]

Once formed, DHZ can undergo several metabolic conversions, including:

• Ribosylation: Conversion to its riboside form, dihydrozeatin riboside (DHZR).

• Glycosylation: Formation of O-glucosides (e.g., dihydrozeatin-O-glucoside, DHZOG) and N-glucosides (e.g., dihydrozeatin-9-glucoside, DHZ9G).[5][6] O-glucosides are generally considered storage forms that can be reconverted to the active base, while N-glucosides are typically viewed as inactive, irreversibly conjugated forms.[7][8]

• Phosphorylation: Conversion to its nucleotide form.

Transport of cytokinins occurs via the xylem and phloem. While zeatin riboside is a major long-distance transport form, DHZ and its derivatives are also mobile within the plant.[5] Studies in germinating lupin seeds have shown polarized transport of exogenously applied DHZR from the embryo to the cotyledons.[9]

Quantitative Data on Endogenous Dihydrozeatin Levels

The concentration of dihydrozeatin and its metabolites varies significantly among plant species, tissues, and developmental stages, as well as in response to environmental conditions. The following tables summarize available quantitative data.

Table 1: Endogenous Dihydrozeatin and its Metabolites in Different Plant Tissues under Normal Conditions

Plant Species	Tissue	Dihydrozeatin (pmol/g FW)	Dihydrozeatin Riboside (pmol/g FW)	Dihydrozeatin-O-Glucoside (pmol/g FW)	Dihydrozeatin-9-Glucoside (pmol/g FW)	Reference
Nicotiana tabacum (Tobacco)	Leaves	~5-15	~2-8	-	-	[2]
Zea mays (Maize)	Roots	Present	Present	Present	Present	[10]
Stems	Present	Present	Present	Present	[10]
Leaves	Present	Present	Present	Present	[10]
Kernels	Present	Present	Present	Present	[10]
Cucumis sativus (Cucumber)	Developing Fruit	~2-10	-	-	-	[11]

Note: "-" indicates data not available in the cited reference.

Table 2: Endogenous Dihydrozeatin Levels in Plants under Abiotic Stress

Plant Species	Stress Condition	Tissue	Dihydrozeatin (pmol/g FW)	Change Compared to Control	Reference
Nicotiana tabacum (Tobacco)	Drought	Leaves	Decreased	Lower than well-watered plants	[7]

Further quantitative data on DHZ levels under various stress conditions in different plant species is an active area of research.

Physiological Functions of Dihydrozeatin

Dihydrozeatin is involved in a range of developmental processes, with its role in root development being the most extensively studied.

Root Development

DHZ plays a crucial role in promoting cell differentiation in the root apical meristem.[2] In Arabidopsis thaliana, DHZ is specifically perceived by the histidine kinase receptor AHK3.[2] This perception initiates a signaling cascade that leads to the activation of type-B ARABIDOPSIS RESPONSE REGULATORS (ARRs), namely ARR1, ARR12, and ARR11.[2][12] These transcription factors then promote the expression of genes that lead to cell differentiation and a reduction in root meristem size.[2] This mechanism appears to be conserved across different plant species, including dicots and monocots.[2]

Shoot Development and Leaf Senescence

While less characterized than its role in roots, cytokinins, in general, are known to influence shoot apical meristem (SAM) maintenance and leaf development.[13][14] The stability of DHZ suggests it may play a sustained role in these processes. Cytokinins are well-known inhibitors of leaf senescence, and a decline in endogenous cytokinin levels, including DHZ, has been observed during this process in tobacco leaves.[7]

Flower and Seed Development

Cytokinins are integral to flower and seed development. While specific quantitative data for DHZ in these organs is limited, its presence in maize kernels suggests a role in seed filling and development.[10] Further research is needed to elucidate the specific functions of DHZ in reproductive development.

Dihydrozeatin Signaling Pathway

The signaling pathway for dihydrozeatin in the Arabidopsis root has been partially elucidated. It involves a multistep phosphorelay system similar to other cytokinins.

DHZ Signaling Pathway in Arabidopsis Roots.

Crosstalk with Other Phytohormone Pathways

The action of dihydrozeatin is not isolated but is integrated into the broader network of phytohormone signaling.

• Auxin: There is a well-established antagonistic relationship between cytokinins and auxin in regulating root and shoot development. The DHZ-induced upregulation of SHY2 and GH3.17 in the root transition zone directly impacts auxin signaling and homeostasis, thereby promoting cell differentiation.[2][13][15]

• Gibberellin (GA): Crosstalk between cytokinins and gibberellins (B7789140) is crucial for processes like shoot apical meristem function and lateral root formation. While specific molecular interactions with the DHZ pathway are still being investigated, it is known that these hormones often have opposing effects on developmental processes.[16][17]

• Abscisic Acid (ABA): Cytokinins and ABA often act antagonistically in stress responses. For instance, while ABA generally promotes stress tolerance, high levels of some cytokinins can have a negative effect. The stability of DHZ might make it a key player in modulating ABA-mediated stress responses.[6][12]

Experimental Protocols

Extraction of Dihydrozeatin and its Metabolites from Plant Tissues

This protocol is adapted from established methods for cytokinin extraction and is suitable for the analysis of DHZ and its conjugates.[11][18][19]

Materials:

• Plant tissue (freshly harvested and immediately frozen in liquid nitrogen)

• Extraction buffer: Methanol (B129727):Water:Formic Acid (15:4:1, v/v/v), pre-chilled to -20°C

• Internal standards (e.g., deuterated DHZ and its metabolites)

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis MCX)

• Methanol, 1% Acetic Acid, 0.35 M Ammonia (B1221849) in 70% Methanol

• Centrifuge, evaporator

Procedure:

• Homogenization: Grind frozen plant tissue (50-100 mg) to a fine powder in liquid nitrogen.

• Extraction: Add 1 mL of pre-chilled extraction buffer containing internal standards to the powdered tissue. Vortex thoroughly and incubate for 1 hour at -20°C with occasional shaking.

• Centrifugation: Centrifuge at 14,000 x g for 20 minutes at 4°C. Collect the supernatant.

• Re-extraction: Add another 0.5 mL of extraction buffer to the pellet, vortex, and centrifuge again. Combine the supernatants.

• Evaporation and Reconstitution: Evaporate the methanol from the combined supernatant under a stream of nitrogen or in a vacuum concentrator. Reconstitute the aqueous residue in 1 mL of 1% acetic acid.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis MCX cartridge with 1 mL of methanol followed by 1 mL of 1% acetic acid.

  • Load the reconstituted sample onto the cartridge.

  • Wash the cartridge with 1 mL of 1% acetic acid.

  • Wash with 1 mL of methanol.

  • Elute the cytokinins with 2 x 1 mL of 0.35 M ammonia in 70% methanol.

• Final Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase for UHPLC-MS/MS analysis.

Quantification of Dihydrozeatin by UHPLC-MS/MS

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (UHPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Reversed-phase C18 column (e.g., 1.7 µm particle size, 2.1 x 100 mm).

Chromatographic Conditions (Example):

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A linear gradient from 5% to 95% B over 10 minutes, followed by a wash and re-equilibration step.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for DHZ and its metabolites, as well as their corresponding internal standards.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Dihydrozeatin (DHZ)	222.1	136.1
Dihydrozeatin Riboside (DHZR)	354.2	222.1
Dihydrozeatin-O-Glucoside (DHZOG)	384.2	222.1
Dihydrozeatin-9-Glucoside (DHZ9G)	384.2	222.1

Note: These are example transitions and should be optimized for the specific instrument used.

Quantification:

Quantification is achieved by comparing the peak area ratios of the endogenous analytes to their corresponding stable isotope-labeled internal standards against a calibration curve prepared with known concentrations of standards.

Functional Analysis of Dihydrozeatin

Experimental Workflow for Root Meristem Analysis:

Workflow for DHZ Root Meristem Functional Analysis.

Conclusion

Dihydrozeatin is an important and active cytokinin with distinct properties that contribute to its specific roles in plant development and stress responses. Its stability and specific perception by the AHK3 receptor in roots highlight its significance in regulating cell differentiation. This guide provides a foundational understanding of DHZ, offering quantitative insights, detailed methodologies, and visual representations of its signaling pathway to facilitate further research. Future studies focusing on expanding the quantitative data across more species and conditions, further dissecting its signaling network, and exploring its functions beyond root development will be crucial for a complete understanding of this vital phytohormone.

References

• 1. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 2. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Dihydrozeatin (DHZ) | Duchefa Biochemie [duchefa-biochemie.com]
• 5. Zeatin: The 60th anniversary of its identification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dihydrozeatin-9-glucoside | 73263-99-7 | MD30222 [biosynth.com]
• 7. researchgate.net [researchgate.net]
• 8. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. O-Glucosylation of cis-Zeatin in Maize. Characterization of Genes, Enzymes, and Endogenous Cytokinins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 12. Arabidopsis type B cytokinin response regulators ARR1, ARR10, and ARR12 negatively regulate plant responses to drought - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Initiation and maintenance of plant stem cells in root and shoot apical meristems - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Shoot apical meristem maintenance: the art of a dynamic balance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Crosstalk between ABA and auxin signaling pathways in roots of Arabidopsis thaliana (L.) Heynh - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mechanisms of Cross Talk between Gibberellin and Other Hormones - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Gibberellin-Auxin Crosstalk Modulates Lateral Root Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A new approach for cytokinin isolation from Arabidopsis tissues using miniaturized purification: pipette tip solid-phase extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 19. en.bio-protocol.org [en.bio-protocol.org]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Dihydrozeatin Biosynthesis and Metabolic Pathways

This technical guide provides a comprehensive overview of the biosynthesis and metabolic pathways of dihydrozeatin (DHZ), a naturally occurring cytokinin. Dihydrozeatin, a derivative of trans-zeatin (B1683218) (tZ), plays a significant role in various plant growth and development processes, including cell division, differentiation, and stress response.[1][2] Unlike its precursor, DHZ exhibits enhanced stability due to its resistance to degradation by the primary cytokinin catabolic enzyme, cytokinin oxidase/dehydrogenase (CKX).[2][3] This guide details the enzymatic steps leading to DHZ formation, its subsequent metabolic fates, and the experimental protocols used for its analysis.

Dihydrozeatin Biosynthesis Pathway

The formation of dihydrozeatin is a multi-step process that originates from the general isoprenoid cytokinin biosynthesis pathway and culminates in the reduction of trans-zeatin. The key enzymatic steps are outlined below.

Step 1: Isopentenyladenine (iP) Nucleotide Formation The biosynthesis begins with the transfer of an isopentenyl group from dimethylallyl diphosphate (B83284) (DMAPP) to an adenine (B156593) moiety, typically ATP or ADP.[4] This rate-limiting step is catalyzed by the enzyme ATP/ADP isopentenyltransferase (IPT) , resulting in the formation of isopentenyladenosine-5'-monophosphate (iPRMP).[4][5][6] In plants, DMAPP is supplied by two distinct pathways: the methylerythritol phosphate (B84403) (MEP) pathway in plastids and the mevalonate (B85504) (MVA) pathway in the cytosol.[7] The DMAPP used for trans-zeatin (and subsequently DHZ) biosynthesis is primarily derived from the plastidial MEP pathway.[7]

Step 2: Hydroxylation to trans-Zeatin (tZ) Nucleotides The isopentenyl side chain of iPRMP is hydroxylated to form trans-zeatin riboside-5'-monophosphate (tZRMP). This reaction is catalyzed by a cytochrome P450 monooxygenase, specifically the CYP735A enzyme family.[8][9]

Step 3: Activation to Free-Base Cytokinins The biologically active free-base cytokinin, trans-zeatin (tZ), is formed from its nucleotide precursor (tZRMP) in a single step. This conversion is catalyzed by the LONELY GUY (LOG) enzyme, a cytokinin riboside-5'-monophosphate phosphoribohydrolase, which directly converts the inactive cytokinin nucleotide to its active form.[10][11][12][13]

Step 4: Reduction to Dihydrozeatin (DHZ) The final step in DHZ biosynthesis is the reduction of the double bond in the isoprenoid side chain of trans-zeatin. This reaction is catalyzed by zeatin reductase (ZRED) , which uses NADPH as a cofactor.[1][14][15][16] This conversion occurs at the free-base level.[15][16] The resulting molecule, dihydrozeatin, is a saturated derivative of zeatin.[1]

Visualization of Dihydrozeatin Biosynthesis

Caption: The de novo biosynthesis pathway of Dihydrozeatin (DHZ).

Metabolic Pathways of Dihydrozeatin

Dihydrozeatin is considered a stable and highly active cytokinin, primarily because its saturated side chain makes it a poor substrate for cytokinin oxidase/dehydrogenase (CKX), the enzyme responsible for the irreversible degradation of unsaturated cytokinins like trans-zeatin and isopentenyladenine (iP).[2][3][17] However, DHZ levels are regulated through other metabolic processes, mainly conjugation.

Metabolic Fates:

• O-Glucosylation: Dihydrozeatin can be reversibly inactivated through the attachment of a glucose molecule to the hydroxyl group of its side chain, forming DHZ-O-glucoside (DHZOG). This reaction is catalyzed by UDP-glucosyltransferases (UGTs) . These conjugates can be stored or transported and later reactivated by β-glucosidases.[18]

• N-Glucosylation: Irreversible inactivation can occur via N-glucosylation at the N7 or N9 positions of the purine (B94841) ring, forming DHZ-7-glucoside (DHZ7G) or DHZ-9-glucoside (DHZ9G).

• Ribosylation: DHZ can be converted to its riboside form, dihydrozeatin riboside (DZR), which can also be subject to further glucosylation.

Visualization of Dihydrozeatin Metabolism

Caption: Metabolic pathways of Dihydrozeatin (DHZ).

Quantitative Data

Quantitative analysis reveals the relative abundance and enzymatic efficiencies within cytokinin pathways. The data below, compiled from various studies, highlights key enzymatic properties.

Table 1: Properties of Zeatin Reductase in Phaseolus vulgaris

Property	Value	Reference
Cofactor Requirement	NADPH (Absolute)	[15],[16]
Optimal pH	7.5 - 8.0	[15],[16]
Substrate Specificity	Highly specific for trans-zeatin	[15],[16]
Isozyme Molecular Weight 1	~55,000 Da	[15],[16]
Isozyme Molecular Weight 2	~25,000 Da	[15],[16]

Note: The enzyme does not recognize ribosylzeatin, cis-zeatin (B600781), O-xylosylzeatin, or isopentenyladenine as substrates.[15][16]

Table 2: Substrate Specificity of LONELY GUY (LOG) Enzymes

Enzyme	Substrate	Relative Activity (%)	Reference
AtLOG7	iPRMP	100	[12]
tZRMP	102	[12]
cZRMP	105	[12]
DZRMP	102	[12]
Rice LOG	iPRMP	100	[12]
tZRMP	108	[12]
cZRMP	115	[12]
DZRMP	105	[12]

Note: Data shows that LOG enzymes efficiently convert various cytokinin riboside 5'-monophosphates, including the precursor to DHZ's precursor (tZRMP) and DZRMP itself, into their active forms.

Experimental Protocols

Accurate quantification of dihydrozeatin and characterization of its biosynthetic enzymes are crucial for research. Below are detailed methodologies for these purposes.

Protocol for Cytokinin Extraction and Quantification by LC-MS/MS

This protocol is a synthesized method based on established procedures for analyzing cytokinins in plant tissues.[19][20][21][22]

1. Sample Preparation and Homogenization:

• Flash-freeze collected plant tissue (typically 20-50 mg fresh weight) in liquid nitrogen to halt metabolic activity.

• Homogenize the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a bead beater.

2. Extraction:

• To the frozen powder, add 1 mL of a pre-chilled (-20°C) extraction buffer. A common buffer is a modified Bieleski buffer: methanol (B129727)/water/formic acid (15:4:1, v/v/v).[21][22]

• Spike the buffer with a known amount of deuterated internal standards (e.g., [²H₅]tZ, [²H₆]DHZ) for accurate quantification.[19][20]

• Vortex vigorously and incubate at -20°C for at least 1 hour (or overnight) to ensure complete extraction.

• Centrifuge at high speed (e.g., 14,000 x g) for 20 minutes at 4°C.

• Collect the supernatant. For exhaustive extraction, re-extract the pellet with another 0.5-1.0 mL of extraction buffer, centrifuge, and pool the supernatants.[20]

3. Purification by Solid-Phase Extraction (SPE):

• Dilute the pooled supernatant with 1 M formic acid or water to reduce the methanol concentration to <10%.

• Use a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX).

• Conditioning: Pass 1 mL of methanol, followed by 1 mL of water through the cartridge.[19]

• Loading: Load the diluted sample onto the cartridge.

• Washing: Wash the cartridge sequentially with 1 mL of 1 M formic acid and then 1 mL of methanol to remove interfering compounds.[20]

• Elution: Elute the cytokinins with 1-2 mL of 0.35 M ammonium (B1175870) hydroxide (B78521) in 60-70% methanol.[20][21]

• Evaporate the eluate to dryness under a stream of nitrogen or in a vacuum concentrator.

4. LC-MS/MS Analysis:

• Reconstitute the dried extract in a small volume (e.g., 50 µL) of the initial mobile phase (e.g., 5-10% methanol or acetonitrile (B52724) in water with 0.1% formic acid).[20]

• Inject the sample into a UPLC or HPLC system coupled to a tandem mass spectrometer (MS/MS).

• Separation: Use a C18 reversed-phase column with a gradient elution of an acidified aqueous mobile phase (A) and an acidified organic mobile phase (B, e.g., acetonitrile or methanol).[19][21]

• Detection: Operate the mass spectrometer in positive ion mode using electrospray ionization (ESI). Monitor the specific precursor-to-product ion transitions for each cytokinin and its corresponding deuterated internal standard (Multiple Reaction Monitoring - MRM mode).

• Quantification: Construct a calibration curve using analytical standards. Quantify endogenous cytokinins by comparing the peak area ratio of the analyte to its internal standard against the calibration curve.[19]

Visualization of Cytokinin Analysis Workflow

Caption: A standard workflow for cytokinin extraction and analysis.

Protocol for Zeatin Reductase Enzyme Assay

This protocol describes a method to measure the activity of zeatin reductase, the enzyme that synthesizes DHZ.

1. Enzyme Extraction:

• Homogenize fresh plant tissue (e.g., immature Phaseolus embryos) in a chilled extraction buffer (e.g., 50 mM Tris-HCl, pH 7.8, containing 10 mM β-mercaptoethanol, 1 mM EDTA, and protease inhibitors).

• Centrifuge the homogenate at high speed (e.g., 20,000 x g) for 30 minutes at 4°C to pellet cellular debris.

• Collect the supernatant containing the soluble proteins, which serves as the crude enzyme extract. The enzyme can be further purified using ammonium sulfate (B86663) fractionation and chromatography.[15][16]

2. Reaction Mixture:

• Prepare a reaction mixture in a microcentrifuge tube containing:

  • Buffer (e.g., 100 mM Tris-HCl, pH 7.8)
  • Substrate: trans-zeatin (e.g., 50-100 µM final concentration)
  • Cofactor: NADPH (e.g., 1-2 mM final concentration)[15][16]
  • Enzyme extract (add a specific amount of total protein, e.g., 50-100 µg)

• Prepare a negative control by boiling the enzyme extract before adding it to the reaction or by omitting NADPH.

3. Incubation:

• Incubate the reaction mixture at an optimal temperature (e.g., 30-37°C) for a defined period (e.g., 30-60 minutes). The reaction should be stopped during the linear phase of product formation.

4. Reaction Termination and Product Analysis:

• Stop the reaction by adding an equal volume of acidified methanol or by flash-freezing.

• Analyze the formation of the product, dihydrozeatin, using the LC-MS/MS method described in Protocol 4.1.

• Enzyme activity can be calculated based on the amount of DHZ produced per unit time per milligram of protein.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 3. phygenera.de [phygenera.de]
• 4. ecology.lifescience.ntu.edu.tw [ecology.lifescience.ntu.edu.tw]
• 5. pnas.org [pnas.org]
• 6. Isopentenyltransferases as master regulators of crop performance: their function, manipulation, and genetic potential for stress adaptation and yield improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distinct isoprenoid origins of cis- and trans-zeatin biosyntheses in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | IPT9, a cis-zeatin cytokinin biosynthesis gene, promotes root growth [frontiersin.org]
• 9. academic.oup.com [academic.oup.com]
• 10. The LONELY GUY gene family: from mosses to wheat, the key to the formation of active cytokinins in plants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The LONELY GUY gene family: from mosses to wheat, the key to the formation of active cytokinins in plants | Semantic Scholar [semanticscholar.org]
• 12. academic.oup.com [academic.oup.com]
• 13. researchgate.net [researchgate.net]
• 14. An enzyme mediating the conversion of zeatin to dihydrozeatin in phaseolus embryos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. An Enzyme Mediating the Conversion of Zeatin to Dihydrozeatin in Phaseolus Embryos - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pnas.org [pnas.org]
• 18. Human Metabolome Database: Showing metabocard for Dihydrozeatin (HMDB0012215) [hmdb.ca]
• 19. benchchem.com [benchchem.com]
• 20. bio-protocol.org [bio-protocol.org]
• 21. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 22. A new approach for cytokinin isolation from Arabidopsis tissues using miniaturized purification: pipette tip solid-phase extraction - PMC [pmc.ncbi.nlm.nih.gov]

Dihydrozeatin Receptor Binding: A Technical Guide to Affinity and Specificity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ), a naturally occurring cytokinin, plays a crucial role in plant growth and development. Unlike other cytokinins, DHZ exhibits a remarkable specificity for certain receptors, making it a valuable tool for dissecting cytokinin signaling pathways and a potential target for agricultural and pharmaceutical applications. This technical guide provides an in-depth analysis of the binding affinity and specificity of dihydrozeatin to its receptors, with a focus on the well-characterized model organism Arabidopsis thaliana. The guide details the quantitative binding data, experimental protocols for its measurement, and the downstream signaling consequences of this specific interaction.

Quantitative Analysis of Dihydrozeatin Receptor Binding Affinity

The binding affinity of dihydrozeatin to cytokinin receptors has been quantified using various experimental approaches, primarily radioligand binding assays. The data consistently demonstrates a significantly higher affinity of DHZ for the Arabidopsis HISTIDINE KINASE 3 (AHK3) receptor compared to other cytokinin receptors like CRE1/AHK4.

Table 1: Dissociation Constants (Kd) of Cytokinins for Arabidopsis Receptors AHK3 and CRE1/AHK4

Ligand	Receptor	Apparent Kd (nM)	Reference
Dihydrozeatin (DHZ)	AHK3	1-2	[1][2]
Dihydrozeatin (DHZ)	CRE1/AHK4	Lower affinity than AHK3	[1][2]
trans-Zeatin (tZ)	AHK3	1-2	[1][2][3]
trans-Zeatin (tZ)	CRE1/AHK4	2-4	[1][2][3]
Isopentenyladenine (iP)	AHK3	~10-fold lower affinity than tZ	[1][2]
Isopentenyladenine (iP)	CRE1/AHK4	High affinity, comparable to tZ	[4]

Table 2: Half-maximal Inhibitory Concentration (IC50) of Cytokinins in Competitive Binding Assays with [³H]tZ

Competitor	Receptor	IC50 (nM)
Dihydrozeatin (DHZ)	AHK3	Data not explicitly found in searches
Dihydrozeatin (DHZ)	CRE1/AHK4	Data not explicitly found in searches
trans-Zeatin (tZ)	AHK3	~1
trans-Zeatin (tZ)	CRE1/AHK4	~3
Isopentenyladenine (iP)	AHK3	~20
Isopentenyladenine (iP)	CRE1/AHK4	~2

Dihydrozeatin Signaling Pathway

The specific binding of dihydrozeatin to the AHK3 receptor initiates a phosphorelay signaling cascade. This pathway culminates in the activation of type-B ARABIDOPSIS RESPONSE REGULATORS (ARRs), which are transcription factors that regulate the expression of cytokinin-responsive genes. In the context of root development, DHZ binding to AHK3 specifically activates ARR1, ARR11, and ARR12, leading to the promotion of cell differentiation.[5][6]

Caption: Dihydrozeatin signaling pathway via the AHK3 receptor.

Experimental Protocols

Heterologous Expression of Cytokinin Receptors in E. coli

This protocol describes the expression of Arabidopsis cytokinin receptors, such as AHK3, in Escherichia coli for subsequent use in binding assays.

Materials:

• E. coli expression strain (e.g., BL21(DE3))

• Expression vector containing the cytokinin receptor cDNA (e.g., pET vector)

• Luria-Bertani (LB) medium

• Appropriate antibiotic for plasmid selection

• Isopropyl β-D-1-thiogalactopyranoside (IPTG)

Procedure:

• Transformation: Transform the expression plasmid into competent E. coli cells using a standard heat shock or electroporation protocol.[7][8]

• Starter Culture: Inoculate a single colony into 5-10 mL of LB medium containing the appropriate antibiotic. Incubate overnight at 37°C with shaking.

• Large-Scale Culture: Inoculate a large volume of LB medium (e.g., 1 L) with the overnight starter culture. Grow at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Expression: Continue to incubate the culture for 3-4 hours at a reduced temperature (e.g., 28-30°C) to enhance protein solubility.

• Harvesting: Harvest the bacterial cells by centrifugation at 5,000 x g for 10 minutes at 4°C.

• Cell Lysis: Resuspend the cell pellet in a suitable lysis buffer and disrupt the cells using sonication or a French press.

• Membrane Fraction Preparation: To isolate membrane-bound receptors, centrifuge the lysate at a low speed to remove cell debris, followed by a high-speed centrifugation (e.g., 100,000 x g) to pellet the membrane fraction. Resuspend the membrane pellet in a suitable buffer for binding assays.

Competitive Radioligand Binding Assay

This protocol is used to determine the binding affinity of unlabeled ligands (like DHZ) by measuring their ability to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Membrane preparation containing the expressed cytokinin receptor

• Radiolabeled cytokinin (e.g., [³H]trans-zeatin)

• Unlabeled competitor ligands (e.g., dihydrozeatin, trans-zeatin, isopentenyladenine) at a range of concentrations

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl₂, 10 mM KCl)

• Wash buffer (ice-cold binding buffer)

• Glass fiber filters

• Filtration apparatus

• Scintillation cocktail and counter

Procedure:

• Assay Setup: In a microcentrifuge tube or 96-well plate, combine the membrane preparation, a fixed concentration of the radiolabeled ligand (typically at or below its Kd), and varying concentrations of the unlabeled competitor.

• Incubation: Incubate the reaction mixture at a specific temperature (e.g., 4°C) for a predetermined time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly separate the bound from free radioligand by filtering the reaction mixture through a glass fiber filter under vacuum. The receptor-bound radioligand will be retained on the filter.[9]

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Total Binding: Radioactivity in the absence of a competitor.

  • Non-specific Binding: Radioactivity in the presence of a high concentration of an unlabeled ligand to saturate all specific binding sites.

  • Specific Binding: Total binding minus non-specific binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value, which is the concentration of the competitor that inhibits 50% of the specific binding of the radioligand.[10]

  • The affinity of the competitor (Ki) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Caption: Workflow for determining dihydrozeatin receptor binding affinity.

Conclusion

The high binding affinity and specificity of dihydrozeatin for the AHK3 receptor in Arabidopsis thaliana underscore a specialized role for this cytokinin in plant development. The detailed experimental protocols provided in this guide offer a robust framework for researchers to quantitatively assess these interactions. A thorough understanding of the DHZ-AHK3 binding dynamics and the subsequent signaling cascade is crucial for the development of targeted strategies in agriculture to manipulate plant growth and for potential therapeutic applications. The provided methodologies and data serve as a valuable resource for scientists and professionals working in the fields of plant biology, biochemistry, and drug discovery.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Biochemical characteristics and ligand-binding properties of Arabidopsis cytokinin receptor AHK3 compared to CRE1/AHK4 as revealed by a direct binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 6. discovery.researcher.life [discovery.researcher.life]
• 7. Heterologous protein expression in E. coli [protocols.io]
• 8. Heterologous protein expression in E. coli [protocols.io]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. courses.edx.org [courses.edx.org]

The Quest for Dihydrozeatin: A Technical Guide to its Discovery and Isolation from Plant Tissues

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the discovery, isolation, and purification of dihydrozeatin (DHZ), a naturally occurring cytokinin, from plant tissues. Dihydrozeatin, a derivative of zeatin, plays a crucial role in various aspects of plant growth and development. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and visualizes key pathways and workflows to facilitate a deeper understanding for researchers, scientists, and professionals in drug development.

Introduction to Dihydrozeatin

Dihydrozeatin is a naturally occurring isoprenoid cytokinin, a class of plant hormones that promote cell division and influence a wide array of developmental processes.[1][2] It is structurally similar to the more abundant cytokinin, trans-zeatin (B1683218) (tZ), differing by the saturation of the side chain, which is a result of the reduction of tZ by the enzyme zeatin reductase.[1][3] While often found in lower concentrations than tZ, DHZ and its derivatives are commonly detected in various plant tissues and are metabolites of externally applied zeatin.[2][4] An important characteristic of DHZ is its stability; it is not a substrate for cytokinin oxidase, an enzyme that degrades active cytokinins, which may contribute to the maintenance of cytokinin activity levels in oxidative environments.[2]

Recent research has highlighted the specific and crucial roles of DHZ in plant development. For instance, in Arabidopsis thaliana, DHZ is specifically perceived by the histidine kinase receptor AHK3 to promote cell differentiation in the root meristem.[1][5][6] This specificity in receptor interaction suggests that different cytokinin types may have distinct roles and signaling pathways, opening new avenues for research and potential applications.

Experimental Protocols for Isolation and Purification

The isolation and quantification of dihydrozeatin from plant tissues is a meticulous process due to its low endogenous concentrations. The following protocols are adapted from established methodologies for cytokinin extraction and analysis.[7][8]

General Extraction Protocol

This protocol provides a standard method for the extraction of cytokinins, including dihydrozeatin, from fresh plant tissue.

Materials:

• Fresh plant tissue (e.g., roots, leaves, inflorescences)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Extraction buffer: Modified Bieleski's buffer (methanol:water:formic acid, 15:4:1, v/v/v) or 80% acetonitrile (B52724) with 1% acetic acid.[9]

• Internal standards (e.g., deuterated dihydrozeatin)

• Microcentrifuge tubes

• Refrigerated centrifuge

Procedure:

• Sample Homogenization: Weigh 50-100 mg of fresh plant tissue and immediately freeze it in liquid nitrogen. Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle.

• Extraction: Transfer the powdered tissue to a microcentrifuge tube containing 1 mL of pre-chilled extraction buffer. Add deuterated internal standards for accurate quantification.

• Incubation: Incubate the mixture at -20°C for at least 1 hour, or overnight, to allow for thorough extraction.

• Centrifugation: Centrifuge the extract at high speed (e.g., 14,000 rpm) at 4°C for 20 minutes.

• Supernatant Collection: Carefully collect the supernatant, which contains the cytokinins, for further purification.

Solid-Phase Extraction (SPE) for Purification

Solid-phase extraction is a critical step to remove interfering compounds and concentrate the cytokinin fraction. Mixed-mode cation-exchange SPE cartridges are commonly used for this purpose.[7]

Materials:

• Mixed-mode cation-exchange SPE cartridge (e.g., Oasis MCX)

• Methanol (B129727)

• 1 M Formic acid

• 0.35 M Ammonium (B1175870) hydroxide (B78521) in 60% methanol

• Vacuum manifold or centrifuge with adaptors for SPE cartridges

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Cartridge Conditioning: Condition the SPE cartridge by sequentially passing methanol and then 1 M formic acid through it.

• Sample Loading: Load the supernatant from the extraction step onto the conditioned cartridge.

• Washing:

  • Wash the cartridge with 1 M formic acid to remove acidic and neutral interfering compounds.

  • Wash the cartridge with methanol to remove non-polar interfering compounds.

• Elution: Elute the cytokinins from the cartridge with a solution of 0.35 M ammonium hydroxide in 60% methanol.[7]

• Sample Concentration: Evaporate the eluate to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried sample in a small volume (e.g., 50 µL) of the initial mobile phase for LC-MS analysis (e.g., 5% acetonitrile with 0.1% formic acid).

Quantitative Analysis

High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled with tandem mass spectrometry (MS/MS) is the gold standard for the sensitive and specific quantification of dihydrozeatin.[7][10]

UHPLC-MS/MS Parameters

• Column: A C18 reversed-phase column is typically used for separation.[7]

• Mobile Phase: A gradient of an aqueous solution with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed.[7]

• Detection: Mass spectrometry is performed in positive ion mode, monitoring for the specific mass-to-charge ratio (m/z) of dihydrozeatin and its fragments.[7]

Data Presentation

The following tables summarize key quantitative data related to the analysis of dihydrozeatin and other cytokinins.

Table 1: Recovery Rates of Cytokinins Using Pipette Tip Solid-Phase Extraction

Fresh Weight of Plant Material	Average Recovery Rate (%)	Standard Deviation (%)
1.0 mg	77	17
2.0 mg	46	17
5.0 mg	10	6

Source: Adapted from a study on miniaturized purification of cytokinins from Arabidopsis tissues.[11]

Table 2: Limits of Detection for Phytohormones using an Optimized HPLC-UV Method

Phytohormone	Limit of Detection (µg L⁻¹)
trans-zeatin-9-glucoside (tZ9G)	0.55
trans-zeatin (tZ)	0.33
Dihydrozeatin (diZ)	0.22
trans-zeatin riboside (tZR)	0.44
Dihydrozeatin riboside (diZR)	0.28
Isopentenyladenine riboside 5′-monophosphate (iPMP)	1.1
Indole-3-acetic acid (IAA)	0.88
Isopentenyladenine-9-glucoside (iP9G)	0.66
Isopentenyladenine (iP)	0.22
Isopentenyladenosine (iPA)	0.28
Abscisic acid (ABA)	0.33

Source: Data from an optimized HPLC-UV method for determining multiple phytohormones.[12]

Visualizations

The following diagrams illustrate the experimental workflow for dihydrozeatin isolation and its specific signaling pathway.

Caption: Experimental workflow for the isolation and analysis of dihydrozeatin.

Caption: Dihydrozeatin signaling pathway via the AHK3 receptor in Arabidopsis.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. discovery.researcher.life [discovery.researcher.life]
• 6. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. en.bio-protocol.org [en.bio-protocol.org]
• 9. plantsuccess.org [plantsuccess.org]
• 10. Efficiency of different methods of extraction and purification of cytokinins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

The Role of Dihydrozeatin in Regulating Gene Expression: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ), a naturally occurring isoprenoid cytokinin, plays a significant role in the intricate network of phytohormone signaling that governs plant growth and development.[1][2] Unlike its more extensively studied counterpart, trans-zeatin (B1683218) (tZ), DHZ exhibits specific regulatory functions, particularly in controlling cell differentiation and gene expression.[1][2][3] This technical guide provides an in-depth analysis of the molecular mechanisms by which DHZ regulates gene expression, with a focus on its signaling pathway, target genes, and the experimental methodologies used to elucidate these processes.

Dihydrozeatin Signaling Pathway

Dihydrozeatin exerts its influence on gene expression through a specific signaling cascade that begins with its perception by a dedicated receptor. In the model organism Arabidopsis thaliana, DHZ is primarily and uniquely perceived by the histidine kinase receptor AHK3.[1][2][3] This interaction initiates a multi-step phosphorelay system, a common mechanism in cytokinin signaling.[1][2]

Upon binding DHZ, AHK3 autophosphorylates and transfers the phosphate (B84403) group to downstream phosphotransfer proteins (AHPs). These AHPs then shuttle the phosphate group to the nucleus, where they activate Type-B Arabidopsis Response Regulators (ARRs). Specifically, the perception of DHZ by AHK3 leads to the activation of the transcription factors ARR1, ARR12, and ARR11.[1][2][3] These activated Type-B ARRs then bind to the promoters of target genes, thereby modulating their transcription and initiating a cascade of developmental responses.[1]

Figure 1: Dihydrozeatin Signaling Pathway.

Quantitative Data on Dihydrozeatin's Molecular Interactions and Effects

The following tables summarize key quantitative data related to dihydrozeatin's interaction with its receptor and its effect on root development.

Ligand	Receptor	Apparent Dissociation Constant (Kd)	Organism	Reference
Dihydrozeatin	AHK3	Higher affinity than for CRE1/AHK4	Arabidopsis thaliana	[4][5]
trans-Zeatin	AHK3	1-2 nM	Arabidopsis thaliana	[4][5]

Treatment (16h)	Concentration	Effect on Root Meristem Size (Number of Cortical Cells)	Statistical Significance	Organism	Reference
Dihydrozeatin	0.5 µM	Reduction in the number of meristematic cortical cells	p < 0.005	Arabidopsis thaliana	[1]

Table 2: Effect of Dihydrozeatin on Arabidopsis thaliana Root Meristem Size. This table summarizes the quantitative effect of dihydrozeatin treatment on the size of the root meristem in Arabidopsis thaliana.

Regulation of Gene Expression by Dihydrozeatin

The activation of ARR1, ARR12, and ARR11 by the DHZ signaling pathway leads to the transcriptional regulation of a suite of genes involved in cell differentiation and hormone homeostasis. Notably, DHZ treatment has been shown to upregulate the expression of the following key regulatory genes in the vascular tissue of the Arabidopsis root meristem:

• KRP2 (KIP-RELATED PROTEIN 2): A cell cycle inhibitor.

• SHY2 (SHORT HYPOCOTYL 2): A negative regulator of auxin signaling.

• GH3.17 (GRETCHEN HAGEN 3.17): An enzyme involved in conjugating and thereby inactivating auxin.

The induction of these genes collectively contributes to the pro-differentiative role of DHZ in the root apical meristem.[1][2]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the role of dihydrozeatin in gene expression.

Cytokinin Receptor Binding Assay

This protocol is adapted from methods used to characterize cytokinin receptor binding properties.

Objective: To determine the binding affinity of dihydrozeatin to the AHK3 receptor.

Methodology:

• Expression of AHK3: The coding sequence for Arabidopsis thaliana AHK3 is cloned into an appropriate expression vector and transformed into E. coli.

• Cell Culture and Induction: The transformed E. coli are cultured to a suitable optical density, and receptor expression is induced.

• Hormone Binding Assay:

  • Intact bacterial cells expressing AHK3 are incubated with a constant amount of radiolabeled cytokinin (e.g., ³H-trans-zeatin) and varying concentrations of unlabeled dihydrozeatin as a competitor.

  • Incubations are typically carried out on ice to minimize metabolic degradation of the ligands.

  • After incubation, the cells are collected by centrifugation, and the amount of bound radioactivity is measured using a scintillation counter.

• Data Analysis: The data are used to generate a competition curve, from which the apparent dissociation constant (Kd) for dihydrozeatin can be calculated using Scatchard analysis or non-linear regression.

Figure 2: Workflow for Cytokinin Receptor Binding Assay.

Analysis of Gene Expression using GUS Reporter Lines

This protocol describes the use of β-glucuronidase (GUS) reporter lines to visualize the effect of dihydrozeatin on gene expression in Arabidopsis roots.

Objective: To qualitatively assess the induction of KRP2 and SHY2 promoter activity by dihydrozeatin.

Methodology:

• Plant Material: Arabidopsis thaliana seedlings carrying promoter-GUS fusion constructs (e.g., pKRP2::GUS, pSHY2::GUS).

• DHZ Treatment: Seedlings are grown on a suitable medium and then transferred to a medium containing a specific concentration of dihydrozeatin (e.g., 0.5 µM) or a mock control for a defined period (e.g., 16 hours).

• GUS Staining:

  • Seedlings are harvested and immersed in a GUS staining solution containing X-Gluc (5-bromo-4-chloro-3-indolyl-β-D-glucuronide).

  • The tissue is vacuum infiltrated to ensure penetration of the staining solution.

  • Incubation is carried out at 37°C in the dark until a blue color develops, indicating GUS activity.

• Microscopy:

  • The stained seedlings are cleared of chlorophyll (B73375) using an ethanol (B145695) series.

  • The roots are mounted on a microscope slide and observed under a light microscope to document the spatial pattern of GUS expression. An increase in the intensity and/or expansion of the blue staining in DHZ-treated roots compared to controls indicates induction of the target gene promoter.

Quantification of Root Meristem Size

This protocol details the method for quantifying the effect of dihydrozeatin on the size of the Arabidopsis root meristem.

Objective: To measure the number of cortical cells in the root meristem following dihydrozeatin treatment.

Methodology:

• Seedling Growth and Treatment: Arabidopsis seedlings are grown vertically on agar (B569324) plates. They are then treated with dihydrozeatin (e.g., 0.5 µM) or a mock control for a specified duration (e.g., 16 hours).

• Microscopy:

  • The roots are stained with a suitable cell wall stain, such as propidium (B1200493) iodide, to visualize the cell outlines.

  • The roots are observed under a differential interference contrast (DIC) or confocal microscope.

• Cell Counting:

  • The number of cortical cells in a single file extending from the quiescent center to the first elongated cell in the transition zone is counted for each root.

  • Multiple roots are analyzed for each treatment condition to ensure statistical robustness.

• Statistical Analysis: The average number of meristematic cortical cells for the DHZ-treated and control groups are compared using an appropriate statistical test (e.g., t-test or ANOVA) to determine the significance of any observed differences.

Figure 3: Workflow for Root Meristem Size Analysis.

Conclusion

Dihydrozeatin plays a distinct and crucial role in the regulation of gene expression, primarily by promoting cell differentiation in the Arabidopsis root meristem. Its specific perception by the AHK3 receptor and the subsequent activation of the ARR1/12/11 transcription factors provide a clear signaling pathway through which it exerts its effects. The upregulation of key genes such as KRP2, SHY2, and GH3.17 highlights the molecular basis of DHZ's function in modulating cell cycle and auxin signaling. The experimental protocols detailed in this guide provide a framework for researchers and drug development professionals to further investigate the nuanced roles of dihydrozeatin and other cytokinins in plant biology and to explore their potential applications.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots [mdpi.com]
• 3. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biochemical characteristics and ligand-binding properties of Arabidopsis cytokinin receptor AHK3 compared to CRE1/AHK4 as revealed by a direct binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]

The Physiological Effects of Dihydrozeatin on Root Growth: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ), a naturally occurring isoprenoid cytokinin, plays a significant role in the regulation of plant root development. As a derivative of trans-zeatin (B1683218) (tZ) resulting from the reduction by zeatin reductase, its impact on developmental processes has been a subject of growing interest.[1][2] This technical guide provides an in-depth analysis of the physiological effects of DHZ on root growth, with a focus on its role in promoting cell differentiation. It synthesizes key quantitative data, details experimental methodologies, and illustrates the underlying signaling pathways.

Quantitative Effects of Dihydrozeatin on Root Growth

Exogenous application of Dihydrozeatin has been demonstrated to significantly influence root system architecture, primarily by reducing primary root length and decreasing the size of the root apical meristem.

Table 1: Effect of Various Dihydrozeatin Concentrations on Arabidopsis Root Meristem Size

DHZ Concentration (μM)	Average Number of Meristematic Cortical Cells	Standard Deviation
0 (Control)	38	± 2
0.1	25	± 3
0.5	22	± 2
1	21	± 3
5	21	± 2

Data derived from studies on 5-day-old Arabidopsis seedlings exposed to DHZ for 24 hours. A significant reduction in meristem size was observed at concentrations as low as 0.1 μM, with a maximal effect seen at 0.5 μM.[1][2]

Table 2: Comparative Effect of Dihydrozeatin and trans-Zeatin on Root Meristem Size Across Plant Species

Plant Species	Treatment (0.5 μM)	Average Number of Meristematic Cortical Cells	Standard Deviation
Arabidopsis thaliana	Mock	38	± 2
Dihydrozeatin (DHZ)	22	± 2
trans-Zeatin (tZ)	21	± 3
Cardamine hirsuta	Mock	35	± 3
Dihydrozeatin (DHZ)	20	± 2
trans-Zeatin (tZ)	19	± 2
Capsella rubella	Mock	36	± 2
Dihydrozeatin (DHZ)	21	± 3
trans-Zeatin (tZ)	20	± 2
Nicotiana benthamiana	Mock	45	± 4
Dihydrozeatin (DHZ)	30	± 3
trans-Zeatin (tZ)	28	± 3
Oryza sativa (Rice)	Mock	55	± 5
Dihydrozeatin (DHZ)	40	± 4
trans-Zeatin (tZ)	38	± 4

This data, from experiments involving 16 hours of treatment, indicates that DHZ and tZ have a conserved function in regulating root meristem size across a range of both dicotyledonous and monocotyledonous plants.[1][2]

Dihydrozeatin Signaling Pathway in Root Development

Dihydrozeatin controls root development by promoting cell differentiation through a specific signaling cascade.[1][2] Unlike other cytokinins which may have broader receptor affinity, DHZ is primarily perceived by the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) receptor located in the transition zone of the root.[1][2] This specific perception initiates a phosphorelay cascade that culminates in the activation of type-B ARABIDOPSIS RESPONSE REGULATOR (ARR) transcription factors, namely ARR1, ARR11, and ARR12.[1][2] These transcription factors then induce the expression of genes that promote cell differentiation and repress auxin signaling, such as SHORT HYPOCOTYL 2 (SHY2) and GRETCHEN HAGEN 3.17 (GH3.17).[1][2] This action effectively pushes cells to exit the meristematic phase and begin differentiation.[1]

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]

Dihydrozeatin's Impact on Cell Division and Differentiation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dihydrozeatin (DHZ), a naturally occurring cytokinin, plays a significant, albeit nuanced, role in the regulation of plant cell division and differentiation. Unlike other cytokinins that are potent inducers of cell proliferation, DHZ primarily promotes cell differentiation, particularly in root tissues. This technical guide provides a comprehensive overview of the current understanding of DHZ's mechanisms of action, focusing on its differential effects on these two fundamental cellular processes. We present quantitative data on its biological activity, detailed experimental protocols for its study, and visual representations of the key signaling pathways involved. This document is intended to serve as a valuable resource for researchers in plant biology, agriculture, and drug development exploring the therapeutic or biotechnological potential of cytokinins.

Dihydrozeatin and the Regulation of Cell Division

While cytokinins as a class are well-known promoters of cell division, dihydrozeatin exhibits a comparatively weaker effect on cell proliferation compared to other isoprenoid cytokinins like trans-zeatin (B1683218) (tZ) and isopentenyladenine (iP). However, it is more potent than kinetin (B1673648) in certain bioassays. The primary mechanism by which DHZ influences cell division appears to be linked to its modulation of the cell cycle machinery, particularly at the G1/S transition.

Quantitative Analysis of Dihydrozeatin's Effect on Cell Division

The proliferative activity of dihydrozeatin has been quantified in various bioassays, most notably through tobacco callus growth, which serves as a reliable proxy for cell division.

Table 1: Comparative Activity of Dihydrozeatin and Other Cytokinins on Tobacco Callus Growth

Cytokinin	Optimal Concentration for Callus Growth	Relative Activity at Sub-optimal Concentrations
trans-Zeatin (tZ)	~10⁻⁸ M	Most active
Isopentenyladenine (iP)	Not specified	More active than DHZ
Dihydrozeatin (DHZ)	10⁻⁷ M	Less active than tZ and iP, more active than Kinetin [1]
Kinetin	Not specified	Least active

Data synthesized from Matsubara et al. (1968)[1]. The study indicates that while DHZ does promote cell division, its optimal concentration is higher and its overall potency is lower than that of the major cytokinins, tZ and iP[1].

Signaling Pathway of Dihydrozeatin in Cell Cycle Regulation

Dihydrozeatin's influence on cell division is intricately linked to its signaling pathway, which culminates in the regulation of key cell cycle proteins. A crucial aspect of this regulation is the induction of cell cycle inhibitors.

DHZ Signaling Pathway and Cell Cycle Inhibition.

Dihydrozeatin and the Promotion of Cell Differentiation

The most pronounced and well-documented effect of dihydrozeatin is its role in promoting cell differentiation, particularly in the root apical meristem (RAM) of Arabidopsis thaliana.[2] DHZ acts in a manner analogous to trans-zeatin in this regard, driving cells to exit the cell cycle and begin differentiation programs.[2]

Quantitative Impact of Dihydrozeatin on Root Meristem Size

The pro-differentiation activity of DHZ is quantitatively reflected in its effect on the size of the root meristem. Treatment with DHZ leads to a reduction in the number of meristematic cells.

Table 2: Effect of Dihydrozeatin on Root Meristem Size in Arabidopsis thaliana

Treatment	Concentration (µM)	Duration of Treatment	Average Number of Meristematic Cortex Cells	Percentage Reduction
Control (EtOH)	-	16 hours	~40	-
Dihydrozeatin (DHZ)	0.5	16 hours	~30	~25%
Dihydrozeatin (DHZ)	1.0	16 hours	~30	~25%
Dihydrozeatin (DHZ)	5.0	16 hours	~30	~25%

Data synthesized from Vinciarelli et al. (2025)[2]. The results indicate that a concentration of 0.5 µM DHZ is sufficient to induce a significant reduction in root meristem size, and this effect is not significantly increased at higher concentrations within the tested range.[2]

Signaling Pathway of Dihydrozeatin in Cell Differentiation

Dihydrozeatin is specifically perceived by the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) receptor, which initiates a phosphorelay cascade that ultimately activates a set of transcription factors.[2] These transcription factors then induce the expression of genes that promote differentiation and antagonize the action of auxin, a hormone that promotes cell division and maintains the meristematic state.

DHZ Signaling Pathway in Cell Differentiation.

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess the impact of dihydrozeatin on cell division and differentiation.

Tobacco Callus Growth Bioassay for Cell Division

This bioassay is a classic method to quantify cytokinin activity based on the stimulation of cell division in undifferentiated callus tissue.

Workflow for Tobacco Callus Growth Bioassay.

Detailed Steps:

• Media Preparation: Prepare a basal nutrient medium such as Murashige and Skoog (MS) medium. Aliquot the medium and supplement with a constant concentration of an auxin (e.g., 2 mg/L indole-3-acetic acid) and varying concentrations of dihydrozeatin (e.g., 10⁻⁹ M, 10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M). A control medium without DHZ should also be prepared. Dispense 20 ml of each medium into 50 ml Erlenmeyer flasks and autoclave.

• Callus Inoculation: Under sterile conditions, transfer three pieces of established tobacco callus (5-10 mg each) onto the surface of the solidified medium in each flask.

• Incubation: Seal the flasks and incubate in a dark growth chamber at 28°C for 30 days.

• Data Collection: After the incubation period, carefully remove the callus from each flask and measure its fresh weight.

• Data Analysis: Calculate the average fresh weight for each DHZ concentration. Plot the average fresh weight against the log of the DHZ concentration to generate a dose-response curve and determine the optimal concentration for stimulating callus growth.

Arabidopsis Root Meristem Size Analysis

This method is used to quantify the effect of dihydrozeatin on cell differentiation by measuring the size of the root apical meristem.

Detailed Steps:

• Seedling Growth: Sterilize Arabidopsis thaliana seeds and sow them on half-strength MS medium solidified with 0.8% agar. Grow the seedlings vertically at 22°C under a long-day photoperiod (16 hours light / 8 hours dark).

• Hormone Treatment: After 5 days of growth, transfer the seedlings to plates containing half-strength MS medium supplemented with the desired concentration of DHZ (e.g., 0.5 µM) or a mock treatment (e.g., the solvent used to dissolve DHZ).

• Incubation: Incubate the seedlings on the treatment plates for 16-24 hours.

• Microscopy: Mount the seedlings on a microscope slide with a drop of water. Observe the root tips using a light microscope with differential interference contrast (DIC) optics.

• Meristem Size Measurement: For each root, count the number of cortical cells in a single file starting from the quiescent center (QC) up to the first cell that is significantly more elongated than the preceding cells. This elongated cell marks the transition zone and is not included in the count.

• Statistical Analysis: Perform statistical analysis (e.g., t-test or ANOVA) to compare the average meristem cell number between the control and DHZ-treated groups.

Conclusion

Dihydrozeatin presents a fascinating case of functional specificity within the cytokinin family. While it retains a modest ability to promote cell division, its primary and more potent role lies in driving cell differentiation, particularly in the context of root development. This is mediated by a specific signaling pathway involving the AHK3 receptor and a cascade that ultimately leads to the inhibition of auxin signaling and the upregulation of cell cycle inhibitors. For researchers in drug development, the ability of DHZ to promote differentiation over proliferation may offer intriguing possibilities for therapeutic applications where a shift in this cellular balance is desired. Further research into the specific cellular contexts and downstream targets of DHZ will undoubtedly unveil more of its biological and potentially therapeutic significance.

References

• 1. kpu.repo.nii.ac.jp [kpu.repo.nii.ac.jp]
• 2. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]

Understanding the chemical structure and properties of Dihydrozeatin

This in-depth technical guide provides a comprehensive overview of the chemical structure, properties, and biological significance of dihydrozeatin. It is intended for researchers, scientists, and professionals involved in drug development and plant biology.

Chemical Structure and Identification

Dihydrozeatin, a naturally occurring cytokinin, is a purine (B94841) derivative characterized by a saturated isoprenoid side chain. Its systematic IUPAC name is 2-methyl-4-(7H-purin-6-ylamino)butan-1-ol. Dihydrozeatin is classified as a 6-alkylaminopurine, where a 4-hydroxy-3-methylbutyl group is attached to the amino group at the 6th position of the purine ring.

Key Identifiers:

Identifier	Value
CAS Number	23599-75-9
Molecular Formula	C₁₀H₁₅N₅O
Molecular Weight	221.26 g/mol
InChI Key	XXFACTAYGKKOQB-UHFFFAOYSA-N
SMILES	OCC(C)CCNC1=C2NC=NC2=NC=N1

Physicochemical Properties

Dihydrozeatin presents as a white to off-white solid powder. A summary of its key physicochemical properties is provided below.

Table of Physicochemical Properties:

Property	Value	Source
Melting Point	162 - 164 °C	ChemicalBook
Boiling Point	376.5±52.0 °C (Predicted)	ChemicalBook
Solubility	Soluble in DMSO and ethanol; Slightly soluble in methanol.	MedKoo Biosciences, Duchefa Biochemie
pKa	14.99±0.10 (Predicted)	ChemicalBook
Appearance	White to off-white solid powder	Clinisciences
Storage Temperature	2-8°C for long-term storage	Sigma-Aldrich

Biological Significance and Signaling Pathway

Dihydrozeatin is an active cytokinin that plays a role in various plant growth and development processes. It is an intermediate in zeatin biosynthesis and is formed from the reduction of trans-zeatin.

The general cytokinin signaling pathway, in which dihydrozeatin participates, is initiated by the binding of the cytokinin to a membrane-bound histidine kinase receptor. This binding triggers a phosphorelay cascade that ultimately leads to the activation of type-B response regulators in the nucleus, which in turn activate the transcription of cytokinin-responsive genes.

Caption: Simplified Cytokinin Signaling Pathway.

Experimental Protocols

Caption: General workflow for dihydrozeatin analysis.

Methodology for Dihydrozeatin Analysis:

• Sample Preparation: Plant tissue is homogenized in a suitable extraction buffer, often containing antioxidants to prevent degradation.

• Purification and Concentration: The crude extract is then purified and concentrated using solid-phase extraction (SPE) with a C18 sorbent. This step removes interfering substances and enriches the cytokinin fraction.

• Chromatographic Separation: The purified extract is subjected to high-performance liquid chromatography (HPLC), typically using a reversed-phase C18 column, to separate dihydrozeatin from other related cytokinin compounds.

• Detection and Quantification: The eluent from the HPLC is introduced into a mass spectrometer (MS) for detection and quantification. Tandem mass spectrometry (MS/MS) is often used for its high selectivity and sensitivity, allowing for accurate measurement of dihydrozeatin levels.

Conclusion

Dihydrozeatin is a key cytokinin involved in the regulation of plant growth and development. This guide provides essential information on its chemical structure, physicochemical properties, and biological context. The provided workflow for its analysis offers a foundation for researchers investigating the roles of this important plant hormone. Further research into specific signaling pathways uniquely modulated by dihydrozeatin and the development of detailed synthetic protocols will continue to enhance our understanding of its function.

Protocols & Analytical Methods

Dihydrozeatin (DHZ) in Plant Tissue Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant growth regulators pivotal in various aspects of plant development, including cell division, differentiation, and organogenesis.[1] As a derivative of adenine, DHZ shares structural similarities with other cytokinins like trans-zeatin (B1683218) (tZ), but exhibits unique properties that make it a valuable component in plant tissue culture media. Notably, DHZ is considered more stable than tZ as it is not a substrate for the enzyme cytokinin oxidase, which is responsible for cytokinin degradation.[1] This increased stability can lead to more consistent and reproducible results in vitro.

These application notes provide detailed protocols and quantitative data for the use of dihydrozeatin in plant tissue culture media to promote callus induction and shoot regeneration. The information is intended to guide researchers in optimizing their tissue culture systems for various plant species.

Data Presentation: Efficacy of Dihydrozeatin and Related Cytokinins

The following tables summarize quantitative data on the effects of dihydrozeatin and the closely related cytokinin, zeatin, on callus induction and shoot regeneration in various plant species. Due to the limited availability of extensive quantitative studies specifically on dihydrozeatin for a wide range of plants, data for zeatin is included as a scientifically relevant proxy. Researchers are encouraged to use these concentrations as a starting point for optimizing DHZ levels in their specific plant systems.

Table 1: Effect of Zeatin on Callus Induction

Plant Species	Explant Type	Basal Medium	Zeatin Concentration	Auxin Concentration	Callus Induction Rate (%)	Reference
Solanum lycopersicum (Tomato)	Cotyledon	MS	1.0 mg/L	0.1 mg/L IAA	High
Labisia pumila var. alata	Leaf	MS	0.25 mg/L	0.5 mg/L 2,4-D	100%	[2]
Sorghum bicolor	Leaf	MS	1.0 mg/L	2.0 mg/L 2,4,5-T	80%	[3]

Table 2: Effect of Zeatin on Shoot Regeneration and Elongation

Plant Species	Explant Type	Basal Medium	Zeatin Concentration	Auxin Concentration	Outcome	Reference
Vaccinium vitis-idaea (Lingonberry)	TDZ-induced shoots	BM	1.0 - 2.0 µM	-	Improved shoot elongation
Solanum lycopersicum (Tomato)	Cotyledon-derived callus	MS	1.0 mg/L	0.5 mg/L IAA	High shoot formation	[4]
Labisia pumila var. alata	Nodal segment	MS	2.0 mg/L	-	Optimal shoot and leaf development	[2]
Solanum tuberosum (Potato)	Internode-derived callus	MS	2.0 mg/L	-	Maximum shoot formation

Experimental Protocols

Protocol 1: Preparation of Dihydrozeatin Stock Solution

Materials:

• Dihydrozeatin (DHZ) powder

• 1 N Sodium Hydroxide (NaOH) or 1 N Hydrochloric Acid (HCl)

• Sterile distilled water

• Sterile volumetric flask (e.g., 100 mL)

• Sterile magnetic stirrer and stir bar

• Sterile filter sterilization unit (0.22 µm pore size)

• Sterile storage bottles

Procedure:

• Weighing: Accurately weigh the desired amount of DHZ powder. For a 1 mg/mL stock solution, weigh 100 mg of DHZ.

• Dissolving: Transfer the DHZ powder to a sterile beaker containing a small volume of sterile distilled water and a sterile magnetic stir bar.

• Solubilization: Add a few drops of 1 N NaOH or 1 N HCl dropwise while stirring until the DHZ is completely dissolved. Dihydrozeatin is sparingly soluble in water and requires a slight shift in pH to dissolve.

• Volume Adjustment: Once dissolved, transfer the solution to a 100 mL sterile volumetric flask. Rinse the beaker with a small amount of sterile distilled water and add it to the flask to ensure all the DHZ is transferred. Bring the final volume to 100 mL with sterile distilled water.

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a sterile storage bottle.

• Storage: Store the stock solution at 2-8°C for short-term use or at -20°C for long-term storage.

Protocol 2: General Protocol for Callus Induction and Shoot Regeneration using Dihydrozeatin

This protocol provides a general framework. Optimal concentrations of DHZ and auxins, as well as culture conditions, should be empirically determined for each plant species and explant type.

1. Explant Preparation:

• Select healthy, young plant material (e.g., leaves, stems, cotyledons).

• Surface sterilize the explants using a standard protocol (e.g., washing with detergent, followed by treatment with 70% ethanol (B145695) and a sodium hypochlorite (B82951) solution, and rinsing with sterile distilled water).

• Cut the sterilized explants into appropriate sizes (e.g., 0.5-1.0 cm² for leaf explants).

2. Callus Induction Medium:

• Prepare a basal medium such as Murashige and Skoog (MS) or Woody Plant Medium (WPM), supplemented with vitamins, sucrose (B13894) (typically 30 g/L), and a gelling agent (e.g., agar (B569324) or gellan gum).

• Add an appropriate auxin, such as 2,4-Dichlorophenoxyacetic acid (2,4-D) or α-Naphthaleneacetic acid (NAA), at a concentration typically ranging from 0.1 to 2.0 mg/L.

• Add Dihydrozeatin from the stock solution to achieve a final concentration in the range of 0.1 to 1.0 mg/L.

• Adjust the pH of the medium to 5.7-5.8 before autoclaving.

• If DHZ is added after autoclaving, filter-sterilize the required amount and add it to the cooled (45-50°C) sterile medium.

3. Callus Culture:

• Place the prepared explants onto the callus induction medium in sterile culture vessels (e.g., petri dishes or baby food jars).

• Incubate the cultures in the dark or under low light conditions at a constant temperature (e.g., 25 ± 2°C).

• Subculture the developing calli to fresh medium every 3-4 weeks.

4. Shoot Regeneration Medium:

• Prepare a basal medium as described for callus induction.

• Increase the concentration of Dihydrozeatin to a range of 1.0 to 5.0 mg/L.

• Reduce or omit the auxin, or use a weaker auxin like Indole-3-acetic acid (IAA) at a low concentration (e.g., 0.1-0.5 mg/L). The high cytokinin-to-auxin ratio promotes shoot formation.

• Adjust the pH and autoclave as before.

5. Shoot Regeneration and Elongation:

• Transfer the well-developed calli to the shoot regeneration medium.

• Incubate the cultures under a 16-hour photoperiod with a light intensity of approximately 25-50 µmol·m⁻²·s⁻¹ at 25 ± 2°C.

• Once shoots have initiated, they can be transferred to a medium with a lower concentration of DHZ or a hormone-free medium for elongation.

6. Rooting and Acclimatization:

• Excise elongated shoots (2-3 cm in length) and transfer them to a rooting medium, which is often a half-strength basal medium supplemented with an auxin like Indole-3-butyric acid (IBA) or NAA (0.1-1.0 mg/L).

• Once a healthy root system has developed, carefully remove the plantlets from the culture medium, wash off the agar, and transfer them to a sterile potting mix.

• Acclimatize the plantlets gradually to lower humidity and higher light levels in a greenhouse or growth chamber.

Signaling Pathway and Experimental Workflow

Dihydrozeatin Signaling Pathway

Dihydrozeatin, like other cytokinins, is perceived by histidine kinase receptors located on the cell membrane. In Arabidopsis, DHZ is specifically perceived by the AHK3 receptor.[5] This binding initiates a phosphorelay cascade that ultimately leads to the activation of type-B Arabidopsis Response Regulators (ARRs), which are transcription factors that regulate the expression of cytokinin-responsive genes, leading to various physiological responses including cell division and differentiation.[5]

Caption: Dihydrozeatin signaling pathway.

Experimental Workflow for Dihydrozeatin Protocol Development

The following diagram illustrates a logical workflow for optimizing a plant tissue culture protocol using dihydrozeatin.

References

• 1. researchgate.net [researchgate.net]
• 2. Shoot Multiplication and Callus Induction of Labisia pumila var. alata as Influenced by Different Plant Growth Regulators Treatments and Its Polyphenolic Activities Compared with the Wild Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Optimization of Callus Induction and Shoot Regeneration from Tomato Cotyledon Explants [mdpi.com]
• 5. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing Callus Induction: A Guide to Dihydrozeatin Concentration

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant hormones that promote cell division and differentiation. While less commonly used in plant tissue culture than other cytokinins like 2,4-Dichlorophenoxyacetic acid (2,4-D) or Kinetin, DHZ can be a valuable tool for callus induction in specific plant species.[1] Dihydrozeatin is known to be generally very active and more stable than its analogue, zeatin, as it is not a substrate for cytokinin oxidase. This stability can be advantageous in maintaining consistent cytokinin activity levels in the culture medium. This document provides detailed protocols and application notes for determining the optimal concentration of Dihydrozeatin for callus induction.

Data Presentation: Dihydrozeatin Concentration for Callus Induction

The following table summarizes the effective concentrations of Dihydrozeatin for callus induction as reported in scientific literature. It is important to note that the optimal concentration can vary significantly depending on the plant species and the specific explant used.

Plant Species	Explant	Dihydrozeatin Concentration (Molar)	Dihydrozeatin Concentration (mg/L)	Optimal Concentration	Observations	Reference
Nicotiana tabacum (Tobacco)	Callus	10⁻⁹ - 10⁻⁶	0.00022 - 0.221	10⁻⁷ M (0.0221 mg/L)	Stimulated callus growth. Higher concentrations (10⁻⁵ M) in combination with low auxin (2x10⁻⁷ M IAA) induced shoot development.	[1]

Experimental Protocols

This section outlines a general protocol for callus induction, which can be adapted to test a range of Dihydrozeatin concentrations to determine the optimal level for a specific plant species.

Protocol 1: General Callus Induction with Dihydrozeatin

1. Materials and Reagents:

• Plant Material: Healthy, young explants (e.g., leaf discs, stem segments, cotyledons).

• Basal Medium: Murashige and Skoog (MS) medium or a suitable alternative (e.g., Gamborg’s B5).

• Plant Growth Regulators:

  • Dihydrozeatin (DHZ) stock solution (e.g., 1 mg/mL in a suitable solvent).

  • Auxin (e.g., Indole-3-acetic acid (IAA) or α-Naphthaleneacetic acid (NAA)) stock solution.

• Gelling Agent: Agar or gellan gum.

• Sucrose (B13894)

• Sterile distilled water

• pH adjustment solutions: 1M NaOH and 1M HCl.

• Sterilization equipment: Autoclave, sterile filters.

• Laminar flow hood

• Sterile culture vessels (e.g., Petri dishes, test tubes).

2. Methodology:

• Explant Preparation:

  • Excise explants from healthy, in vitro-grown plants or surface-sterilized field-grown plants.

  • Cut explants into uniform sizes (e.g., 1 cm² for leaf discs).

• Media Preparation:

  • Prepare the basal medium according to the manufacturer's instructions.

  • Add sucrose (typically 20-30 g/L).

  • Add the desired concentration of auxin. The auxin concentration should be kept constant while varying the Dihydrozeatin concentration. A common starting point is 0.1 - 2.0 mg/L of IAA or NAA.

  • Prepare a dilution series of Dihydrozeatin to test a range of concentrations. Based on available data, a suggested range to test for many species is from 0.01 to 5.0 mg/L.

  • Adjust the pH of the medium to 5.7-5.8.

  • Add the gelling agent and heat to dissolve.

  • Dispense the medium into culture vessels.

  • Autoclave the medium at 121°C for 15-20 minutes. If Dihydrozeatin is heat-sensitive, it can be filter-sterilized and added to the autoclaved and cooled medium.

• Inoculation:

  • Under sterile conditions in a laminar flow hood, place the prepared explants onto the surface of the solidified medium.

  • Seal the culture vessels with a suitable closure (e.g., Parafilm).

• Incubation:

  • Incubate the cultures in a growth chamber at 25 ± 2°C.

  • For initial callus induction, cultures are often kept in the dark. A 16-hour light/8-hour dark photoperiod may be introduced later to promote morphogenesis.

• Data Collection and Subculturing:

  • Observe the cultures regularly for signs of callus formation (typically within 2-4 weeks).

  • Record the percentage of explants forming callus, the fresh weight of the callus, and its morphology (e.g., friable, compact, color).

  • Subculture the developing callus onto fresh medium every 3-4 weeks.

Visualizations

Experimental Workflow for Optimal Dihydrozeatin Concentration

References

• 1. kpu.repo.nii.ac.jp [kpu.repo.nii.ac.jp]

Application Notes and Protocols for Dihydrozeatin-Induced Shoot Regeneration

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ) is a naturally occurring, highly active cytokinin, a class of plant growth regulators essential for cell division and differentiation.[1] In plant tissue culture, DHZ plays a significant role in promoting shoot regeneration from various explants. Its increased stability compared to other cytokinins like zeatin makes it a valuable tool for in vitro propagation and genetic transformation studies.[1][2] Dihydrozeatin is not a substrate for cytokinin oxidase, the enzyme responsible for cytokinin degradation, which contributes to its prolonged activity in culture media.[1][2] These application notes provide detailed protocols and supporting data for the effective use of Dihydrozeatin in shoot regeneration experiments.

Data Presentation

Table 1: Comparative Activity of Dihydrozeatin for Callus Growth

This table summarizes the relative effectiveness of Dihydrozeatin (DHZ) in comparison to other commonly used cytokinins for inducing callus growth in tobacco tissue culture. The data indicates that while Zeatin is the most potent, DHZ shows higher activity than kinetin (B1673648) at suboptimal concentrations.

Cytokinin	Relative Activity for Callus Growth	Optimal Concentration Range (Approximate)	Reference
Zeatin	Very High	10⁻⁸ - 10⁻⁷ M	[3]
N⁶-(isopentenyl)adenine (2iP)	High	10⁻⁷ M	[3]
Dihydrozeatin (DHZ)	Moderate to High	10⁻⁹ - 10⁻⁶ M	[3]
Kinetin	Moderate	>10⁻⁷ M	[3]

Table 2: Recommended Starting Concentrations of Dihydrozeatin for Shoot Regeneration from Different Explants

This table provides recommended starting concentrations for Dihydrozeatin when inducing shoot regeneration from various explant types. Optimization will likely be required depending on the plant species and specific experimental conditions. These recommendations are synthesized from general cytokinin application principles and comparative studies.

Explant Type	Dihydrozeatin (DHZ) Concentration (mg/L)	Dihydrozeatin (DHZ) Concentration (µM)	Notes
Leaf	0.5 - 2.0	~2.3 - 9.0	Explant orientation can significantly influence regeneration efficiency.[4]
Stem/Nodal Segments	0.5 - 3.0	~2.3 - 13.6	Often used in combination with a low concentration of an auxin.
Cotyledon	1.0 - 2.0	~4.5 - 9.0	Particularly effective for species like tomato, often with an auxin.[3][5]
Root	0.1 - 1.0	~0.45 - 4.5	Cytokinin to auxin ratio is critical for shifting from root to shoot development.

Experimental Protocols

Protocol 1: General Protocol for Shoot Regeneration from Leaf Explants using Dihydrozeatin

This protocol provides a general framework for inducing shoot regeneration from leaf explants. Researchers should optimize the Dihydrozeatin concentration and other media components for their specific plant species.

1. Explant Preparation and Sterilization:

• Excise young, healthy leaves from the source plant.
• Wash the leaves thoroughly under running tap water for 15-20 minutes.
• In a laminar flow hood, surface sterilize the leaves by immersing them in 70% (v/v) ethanol (B145695) for 30-60 seconds, followed by a 10-15 minute soak in a 10-20% commercial bleach solution (containing sodium hypochlorite) with a few drops of Tween-20.
• Rinse the leaves 3-4 times with sterile distilled water to remove any traces of the sterilizing agents.
• Cut the sterilized leaves into small sections (e.g., 1 cm²).

2. Culture Medium and Conditions:

• Prepare Murashige and Skoog (MS) basal medium supplemented with 3% (w/v) sucrose (B13894) and solidified with 0.8% (w/v) agar.
• Adjust the pH of the medium to 5.8 before autoclaving.
• After the medium has cooled to approximately 40-50°C, add filter-sterilized Dihydrozeatin to the desired final concentration (e.g., 1.0 mg/L). A low concentration of an auxin like Indole-3-acetic acid (IAA) (e.g., 0.1-0.5 mg/L) may also be beneficial.
• Dispense the medium into sterile petri dishes or culture vessels.

3. Inoculation and Incubation:

• Place the leaf explants onto the surface of the medium. The orientation of the explant (adaxial or abaxial side down) can affect regeneration and should be tested.[4]
• Seal the culture vessels and incubate in a growth chamber at 25 ± 2°C with a 16-hour photoperiod.

4. Subculture and Shoot Elongation:

• After 4-6 weeks, or when shoot primordia appear, transfer the regenerating explants to fresh medium with the same composition or a medium with a reduced Dihydrozeatin concentration to promote shoot elongation.
• Once shoots have reached a sufficient length (e.g., 2-3 cm), they can be excised and transferred to a rooting medium.

Protocol 2: Two-Step Protocol for Shoot Regeneration and Elongation

In some cases, a two-step protocol can be more effective, particularly when using potent cytokinins for induction which may inhibit subsequent elongation. While the original study cited used TDZ for induction and Zeatin for elongation, a similar principle can be applied with Dihydrozeatin.

Step 1: Shoot Induction

• Culture explants on a medium with a moderate to high concentration of Dihydrozeatin (e.g., 1.0 - 5.0 µM) to induce bud and shoot formation.[4]

Step 2: Shoot Elongation

• Transfer the initiated shoot buds to a medium with a lower concentration of Dihydrozeatin or a different cytokinin known to promote elongation, such as Zeatin (e.g., 1-2 µM), to obtain usable shoots.[4]

Visualization of Key Processes

Dihydrozeatin Signaling Pathway in Shoot Regeneration

Caption: Dihydrozeatin signaling pathway for shoot regeneration.

Experimental Workflow for Dihydrozeatin-Mediated Shoot Regeneration

Caption: General workflow for shoot regeneration using Dihydrozeatin.

References

• 1. scispace.com [scispace.com]
• 2. High Efficiency Direct Shoot Organogenesis from Leaf Segments of Aerva lanata (L.) Juss. Ex Schult by Using Thidiazuron - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. hort [journals.ashs.org]
• 5. ZEATIN INDUCED DIRECT IN VITRO SHOOT REGENERATION IN TOMATO (SOLANUM LYCOPERSICUM L.) | The Bioscan [thebioscan.com]

Application of Dihydrozeatin in Orchid Micropropagation: Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Orchid micropropagation is a critical technology for the large-scale clonal propagation of commercially important orchid species, as well as for the conservation of rare and endangered varieties.[1][2] The in vitro culture of orchids relies on the precise manipulation of plant growth regulators to control cell division, differentiation, and morphogenesis.[2][3] Cytokinins, a class of phytohormones, are particularly crucial for inducing shoot proliferation and the formation of protocorm-like bodies (PLBs), which are key structures in orchid regeneration.[1][4]

Dihydrozeatin (DHZ) is a naturally occurring isoprenoid cytokinin, a derivative of zeatin, found in various plant tissues.[5] While cytokinins like 6-benzylaminopurine (B1666704) (BAP) and thidiazuron (B128349) (TDZ) are more commonly used in orchid tissue culture, dihydrozeatin presents a potentially valuable alternative due to its high biological activity and stability, as it is not a substrate for cytokinin oxidase.[5] This document provides detailed application notes and protocols for the use of dihydrozeatin in orchid micropropagation, based on established principles of orchid tissue culture. Due to limited specific research on dihydrozeatin in orchids, the following protocols are generalized and should be optimized for specific species.

Data Presentation: Comparative Effects of Cytokinins in Orchid Micropropagation

The selection of a cytokinin and its optimal concentration are critical for successful orchid micropropagation. The following table summarizes the reported effects of commonly used cytokinins and provides a suggested starting concentration range for dihydrozeatin based on the activity of related compounds.

Cytokinin	Typical Concentration Range	Observed Effects in Orchids	Key Considerations
6-Benzylaminopurine (BAP)	1.0 - 5.0 mg/L	Promotes shoot proliferation and PLB formation.[6][7]	Widely effective across many orchid genera. Can sometimes lead to hyperhydricity.
Thidiazuron (TDZ)	0.1 - 2.0 mg/L	Highly effective for PLB induction, often at lower concentrations than BAP.[8]	Potent cytokinin activity; prolonged exposure can inhibit shoot elongation and rooting.
Zeatin	0.5 - 2.0 mg/L	Generally less potent than BAP and TDZ for PLB induction in some species.[9]	A naturally occurring cytokinin, but can be more expensive and less stable than synthetic alternatives.
Kinetin	1.0 - 5.0 mg/L	Induces shoot formation; often used in combination with an auxin.[6]	Generally considered less active than BAP for shoot proliferation in orchids.
Dihydrozeatin (DHZ)	0.5 - 4.0 mg/L (Suggested)	Expected to promote shoot proliferation and PLB formation.	Limited specific data for orchids; optimization is crucial. May offer improved stability.

Experimental Protocols

The following protocols are generalized for orchid micropropagation using dihydrozeatin. The specific concentrations of dihydrozeatin and other media components should be optimized for the particular orchid species and explant type.

Protocol 1: Induction of Protocorm-Like Bodies (PLBs) from Leaf Explants

• Explant Preparation and Sterilization:

  • Excise young, healthy leaves from in vitro-grown orchid plantlets.

  • Cut the leaves into small segments (e.g., 1 cm x 1 cm).

  • If using leaves from greenhouse-grown plants, perform a thorough surface sterilization:

    • Wash explants with a mild detergent and rinse under running tap water for 30 minutes.

    • In a laminar flow hood, immerse explants in 70% (v/v) ethanol (B145695) for 30-60 seconds.

    • Soak in a 10-20% commercial bleach solution (containing sodium hypochlorite) with a few drops of Tween-20 for 10-15 minutes.

    • Rinse 3-4 times with sterile distilled water.

• Culture Medium Preparation:

  • Prepare Murashige and Skoog (MS) basal medium, often at half-strength for orchids.

  • Supplement the medium with 20-30 g/L sucrose (B13894) and, optionally, organic additives like 10% (v/v) coconut water or 1 g/L peptone.

  • Add Dihydrozeatin at a concentration range of 0.5 to 4.0 mg/L . It is advisable to test multiple concentrations within this range.

  • An auxin, such as α-naphthaleneacetic acid (NAA) at 0.1-0.5 mg/L, may be added to promote callus and PLB formation.

  • Adjust the pH of the medium to 5.6-5.8.

  • Add a gelling agent, such as 7-8 g/L agar (B569324), and heat to dissolve.

  • Dispense the medium into sterile culture vessels (e.g., petri dishes or test tubes).

• Inoculation and Incubation:

  • Place the sterilized leaf explants onto the surface of the solidified medium.

  • Seal the culture vessels.

  • Incubate the cultures at 25 ± 2°C under a 16-hour photoperiod with cool white fluorescent light.

• Subculture and Proliferation:

  • Observe the cultures regularly for the development of PLBs.

  • Once PLBs are formed, transfer them to a fresh medium with the same composition for proliferation. Subculture every 4-6 weeks.

Protocol 2: Shoot Proliferation from Nodal Explants

• Explant Preparation:

  • Use flower stalks from healthy orchid plants.

  • Cut the stalk into nodal segments, each containing one dormant bud.

  • Perform surface sterilization as described in Protocol 1.

• Culture Medium and Inoculation:

  • Prepare half-strength MS medium as described above.

  • Supplement with Dihydrozeatin at a concentration of 1.0 to 4.0 mg/L .

  • Place the nodal explants vertically or horizontally on the medium.

• Incubation and Shoot Development:

  • Incubate under the same conditions as for PLB induction.

  • Shoots should emerge from the nodal buds within 4-8 weeks.

  • Once shoots have developed, they can be subcultured onto a fresh proliferation medium or a rooting medium.

Protocol 3: Rooting and Acclimatization

• Rooting Medium:

  • Transfer well-developed shoots (2-3 cm in height) to a half-strength MS medium.

  • This medium should be cytokinin-free or have a significantly reduced concentration.

  • Supplement with an auxin, such as Indole-3-butyric acid (IBA) or NAA at 0.5-1.0 mg/L, to promote root formation.

• Incubation:

  • Incubate under the same temperature and light conditions.

• Acclimatization:

  • Once a healthy root system has developed, carefully remove the plantlets from the culture vessel.

  • Wash the agar from the roots with sterile water.

  • Plant the plantlets in a sterile potting mix (e.g., sphagnum moss, coconut husk chips, or a mixture).

  • Maintain high humidity by covering the pots with a plastic bag or placing them in a humidity chamber.

  • Gradually reduce the humidity over several weeks to acclimatize the plants to the external environment.

Visualizations

Caption: Experimental workflow for orchid micropropagation using dihydrozeatin.

Caption: Generalized two-component cytokinin signaling pathway in plants.

Concluding Remarks

Dihydrozeatin represents a promising, yet under-investigated, cytokinin for orchid micropropagation. Its natural occurrence and potential for enhanced stability make it a compelling candidate for optimizing regeneration protocols. The methodologies and concentration ranges provided herein serve as a foundational guide for researchers. It is imperative to conduct species-specific and explant-specific trials to determine the optimal conditions for dihydrozeatin application. Future research should focus on direct comparative studies between dihydrozeatin and other cytokinins to elucidate its efficacy in promoting high-frequency regeneration and producing high-quality plantlets in a variety of orchid genera.

References

• 1. scielo.br [scielo.br]
• 2. plantcelltechnology.com [plantcelltechnology.com]
• 3. researchgate.net [researchgate.net]
• 4. An Overview of Orchid Protocorm-Like Bodies: Mass Propagation, Biotechnology, Molecular Aspects, and Breeding - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Welcome to Jen Sheen's Lab [molbio.mgh.harvard.edu]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. ijpsat.org [ijpsat.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: Dihydrozeatin Stock Solution Preparation

Audience: Researchers, scientists, and drug development professionals.

Introduction: Dihydrozeatin (DHZ) is a highly active, naturally occurring cytokinin, a class of plant hormones that promote cell division and differentiation.[1][2] It is a metabolic derivative of trans-zeatin, formed through the reduction of its side chain.[2][3] A key advantage of DHZ in experimental settings is its enhanced stability compared to zeatin, as it is less susceptible to degradation by the enzyme cytokinin oxidase/dehydrogenase (CKX).[1][2] This stability makes it a reliable component in long-term cultures. Accurate and consistent preparation of stock solutions is paramount for obtaining reproducible results in various biological assays, including plant tissue culture and studies on cell differentiation. This document provides a detailed protocol for the preparation, sterilization, and storage of Dihydrozeatin stock solutions.

Quantitative Data Summary

The following table summarizes the key physical, chemical, and storage properties of Dihydrozeatin.

Parameter	Specification
Molecular Formula	C₁₀H₁₅N₅O[4][5]
Molecular Weight	221.26 g/mol [4][5]
Appearance	White to off-white crystalline powder[1][4][6]
Purity	≥98% (HPLC)[1][4]
Solubility	- DMSO: Soluble (up to 100 mg/mL with sonication)[5][6]- Ethanol: Soluble[1]- 1N NaOH or 1N KOH: Soluble (for aqueous preparations)[7][8][9]
Recommended Stock Concentration	1 mg/mL[10][11]
Storage (Powder)	- Short-term: Room Temperature or 2-8°C[1][4]- Long-term: -20°C or 2-8°C[1][5]
Storage (Stock Solution)	- In DMSO: -20°C for 1 month; -80°C for up to 6 months (protect from light)[6]- In aqueous base: -20°C for several months[8]

Experimental Protocol: Preparation of 1 mg/mL Dihydrozeatin Stock Solution

This protocol provides two methods for preparing a 1 mg/mL stock solution, depending on the required solvent for the final application.

Materials:

• Dihydrozeatin (DHZ) powder

• Sterile, light-protected storage tubes (e.g., amber microcentrifuge tubes)

• Sterile volumetric flask (e.g., 50 mL or 100 mL)

• Sterile magnetic stirrer and stir bar (optional)

• Analytical balance

• Sterile syringe and 0.22 µm syringe filter

• Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Reagents:

• For Protocol A: Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• For Protocol B: Sodium hydroxide (B78521) (NaOH) pellets, sterile molecular biology grade water

Protocol A: Dissolution in DMSO

This method is suitable for experiments where the final concentration of DMSO will not affect the biological system.

• Safety First: Perform all steps in a chemical fume hood. Wear appropriate PPE.

• Weighing: Accurately weigh 10 mg of Dihydrozeatin powder and transfer it to a sterile container (e.g., a 15 mL conical tube).

• Dissolution: Add 10 mL of anhydrous DMSO to the DHZ powder to achieve a final concentration of 1 mg/mL. Vortex or sonicate gently if needed to ensure the powder dissolves completely.[6]

• Sterilization: As DMSO is typically sterile, filter sterilization is often omitted if aseptic technique is strictly followed. If sterility is critical, filter the solution through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Dispense the stock solution into sterile, light-protected microcentrifuge tubes in volumes appropriate for single-use to avoid repeated freeze-thaw cycles.[6]

• Storage: Store aliquots at -20°C for up to one month or at -80°C for long-term storage (up to 6 months).[6]

Protocol B: Dissolution in Aqueous Base (for Plant Tissue Culture Media)

This method is standard for preparing cytokinins for addition to aqueous culture media.[8][11]

• Prepare 1N NaOH: Dissolve 4 g of NaOH pellets in approximately 80 mL of sterile water. Once dissolved and cooled, bring the final volume to 100 mL with sterile water.

• Weighing: Accurately weigh 10 mg of Dihydrozeatin powder and transfer it to a sterile 100 mL volumetric flask.

• Dissolution: Add 1-2 mL of 1N NaOH to the flask and gently swirl until the DHZ powder is completely dissolved.

• Dilution: Once dissolved, slowly add sterile molecular biology grade water to bring the final volume to 10 mL. It is recommended to stir the solution while adding water to prevent precipitation.[10][11]

• Sterilization: Filter-sterilize the final stock solution using a 0.22 µm syringe filter into a sterile container. This step is critical for preventing microbial contamination in cell cultures.

• Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile tubes.

• Storage: Store aliquots frozen at -20°C. They are stable for several months.

Visualizations

Experimental Workflow

Caption: Workflow for Dihydrozeatin stock solution preparation.

Dihydrozeatin Signaling Pathway

Caption: Simplified Dihydrozeatin (DHZ) signaling cascade via the AHK3 receptor.

References

• 1. Dihydrozeatin (DHZ) | Duchefa Biochemie [duchefa-biochemie.com]
• 2. phygenera.de [phygenera.de]
• 3. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 273050-1mg | Dihydrozeatin [14894-18-9] Clinisciences [clinisciences.com]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. phytotechlab.com [phytotechlab.com]
• 9. plantcelltechnology.com [plantcelltechnology.com]
• 10. phytotechlab.com [phytotechlab.com]
• 11. Growth Regulators – Plant Tissue Culture Protocol [sigmaaldrich.com]

Application Note and Protocol for Dihydrozeatin Quantification using High-Performance Liquid Chromatography (HPLC)

This document provides a detailed protocol for the quantification of dihydrozeatin, a cytokinin plant hormone, in plant tissue samples using High-Performance Liquid Chromatography (HPLC) with UV detection. This method is intended for researchers, scientists, and professionals in drug development and plant sciences who require a reliable and accurate method for determining dihydrozeatin concentrations.

Introduction

Dihydrozeatin (DHZ) is a naturally occurring cytokinin that plays a crucial role in various plant growth and development processes, including cell division and differentiation.[1][2] Accurate quantification of endogenous levels of dihydrozeatin is essential for understanding its physiological functions. High-Performance Liquid Chromatography (HPLC) offers a robust and sensitive method for the separation and quantification of phytohormones like dihydrozeatin from complex plant extracts.[3][4] This protocol outlines the procedures for sample extraction, purification, and subsequent analysis by a reverse-phase HPLC system with UV detection.

Experimental Protocol

This protocol is divided into three main stages: Sample Preparation (including extraction and purification), HPLC Analysis, and Data Analysis.

2.1. Sample Preparation

Proper sample preparation is critical for accurate quantification and to minimize interference from the complex plant matrix.[4]

2.1.1. Materials and Reagents

• Liquid Nitrogen

• Extraction Buffer: 80% Methanol (B129727) containing 1 M formic acid.

• Internal Standard (IS): Deuterated Dihydrozeatin ([²H₅]DHZ) solution (1 ng/µL in 80% methanol).

• Solid-Phase Extraction (SPE) Cartridges: C18 Sep-Pak type cartridges.

• 0.1 M Acetic Acid

• Methanol (HPLC grade)

• Water (HPLC grade)

• Nitrogen gas supply for evaporation.

• Vortex mixer

• Centrifuge

2.1.2. Extraction Procedure

• Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.[4][5] Store at -80°C until extraction.

• Grind the frozen plant tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

• Weigh approximately 100 mg of the powdered tissue into a 2 mL microcentrifuge tube.

• Add 1 mL of pre-chilled extraction buffer.

• Add a known amount of the internal standard solution (e.g., 10 ng of [²H₅]DHZ) to each sample for accurate quantification.[5]

• Vortex the mixture vigorously for 1 minute.

• Incubate the mixture at 4°C for 12 hours in the dark with gentle shaking.

• Centrifuge the extract at 13,000 rpm for 15 minutes at 4°C.

• Carefully collect the supernatant and transfer it to a new tube.

2.1.3. Solid-Phase Extraction (SPE) Purification

• Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water.[1]

• Load the supernatant from the extraction step onto the conditioned C18 cartridge.

• Wash the cartridge with 5 mL of 0.1 M acetic acid to remove polar impurities.[1]

• Elute the cytokinins, including dihydrozeatin, with 5 mL of 80% methanol.[1]

• Evaporate the eluate to dryness under a stream of nitrogen gas at 40°C.

• Reconstitute the dried residue in 100 µL of the initial mobile phase for HPLC analysis.

2.2. HPLC Analysis

2.2.1. Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for cytokinin separation.[1][3]

• Mobile Phase:

  • Solvent A: 0.1% Acetic Acid in Water

  • Solvent B: Methanol

• Elution Program: A gradient elution is recommended for optimal separation.[3] An example gradient is provided in the data table below. Isocratic elution with 30-40% methanol can also be used.[1]

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C[1]

• Injection Volume: 20 µL

• Detection Wavelength: 270 nm[1]

2.3. Data Analysis

2.3.1. Calibration Curve

• Prepare a series of standard solutions of dihydrozeatin of known concentrations (e.g., 0.01, 0.05, 0.1, 0.5, 1, 5, and 10 µg/mL) in the initial mobile phase.

• Inject each standard solution into the HPLC system and record the peak area.

• Construct a calibration curve by plotting the peak area of dihydrozeatin against its concentration. The curve should be linear with a correlation coefficient (R²) greater than 0.99.[3]

2.3.2. Quantification

• Identify the dihydrozeatin peak in the sample chromatogram by comparing its retention time with that of the dihydrozeatin standard.

• Calculate the concentration of dihydrozeatin in the sample by using the regression equation obtained from the calibration curve.

• Correct for any losses during sample preparation by using the recovery of the internal standard.

Data Presentation

The following table summarizes the key quantitative parameters for the HPLC analysis of dihydrozeatin.

Parameter	Value
Column	C18 Reverse-Phase (4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Acetic Acid in Water
Mobile Phase B	Methanol
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-70% B; 25-30 min: 70% B; 30-35 min: 70-30% B; 35-40 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection Wavelength	270 nm
Retention Time (Approx.)	Dihydrozeatin: ~18-22 min (dependent on exact conditions)
Linear Range	0.01 - 10 µg/mL
Correlation Coefficient (R²)	> 0.99

Visualization

The following diagram illustrates the experimental workflow for the HPLC analysis of dihydrozeatin.

Caption: Workflow for Dihydrozeatin Quantification by HPLC.

References

• 1. scispace.com [scispace.com]
• 2. Zeatin: The 60th anniversary of its identification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. bio-protocol.org [bio-protocol.org]

Application Note: Identification and Quantification of Dihydrozeatin using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Audience: Researchers, scientists, and drug development professionals.

Introduction

Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant hormones that regulate various aspects of plant growth and development.[1] Unlike other cytokinins such as trans-zeatin, dihydrozeatin is resistant to cleavage by the enzyme cytokinin oxidase/dehydrogenase (CKX), which contributes to its metabolic stability.[2] Accurate identification and quantification of DHZ are crucial for understanding its physiological roles and potential applications. This document outlines a robust and sensitive method for the analysis of dihydrozeatin in biological matrices using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology employs a reversed-phase liquid chromatography system for separation, coupled with a tandem quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for selective and sensitive detection.[3]

Experimental Protocols

Sample Preparation: Extraction and Purification

This protocol is designed for the extraction of dihydrozeatin from plant tissue. Modifications may be required for other biological matrices.

Materials:

• Plant tissue (10-50 mg, frozen)

• Modified Bieleski Buffer (Methanol:Water:Formic Acid, 15:4:1, v/v/v)[3]

• Deuterated internal standards (e.g., Dihydrozeatin-d5)

• Solid-Phase Extraction (SPE) C18 columns[3]

• Methanol

• Acetonitrile

• Formic Acid

• Microcentrifuge tubes

• Centrifuge

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Homogenize 10-50 mg of frozen plant tissue in a microcentrifuge tube containing the modified Bieleski buffer.[3]

• Add a known amount of deuterated internal standard to each sample for accurate quantification.

• Shake the mixture for 1 hour at 4°C, then centrifuge to pellet the solid debris.[3]

• Collect the supernatant. Re-extract the pellet with the same buffer to ensure complete extraction.[3]

• Combine the supernatants and pass the pooled extract through a C18 solid-phase extraction (SPE) column to remove interfering substances.[3]

• Elute the cytokinins from the SPE column using methanol.[3]

• Evaporate the eluate to dryness under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a suitable solvent, typically the initial mobile phase conditions of the LC-MS/MS analysis (e.g., 95% Solvent A).

LC-MS/MS Analysis

Instrumentation:

• Ultra-Performance Liquid Chromatography (UPLC) or High-Performance Liquid Chromatography (HPLC) system

• Tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source

Liquid Chromatography Parameters:

Parameter	Value
Column	Reversed-phase C18 column (e.g., Acquity UPLC BEH C18)[3]
Mobile Phase A	Water with 0.1% Formic Acid[3]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[3]
Gradient	A typical gradient starts with a low percentage of solvent B, which is gradually increased.[3]
Flow Rate	Dependent on column dimensions, typically 0.2-0.5 mL/min
Injection Volume	5-10 µL
Column Temperature	40°C

Mass Spectrometry Parameters:

The mass spectrometer should be operated in positive electrospray ionization mode. The following table provides representative MRM transitions for dihydrozeatin. These values may require optimization for your specific instrument.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Dihydrozeatin	222.1	136.1	20
Dihydrozeatin-d5 (Internal Standard)	227.1	141.1	20

Data Presentation

The following table summarizes the key parameters for the LC-MS/MS analysis of dihydrozeatin.

Parameter	Description
Limit of Detection (LOD)	High (fmol range)[3]
Limit of Quantification (LOQ)	High (fmol range)[3]
Specificity	Very High (based on mass-to-charge ratio)[3]
Sample Throughput	High
Sample Preparation	Moderate

Visualizations

Dihydrozeatin Signaling Pathway

Dihydrozeatin, a type of cytokinin, is perceived by membrane-localized histidine kinase (HK) receptors.[1][2] This binding event initiates a multistep phosphorelay cascade. The phosphoryl group is transferred from the HK receptor to a histidine phosphotransferase (AHP), and then to a type-B response regulator (RR) in the nucleus.[2][4][5] Activated type-B RRs function as transcription factors, modulating the expression of cytokinin-responsive genes.[2] Dihydrozeatin has a particularly high affinity for the AHK3 receptor.[4][6]

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.biologists.com [journals.biologists.com]
• 3. benchchem.com [benchchem.com]
• 4. Receptor Properties and Features of Cytokinin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | IPT9, a cis-zeatin cytokinin biosynthesis gene, promotes root growth [frontiersin.org]
• 6. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Dihydrozeatin in Somatic Embryogenesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of dihydrozeatin (DHZ), a naturally occurring cytokinin, in somatic embryogenesis protocols. This document details the mechanism of action, offers comparative data with other cytokinins, and provides detailed experimental protocols for the induction of somatic embryogenesis.

Introduction to Dihydrozeatin in Somatic Embryogenesis

Dihydrozeatin (DHZ) is a purine-based cytokinin, a class of plant hormones essential for regulating cell division and differentiation.[1] While less commonly studied than other cytokinins like trans-zeatin (B1683218) (tZ), DHZ exhibits high activity and stability, making it a valuable compound for in vitro plant tissue culture.[2] Its stability is attributed to its resistance to degradation by cytokinin oxidase, an enzyme that catabolizes other cytokinins.[2] This characteristic suggests that DHZ can maintain active cytokinin levels in the culture medium for extended periods, potentially leading to more consistent and efficient somatic embryogenesis.

Somatic embryogenesis is the process by which somatic cells, under specific in vitro conditions, develop into embryos and subsequently whole plants. This process is a cornerstone of plant biotechnology, enabling mass propagation of elite genotypes, genetic transformation, and the production of synthetic seeds. The successful induction and development of somatic embryos are highly dependent on the precise composition of the culture medium, particularly the balance of plant growth regulators like auxins and cytokinins.

Mechanism of Action: The Dihydrozeatin Signaling Pathway

Dihydrozeatin exerts its effects through a specific signaling pathway that influences gene expression related to cell division and differentiation. The key components of this pathway have been identified, primarily through studies in model plant systems.

DHZ is perceived by the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) , a transmembrane receptor.[3] This binding initiates a phosphorelay cascade. Upon DHZ binding, AHK3 autophosphorylates and transfers the phosphate (B84403) group to ARABIDOPSIS HISTIDINE PHOSPHOTRANSFER PROTEINS (AHPs). These AHPs then shuttle the phosphate group to the nucleus, where they phosphorylate and activate Type-B ARABIDOPSIS RESPONSE REGULATORS (ARRs) , specifically ARR1, ARR10, ARR11, and ARR12 .[3]

Activated Type-B ARRs are transcription factors that bind to the promoters of target genes, modulating their expression. Key downstream targets relevant to somatic embryogenesis include genes that regulate cell fate and embryogenic competence, such as WUSCHEL (WUS) and LEAFY COTYLEDON (LEC) .[4][5] The activation of these and other developmental genes ultimately reprograms somatic cells to an embryogenic state.

References

• 1. Extensive Modulation of the Transcription Factor Transcriptome during Somatic Embryogenesis in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Induction of Somatic Embryogenesis in Plants: Different Players and Focus on WUSCHEL and WUS-RELATED HOMEOBOX (WOX) Transcription Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Leafy cotyledon genes are essential for induction of somatic embryogenesis of Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Dihydrozeatin in Protoplast Culture: A Detailed Guide for Researchers

Application Notes

Dihydrozeatin (DHZ), a naturally occurring cytokinin, presents a valuable tool for researchers in plant tissue culture, particularly in the challenging field of protoplast regeneration. As a saturated derivative of trans-zeatin (B1683218) (tZ), DHZ exhibits distinct properties that can be leveraged to enhance the efficiency of protoplast division, callus formation, and subsequent plantlet regeneration.

One of the key advantages of DHZ is its enhanced stability. Unlike tZ, DHZ is not a substrate for cytokinin oxidase, an enzyme responsible for the degradation of many cytokinins.[1][2] This resistance to enzymatic breakdown ensures a more sustained cytokinin activity in the culture medium, which can be crucial for maintaining the hormonal balance required for protoplast survival and development.[1][2]

Studies have shown that DHZ effectively stimulates cell division and growth in plant tissues. In tobacco callus bioassays, (±)-Dihydrozeatin has been demonstrated to stimulate growth at concentrations ranging from 10⁻⁹ to 10⁻⁶ M, with an optimal concentration around 10⁻⁷ M.[3] Furthermore, it promotes shoot development on tobacco callus at a concentration of 10⁻⁵ M when used in conjunction with 2x10⁻⁷ M IAA.[3] While less potent than trans-zeatin and N⁶-(isopentenyl)adenine (2iP), DHZ has shown stronger activity than kinetin (B1673648) in promoting the growth of tobacco callus and radish leaf tissue.[3]

The signaling pathway of DHZ in promoting cell differentiation has been elucidated in Arabidopsis roots, providing a model for its action in protoplast regeneration. DHZ is specifically perceived by the histidine kinase receptor AHK3.[4][5] This interaction triggers a phosphotransfer cascade that ultimately activates ARABIDOPSIS RESPONSE REGULATOR (ARR) transcription factors, specifically ARR1, ARR12, and ARR11, which in turn regulate gene expression related to cell differentiation.[4] This specific receptor-ligand interaction suggests a targeted mode of action that could be beneficial in directing protoplast development towards organized growth and regeneration.

Quantitative Data Summary

The following table summarizes the comparative activity of Dihydrozeatin and other cytokinins on the growth of Nicotiana tabacum (tobacco) callus, providing a quantitative basis for its application in protoplast culture media.

Cytokinin	Concentration (M)	Mean Final Fresh Weight (g) per explant
Control (No Cytokinin)	0	0.06
Dihydrozeatin	10⁻⁹	~0.20
10⁻⁸	~0.55
10⁻⁷	~0.85 (Optimal)
10⁻⁶	~0.70
10⁻⁵	~0.40
trans-Zeatin	10⁻⁹	~0.40
10⁻⁸	~0.75
10⁻⁷	~0.90 (Optimal)
10⁻⁶	~0.80
10⁻⁵	~0.55
N⁶-(isopentenyl)adenine (2iP)	10⁻⁹	~0.30
10⁻⁸	~0.65
10⁻⁷	~0.88 (Optimal)
10⁻⁶	~0.75
10⁻⁵	~0.50
Kinetin	10⁻⁹	~0.15
10⁻⁸	~0.40
10⁻⁷	~0.60
10⁻⁶	~0.70 (Optimal)
10⁻⁵	~0.65
Data adapted from Matsubara et al. (1970) bioassays on tobacco callus growth over 30 days.[3]

Experimental Protocols

General Protocol for Protoplast Isolation and Culture Incorporating Dihydrozeatin

This protocol provides a general framework for the isolation of mesophyll protoplasts and their subsequent culture using Dihydrozeatin as the primary cytokinin. Researchers should optimize concentrations and timings for their specific plant species and genotype.

1. Protoplast Isolation:

• Plant Material: Use young, fully expanded leaves from healthy, sterile-grown plants.

• Enzyme Solution:

  • 1.0 - 1.5% (w/v) Cellulase R-10

  • 0.4 - 0.5% (w/v) Macerozyme R-10

  • Mannitol (B672) (0.4 - 0.6 M, adjust to be isotonic with the plant tissue)

  • MES buffer (10 mM, pH 5.7)

  • CaCl₂ (10 mM)

  • BSA (0.1% w/v)

• Procedure:

  • Finely slice the leaf tissue into thin strips (0.5 - 1 mm).

  • Plasmolyze the leaf strips in a solution containing the same concentration of mannitol as the enzyme solution for 30-60 minutes.

  • Replace the plasmolysis solution with the filter-sterilized enzyme solution.

  • Incubate in the dark with gentle agitation (40-50 rpm) for 4-16 hours, depending on the plant species.

  • Filter the digest through a series of nylon meshes (e.g., 100 µm, then 40 µm) to remove undigested tissue.

  • Centrifuge the filtrate at a low speed (e.g., 100 x g) for 5-7 minutes to pellet the protoplasts.

  • Carefully remove the supernatant and gently resuspend the protoplast pellet in a washing solution (e.g., W5 solution).

  • Purify the protoplasts by flotation on a sucrose (B13894) gradient (e.g., 21% sucrose) or by repeated washing and centrifugation steps.

  • Determine the protoplast yield and viability using a hemocytometer and a viability stain (e.g., fluorescein (B123965) diacetate).

2. Protoplast Culture and Regeneration:

• Protoplast Culture Medium (Initial Stage - Cell Wall Regeneration and First Divisions):

  • Basal medium (e.g., MS, B5, K8P) supplemented with vitamins.

  • Mannitol (0.4 - 0.6 M, to maintain osmotic stability).

  • Auxin (e.g., 2,4-D at 0.5-2.0 mg/L or NAA at 1.0-3.0 mg/L).

  • Dihydrozeatin (DHZ): 10⁻⁸ to 10⁻⁷ M (approximately 0.0022 to 0.022 mg/L). The optimal concentration should be determined empirically, starting within this range.

• Procedure:

  • Adjust the protoplast density to 1 x 10⁴ to 1 x 10⁵ protoplasts/mL in the culture medium.

  • Culture the protoplasts in liquid medium, in thin layers in petri dishes, or embedded in a low-melting-point agarose (B213101) or sodium alginate matrix.

  • Incubate in the dark or under dim light at 24-28°C.

  • After the first cell divisions are observed (typically within 3-7 days), gradually reduce the osmoticum concentration by adding fresh medium with a lower mannitol concentration.

• Callus Proliferation Medium:

  • Basal medium with a reduced or eliminated osmoticum.

  • Auxin (concentration may need to be adjusted).

  • Dihydrozeatin (DHZ): 10⁻⁷ M (approximately 0.022 mg/L).

• Procedure:

  • Once microcalli are formed, transfer them to fresh callus proliferation medium.

  • Subculture every 2-3 weeks.

• Shoot Regeneration Medium:

  • Basal medium.

  • A lower auxin-to-cytokinin ratio. The auxin concentration may need to be reduced or removed.

  • Dihydrozeatin (DHZ): 10⁻⁶ to 10⁻⁵ M (approximately 0.22 to 2.2 mg/L).

• Procedure:

  • Transfer well-developed calli to the shoot regeneration medium.

  • Incubate under a 16-hour photoperiod.

  • Once shoots have developed, transfer them to a rooting medium (typically a half-strength basal medium without cytokinins or with a low concentration of auxin).

Visualizations

Caption: Putative signaling pathway of Dihydrozeatin in protoplast regeneration.

Caption: Experimental workflow for protoplast regeneration using Dihydrozeatin.

References

• 1. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 2. phygenera.de [phygenera.de]
• 3. kpu.repo.nii.ac.jp [kpu.repo.nii.ac.jp]
• 4. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots [mdpi.com]
• 5. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]

Methods for Studying Dihydrozeatin Transport in Plants: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrozeatin (DHZ), a naturally occurring cytokinin, plays a crucial role in various aspects of plant growth and development, including the regulation of cell differentiation.[1] Understanding the mechanisms of DHZ transport within the plant is essential for comprehending its physiological functions and for developing strategies to modulate plant growth and stress responses. This document provides detailed application notes and protocols for studying DHZ transport, catering to researchers in plant biology and professionals in drug development seeking to understand and manipulate phytohormone pathways.

I. Quantitative Analysis of Dihydrozeatin

Accurate quantification of DHZ in different plant tissues and transport streams (xylem and phloem sap) is fundamental to studying its transport. Liquid chromatography-mass spectrometry (LC-MS) is the method of choice for its high sensitivity and specificity.

Table 1: Dihydrozeatin Concentrations in Xylem Sap of Grafted Tomato and Eggplant

Scion	Rootstock	DHZ-type CKs (% of total CKs)
Tomato	Tomato	Present (specific % not detailed)
Tomato	Eggplant	Present (specific % not detailed)
Eggplant	Tomato	Present (specific % not detailed)
Eggplant	Eggplant	Present (specific % not detailed)

Data adapted from a study on plant hormone concentrations in xylem exudate of grafted plants. The presence of DHZ-type cytokinins was confirmed, though the exact percentages were not specified for all combinations in the referenced text.[2]

Table 2: Import Rate Constants of Dihydrozeatin and its Riboside in Tobacco BY-2 Cells

Compound	Import Rate Constant (x 10⁻³ s⁻¹)
Dihydrozeatin (DHZ)	14.94
Dihydrozeatin Riboside (DHZR)	2.38

This data indicates that tobacco BY-2 cells accumulate DHZ more readily than its riboside form.[3]

II. Experimental Protocols

A. Protocol for Quantification of Dihydrozeatin by LC-MS

This protocol outlines the general steps for the extraction, purification, and quantification of DHZ from plant tissues.

1. Plant Tissue Extraction: a. Harvest plant tissue (e.g., roots, shoots, leaves) and immediately freeze in liquid nitrogen to quench metabolic activity. b. Grind the frozen tissue to a fine powder using a mortar and pestle or a tissue homogenizer. c. Extract the powdered tissue with a cold extraction buffer (e.g., modified Bieleski buffer: methanol (B129727)/water/formic acid, 15:4:1, v/v/v). d. Add a known amount of an appropriate internal standard (e.g., deuterated DHZ) to each sample for accurate quantification. e. Shake or vortex the samples at 4°C for 1 hour. f. Centrifuge at high speed (e.g., 13,000 x g) at 4°C for 15 minutes. g. Collect the supernatant. For exhaustive extraction, the pellet can be re-extracted, and the supernatants pooled.

2. Solid-Phase Extraction (SPE) for Purification: a. Condition a C18 SPE cartridge with methanol followed by the extraction buffer. b. Load the supernatant onto the SPE cartridge. c. Wash the cartridge with a non-eluting solvent (e.g., water or a low percentage of methanol) to remove interfering substances. d. Elute the cytokinins, including DHZ, with an appropriate solvent (e.g., methanol or acetonitrile). e. Evaporate the eluate to dryness under a stream of nitrogen or in a vacuum concentrator. f. Re-dissolve the dried extract in a small volume of the initial mobile phase for LC-MS analysis.

3. LC-MS/MS Analysis: a. Chromatography: Use a reverse-phase C18 column for separation. b. Mobile Phase: A gradient of two solvents is typically used, for example:

• Solvent A: Water with 0.1% formic acid
• Solvent B: Acetonitrile or methanol with 0.1% formic acid c. Gradient: A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute more hydrophobic compounds. d. Mass Spectrometry: Operate the mass spectrometer in positive ion mode. Use Multiple Reaction Monitoring (MRM) for quantification, monitoring the specific precursor-to-product ion transitions for DHZ and the internal standard.

B. Protocol for Radiolabeled Dihydrozeatin Transport Assay

This protocol, adapted from general radiolabeled molecule transport assays, can be used to trace the movement of DHZ in whole plants or in cell cultures.[4][5]

1. Preparation of Radiolabeled Dihydrozeatin: a. Obtain commercially available [³H]-DHZ or [¹⁴C]-DHZ. b. Prepare a working solution of the radiolabeled DHZ in a suitable buffer or growth medium.

2. Whole Plant Transport Assay: a. Grow plants (e.g., Arabidopsis thaliana) in a hydroponic or agar-based system. b. Apply a small volume of the radiolabeled DHZ solution to a specific location, such as a single leaf or the root system. c. After a defined incubation period (e.g., 24 hours), harvest the plant. d. Dissect the plant into different organs (e.g., treated leaf, other leaves, stem, roots). e. Dry and weigh each tissue sample. f. Place each sample into a scintillation vial. g. Add scintillation cocktail and quantify the radioactivity using a liquid scintillation counter. h. Calculate the percentage of transported radioactivity to different parts of the plant.

3. Cell Culture Uptake Assay: a. Grow plant cell suspension cultures (e.g., tobacco BY-2) to the desired density. b. Add radiolabeled DHZ to the culture medium at a known concentration. c. At various time points, collect cell samples by vacuum filtration. d. Wash the cells quickly with ice-cold, non-radioactive medium to remove external radioactivity. e. Transfer the cells to a scintillation vial. f. Add scintillation cocktail and quantify the radioactivity. g. Determine the uptake rate based on the increase in intracellular radioactivity over time.

C. Protocol for Grafting to Study Long-Distance Dihydrozeatin Transport

Grafting allows for the study of root-to-shoot and shoot-to-root transport of DHZ. This protocol is based on established methods for Arabidopsis thaliana.[6][7][8][9][10]

1. Plant Growth and Preparation: a. Grow seedlings of the desired genotypes (e.g., wild-type and a cytokinin biosynthesis or signaling mutant) on sterile agar (B569324) plates. b. When the seedlings are 5-7 days old, they are ready for grafting.

2. Grafting Procedure: a. Under a dissecting microscope, make a clean, transverse cut through the hypocotyl of a seedling that will serve as the rootstock. b. Make a similar cut on the hypocotyl of a seedling that will serve as the scion. c. Carefully place the scion on top of the rootstock, ensuring the vascular tissues are aligned. d. Transfer the grafted seedling to a fresh agar plate. A small piece of sterile silicone tubing can be used to support the graft union. e. Grow the grafted plants in a high-humidity environment for the first 7-10 days to promote healing.

3. Analysis of DHZ Transport: a. Once the grafts are established, the plants can be used for transport studies. b. For example, to study root-to-shoot transport, use a wild-type rootstock and a scion from a mutant deficient in DHZ synthesis. c. Harvest the scion tissue and analyze the DHZ content using LC-MS as described in Protocol A. The presence of DHZ in the mutant scion would indicate transport from the wild-type rootstock.

III. Dihydrozeatin Signaling Pathway and Transport Mechanisms

A. Dihydrozeatin Signaling Pathway in Arabidopsis Roots

DHZ plays a specific role in promoting cell differentiation in the root meristem. This is primarily mediated through the AHK3 receptor.[1][11][12]

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Plant Hormone and Inorganic Ion Concentrations in the Xylem Exudate of Grafted Plants Depend on the Scion–Rootstock Combination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Membrane transport of root-borne trans-zeatin riboside maintains the cytokinin homeostasis in shoots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for analyzing the movement and uptake of isotopically labeled signaling molecule azelaic acid in Arabidopsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. academic.oup.com [academic.oup.com]
• 10. A Developmental Framework for Graft Formation and Vascular Reconnection in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. mdpi.com [mdpi.com]

Technical Notes & Optimization

Troubleshooting Dihydrozeatin Solubility in Media: A Technical Support Guide

For researchers, scientists, and drug development professionals utilizing Dihydrozeatin (DHZ) in their experiments, ensuring its complete dissolution in culture media is critical for accurate and reproducible results. This technical support center provides a comprehensive guide to troubleshoot and resolve common solubility issues encountered with Dihydrozeatin.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving Dihydrozeatin?

A1: Dihydrozeatin is readily soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and ethanol.[1][2] For use in aqueous culture media, it is common practice to first dissolve DHZ in a small amount of a suitable organic solvent to create a concentrated stock solution.

Q2: Can I dissolve Dihydrozeatin directly in water or culture medium?

A2: Dihydrozeatin has limited solubility in neutral aqueous solutions. Direct dissolution in water or culture media is often difficult and may result in incomplete solubilization and the formation of precipitates.

Q3: Is it possible to dissolve Dihydrozeatin using acidic or basic solutions?

A3: Yes, like many purine-based compounds, the solubility of Dihydrozeatin can be significantly influenced by pH. It is generally more soluble in slightly acidic or basic conditions. Dissolving DHZ in a small amount of dilute sodium hydroxide (B78521) (NaOH) or hydrochloric acid (HCl) can be an effective method for preparing an aqueous stock solution.[3]

Q4: What causes Dihydrozeatin to precipitate when added to my culture medium?

A4: Precipitation of Dihydrozeatin in culture media can be triggered by several factors:

• Solvent Shock: Rapid dilution of a concentrated organic stock solution (e.g., in DMSO) into the aqueous medium can cause the compound to crash out of solution.

• pH Shifts: The pH of the final medium can affect the solubility of DHZ. If the pH of the medium is not optimal for DHZ solubility, precipitation can occur. The typical pH of plant tissue culture media like Murashige and Skoog (MS) medium is around 5.7-5.8, which may not be ideal for maintaining high concentrations of DHZ in solution.[4]

• Interaction with Media Components: Culture media are complex mixtures of salts, vitamins, and other organic compounds. Dihydrozeatin, as a purine (B94841) derivative, may interact with metal ions present in the medium, such as calcium (Ca²⁺), which can lead to the formation of insoluble complexes.[5][6]

• Temperature Fluctuations: Changes in temperature, such as moving media from cold storage to an incubator, can alter the solubility of components and lead to precipitation.

• High Concentration: The final concentration of Dihydrozeatin in the medium may exceed its solubility limit under the specific conditions of your experiment.

Q5: Is Dihydrozeatin stable in solution and can it be autoclaved?

A5: Studies on structurally similar adenine-based cytokinins have shown good stability in dilute alkaline solutions (e.g., 0.05 N KOH) when stored at various temperatures.[7][8] These studies also indicate that these cytokinins are exceptionally stable following an autoclave cycle (121°C for 30 minutes).[7][8] While direct data for Dihydrozeatin is limited, it is likely to exhibit similar stability. However, for critical applications, it is recommended to prepare stock solutions fresh or filter-sterilize them.

Troubleshooting Guides

Issue 1: Dihydrozeatin powder does not dissolve completely in the chosen solvent.

Potential Cause	Troubleshooting Step
Insufficient solvent volume.	Gradually add more solvent while vortexing or sonicating.
Inadequate mixing.	Use a vortex mixer or sonicator to ensure thorough mixing.
Low temperature.	Gently warm the solution to 37°C to aid dissolution. Avoid excessive heat.

Issue 2: A precipitate forms immediately after adding the Dihydrozeatin stock solution to the culture medium.

Potential Cause	Troubleshooting Step
Solvent Shock	1. Pre-dilution: First, dilute the concentrated DHZ stock in a smaller volume of warm (37°C) medium. Mix gently and then add this intermediate dilution to the final volume of the medium. 2. Slow Addition: Add the stock solution dropwise to the medium while gently swirling or stirring.
pH Incompatibility	1. Adjust Stock Solution pH: If using an acidic or basic stock, ensure the final pH of the medium is readjusted to the desired range for your experiment. 2. Buffer the Medium: For pH-sensitive experiments, consider using a biological buffer in your medium.
High Final Concentration	1. Lower the Concentration: If possible, reduce the final working concentration of DHZ. 2. Solubility Test: Perform a small-scale test to determine the maximum soluble concentration of DHZ in your specific medium.

Issue 3: The culture medium becomes cloudy or forms a precipitate over time after the addition of Dihydrozeatin.

Potential Cause	Troubleshooting Step
Interaction with Media Components	1. Separate Sterilization: If autoclaving, consider filter-sterilizing the DHZ stock solution and adding it to the autoclaved and cooled medium. 2. Order of Addition: When preparing media from scratch, the order of adding components can be crucial. Add calcium chloride separately and ensure it is fully dissolved before adding other components.[6]
Temperature Instability	1. Stable Storage: Store the prepared medium at a constant and appropriate temperature. Avoid repeated warming and cooling cycles. 2. Use Freshly Prepared Media: For long-term experiments, consider preparing fresh media with DHZ periodically.
pH Drift	Monitor the pH of the medium over the course of your experiment, as cellular metabolism can alter it.

Data Presentation

Table 1: Solubility of Dihydrozeatin in Common Solvents

Solvent	Solubility	Reference
DMSO	100 mg/mL (451.96 mM)	[1]
Ethanol	Soluble	[2]

Note: "Soluble" indicates that a solution can be prepared at concentrations typically used in plant tissue culture, although the exact maximum solubility is not specified in the cited source.

Experimental Protocols

Protocol 1: Preparation of Dihydrozeatin Stock Solution in DMSO

• Weigh the desired amount of Dihydrozeatin powder in a sterile, conical tube.

• Add the appropriate volume of high-purity, anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex the solution until the Dihydrozeatin is completely dissolved. Gentle warming to 37°C or brief sonication can be used to aid dissolution.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, light-protected container.

• Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Dihydrozeatin Stock Solution using NaOH

• Weigh 10 mg of Dihydrozeatin powder into a sterile container.

• Add a minimal amount (e.g., 100-200 µL) of 0.1 N NaOH and vortex until the powder is dissolved.

• Slowly add sterile, deionized water to reach a final volume of 10 mL, resulting in a 1 mg/mL stock solution.

• Filter-sterilize the solution through a 0.22 µm filter.

• Store at 4°C for short-term use or at -20°C for long-term storage.

Caution: When adding an alkaline stock solution to your medium, the final pH of the medium may be altered. It is important to re-adjust the pH of the final medium if necessary.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Dihydrozeatin (DHZ) | Duchefa Biochemie [duchefa-biochemie.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Dihydrozeatin and Auxin Ratios for Morphogenesis

Welcome to the technical support center for optimizing Dihydrozeatin (DHZ) and auxin ratios in plant morphogenesis experiments. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance and troubleshoot common issues encountered in plant tissue culture.

Troubleshooting Guides

This section addresses specific problems that may arise during your experiments, offering step-by-step solutions.

Issue 1: No Callus Induction or Poor Callus Growth

Symptoms: Explants show no signs of callus formation, or the callus that does form is minimal and does not proliferate.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incorrect Hormone Ratio	An intermediate auxin-to-cytokinin ratio generally promotes callus induction.[1] A high auxin-to-cytokinin ratio may favor root formation, while a high cytokinin-to-auxin ratio can lead to shoot formation.[1] Adjust the concentrations of DHZ and auxin in your medium. Start with a concentration range of 0.1-10.0 mg/L for cytokinins and 0.01-10.0 mg/L for auxins.
Inappropriate Auxin Type	Different auxins have varying effects. For callus induction, 2,4-Dichlorophenoxyacetic acid (2,4-D) is often effective.[2][3] Consider testing different auxins like Indole-3-acetic acid (IAA) or Naphthaleneacetic acid (NAA) in combination with DHZ.
Explant Source and Age	The physiological state of the explant material is crucial. Younger, more metabolically active tissues generally respond better. Use explants from young, healthy plants.
Nutrient Medium Composition	Ensure your basal medium (e.g., Murashige and Skoog - MS medium) is correctly prepared and contains all necessary macro- and micronutrients, vitamins, and a carbon source like sucrose.[4]
Environmental Conditions	Incubation in the dark is often beneficial for callus induction.[5] Maintain a constant temperature, typically around 25°C.

Issue 2: Callus Browning and Necrosis

Symptoms: The callus tissue turns brown or black and eventually dies.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Oxidative Browning	Phenolic compounds released from wounded explants can oxidize and become toxic to the tissue. Add antioxidants like ascorbic acid or citric acid to the culture medium. Activated charcoal can also be used to adsorb toxic compounds.
Nutrient Depletion	Subculture the callus to fresh medium at regular intervals (e.g., every 2-4 weeks) to replenish nutrients and avoid the buildup of toxic metabolites.
Hormone Imbalance	High concentrations of certain hormones can be stressful to the tissues. Try reducing the overall hormone concentration while maintaining the optimal ratio.

Issue 3: Lack of Shoot Regeneration from Callus

Symptoms: Callus proliferates but fails to differentiate and form shoots.

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Incorrect Hormone Ratio for Regeneration	Shoot regeneration typically requires a higher cytokinin-to-auxin ratio.[1] After callus induction, transfer the callus to a shoot-inducing medium (SIM) with a higher concentration of DHZ and a lower concentration of auxin.[2] For example, a combination of 1 mg/L Zeatin (a cytokinin similar to DHZ) and 0.5 mg/L IAA has been shown to be effective for shoot formation in tomato.[6]
Genotype-Dependent Response	The regenerative capacity can be highly dependent on the plant species and even the cultivar. Some genotypes may be recalcitrant. If possible, test different genotypes.
Inhibitory Effect of 2,4-D	If 2,4-D was used for callus induction, its carry-over to the regeneration medium can inhibit shoot formation. Ensure the callus is transferred to a 2,4-D-free shoot induction medium.
Inadequate Culture Conditions	Light is generally required for shoot development. Move the cultures to a lighted environment (e.g., a 16-hour photoperiod) after transferring to SIM.[5]

Issue 4: Microbial Contamination

Symptoms: Fungal (fuzzy, colored growth) or bacterial (slimy, cloudy appearance in the medium) contamination is visible in the culture vessels.[7]

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Inadequate Aseptic Technique	Strictly follow sterile techniques.[4] Work in a laminar flow hood, sterilize all instruments and media, and surface-sterilize explant material thoroughly.[7][8]
Endogenous Contamination	Contaminants may be present within the plant tissue itself.[8] Optimize the surface sterilization protocol for your explants. Consider using a pre-treatment with a fungicide or bactericide.
Contaminated Culture Room	Ensure the growth room is clean and free of dust and pests. Regularly clean shelves and monitor for any signs of contamination.
Compromised Culture Vessels	Ensure that culture vessel lids are properly sealed to prevent airborne contaminants from entering.

Frequently Asked Questions (FAQs)

General Questions

Q1: What is the fundamental principle behind optimizing Dihydrozeatin and auxin ratios for morphogenesis?

The ratio of cytokinins (like Dihydrozeatin) to auxins is a critical determinant of developmental fate in plant tissue culture. Generally, a balanced ratio promotes undifferentiated callus growth, a high cytokinin-to-auxin ratio induces shoot formation, and a high auxin-to-cytokinin ratio promotes root development.[1]

Q2: How do I prepare stock solutions of Dihydrozeatin and auxins?

To prepare a 1 mg/mL stock solution, dissolve 100 mg of the plant growth regulator in a small amount of the appropriate solvent (e.g., NaOH for DHZ, ethanol (B145695) or NaOH for IAA) before bringing the final volume to 100 mL with sterile distilled water. Store stock solutions at the recommended temperature, typically refrigerated or frozen.

Q3: How do I calculate the amount of stock solution to add to my media?

Use the following formula: Volume of Stock Solution = (Desired Hormone Concentration × Volume of Medium) / Concentration of Stock Solution

For example, to prepare 1 liter of medium with a final concentration of 1 mg/L of DHZ from a 1 mg/mL stock solution: Volume of Stock Solution = (1 mg/L × 1 L) / 1000 mg/L = 0.001 L or 1 mL.

Experimental Protocols

Q4: Can you provide a general protocol for two-step shoot regeneration?

Yes, a widely used method involves two main stages:[2][9]

• Callus Induction: Culture explants on a solid callus-inducing medium (CIM) rich in auxin (e.g., 2,4-D) and supplemented with a cytokinin like DHZ. Incubate in the dark at approximately 25°C for 2-4 weeks.

• Shoot Induction: Transfer the resulting callus to a shoot-inducing medium (SIM) with a high cytokinin-to-auxin ratio (e.g., higher DHZ and lower IAA or NAA).[2] Incubate under a 16-hour photoperiod at approximately 25°C.

Q5: What are typical concentration ranges for DHZ and auxins for different morphogenic outcomes?

These can vary significantly between plant species, but here are some general starting points:

Morphogenic Outcome	Dihydrozeatin (DHZ) Concentration (mg/L)	Auxin (e.g., IAA, NAA) Concentration (mg/L)	General Ratio (Cytokinin:Auxin)
Callus Induction	0.1 - 2.0	0.5 - 5.0	Intermediate
Shoot Regeneration	1.0 - 5.0	0.1 - 0.5	High
Root Formation	0.01 - 0.1	0.5 - 2.0	Low

Signaling and Mechanism

Q6: How do Dihydrozeatin and auxin interact at the molecular level to control morphogenesis?

Auxin and cytokinin signaling pathways interact to regulate gene expression for cell division and differentiation. Dihydrozeatin is perceived by histidine kinase receptors like AHK3, which initiates a phosphorelay cascade that activates type-B ARABIDOPSIS RESPONSE REGULATOR (ARR) transcription factors.[10] These ARRs can regulate genes involved in development. Auxin, on the other hand, promotes the degradation of Aux/IAA transcriptional repressors, which allows Auxin Response Factors (ARFs) to activate auxin-responsive genes.[11][12] The balance between these two pathways influences whether cells will divide to form callus, or differentiate into shoots or roots.[13]

Visual Guides

Experimental Workflow: Two-Step Shoot Regeneration

References

• 1. Plant Callus: Mechanisms of Induction and Repression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancement of shoot regeneration by treatment with inhibitors of auxin biosynthesis and transport during callus induction in tissue culture of Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. actabotanica.org [actabotanica.org]
• 5. ijarbs.com [ijarbs.com]
• 6. Optimization of Callus Induction and Shoot Regeneration from Tomato Cotyledon Explants [mdpi.com]
• 7. plantcelltechnology.com [plantcelltechnology.com]
• 8. researchgate.net [researchgate.net]
• 9. The molecular path to in vitro shoot regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Molecular Mechanisms of Diverse Auxin Responses during Plant Growth and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]

Technical Support Center: Dihydrozeatin (DHZ) in Long-Term Cultures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Dihydrozeatin (DHZ) degradation in long-term cultures.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrozeatin (DHZ) and how does its stability compare to other cytokinins?

A1: Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant hormones that promotes cell division and growth. It is the saturated form of trans-zeatin (B1683218) (tZ), another common cytokinin. A key advantage of DHZ is its resistance to degradation by the enzyme cytokinin oxidase (CKX).[1][2] CKX is a primary enzyme responsible for the irreversible breakdown of many other cytokinins, such as trans-zeatin.[1] This intrinsic stability against enzymatic degradation makes DHZ a potentially more persistent and reliable cytokinin in long-term plant tissue cultures where enzymatic activity from the cultured tissues can be a factor.

Q2: What are the main factors that can cause DHZ degradation in my culture medium?

A2: While DHZ is resistant to enzymatic degradation by CKX, its stability in culture media can be influenced by several physicochemical factors over long-term experiments:

• Temperature: Elevated temperatures can accelerate the chemical degradation of cytokinins. While many cytokinins are stable at room temperature for short periods, long-term incubation at typical culture room temperatures (e.g., 25°C) can lead to a gradual loss of activity.

• pH: The pH of the culture medium can significantly impact the stability of cytokinins. While specific data for DHZ is limited, studies on the structurally similar trans-zeatin show that stability can be pH-dependent.[3]

• Light: Exposure to light, particularly UV light, can cause the degradation of various plant growth regulators. It is a common practice to store stock solutions in the dark.

• Autoclaving: While some plant growth regulators are heat-labile, studies on adenine-based cytokinins, including trans-zeatin, have shown them to be surprisingly stable after a standard autoclave cycle (121°C for 30 minutes) when dissolved in a solution of 0.05 N KOH or in Murashige and Skoog (MS) basal salt medium.[4][5][6]

Q3: How should I prepare and store my DHZ stock solution to ensure its stability?

A3: Proper preparation and storage of your DHZ stock solution are critical for reproducible experimental results.

• Solvent Selection: DHZ has low solubility in water. It is typically dissolved in a small amount of a solvent like dimethyl sulfoxide (B87167) (DMSO) or a weak base (e.g., 0.01 N KOH) before being brought to the final volume with sterile, distilled water.[7]

• Storage Conditions: For long-term storage, it is recommended to store DHZ stock solutions at -20°C in a non-frost-free freezer.[7] For short-term storage (a few weeks), refrigeration at 2-8°C is acceptable. To prevent degradation from light, store stock solutions in amber vials or wrap clear vials in aluminum foil.

• Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is best practice to aliquot the stock solution into single-use volumes.[8]

Troubleshooting Guides

This section provides solutions to common problems encountered during the use of Dihydrozeatin in long-term cultures.

Problem	Possible Cause	Recommended Solution
Loss of biological activity of DHZ over time in long-term cultures.	Gradual degradation of DHZ in the culture medium due to prolonged exposure to incubation conditions (temperature, light).	1. Replenish the medium: For very long-term cultures, consider periodically replacing the culture medium with freshly prepared medium containing DHZ. 2. Conduct a stability test: Perform a simple experiment to determine the stability of DHZ under your specific culture conditions (see Experimental Protocol section). This will help you determine the optimal frequency for media changes.
Inconsistent results between experiments.	1. Improperly stored stock solution leading to degradation. 2. Inaccurate concentration of DHZ in the medium. 3. Variability in media preparation.	1. Prepare fresh stock solutions: If you suspect your stock solution has degraded, prepare a fresh one following the recommended storage guidelines. 2. Verify your dilution calculations: Double-check all calculations when preparing your working solutions from the stock solution. 3. Standardize media preparation: Ensure consistent pH and proper mixing of all media components in every batch.
Precipitation of DHZ when adding it to the culture medium.	DHZ has low aqueous solubility and can precipitate if the concentration of the organic solvent (e.g., DMSO) is not optimized during dilution.	1. Use a two-step dilution: First, create an intermediate dilution of your DHZ stock in a small volume of pre-warmed, serum-free medium. Then, add this intermediate dilution to the final volume of your complete medium. 2. Ensure final solvent concentration is low: The final concentration of DMSO in the culture medium should typically be below 0.5% (v/v) to avoid both precipitation and cytotoxicity.

Data Presentation

Table 1: Stability of trans-Zeatin (a related cytokinin) in 0.01 N KOH over 90 Days at Different Storage Temperatures.

Data is inferred from a study on trans-zeatin and should be used as a guideline for Dihydrozeatin. A specific stability study for DHZ is recommended.

Storage Temperature	Average % of Initial Concentration Remaining (after 90 days)
-20°C	> 90%
2-6°C	> 90% (with some statistically significant change)
25°C	~70-80%

Source: Adapted from Hart, et al. (2016). "Stability of adenine-based cytokinins in aqueous solution."[4][5][6]

Table 2: Autoclave Stability of Various Adenine-Based Cytokinins.

This data suggests that Dihydrozeatin is likely stable to autoclaving, but this should be confirmed experimentally.

Cytokinin	Stability after one autoclave cycle (121°C, 30 min) in 0.05 N KOH
trans-Zeatin	Stable
Benzyladenine (BA)	Stable
Kinetin	Stable
2iP	Stable

Source: Adapted from Hart, et al. (2016). "Stability of adenine-based cytokinins in aqueous solution."[4][5][6]

Experimental Protocols

Protocol 1: Stability Assessment of Dihydrozeatin in Culture Medium

This protocol describes a method to determine the stability of DHZ in your specific long-term culture conditions.

Materials:

• Dihydrozeatin (DHZ) powder

• Your chosen plant tissue culture medium (e.g., Murashige and Skoog medium)

• Sterile culture vessels (e.g., petri dishes or flasks)

• Incubator set to your standard culture conditions (temperature and light)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Appropriate HPLC column (e.g., C18)

• Solvents for HPLC mobile phase (e.g., methanol (B129727), water, acetic acid)

Procedure:

• Prepare DHZ-containing medium: Prepare your culture medium and supplement it with a known concentration of DHZ (e.g., 1 µM).

• Aliquot and Incubate: Dispense the DHZ-containing medium into sterile culture vessels. Collect a sample immediately for the time-zero (T=0) measurement. Place the remaining vessels in your incubator under your standard long-term culture conditions.

• Sample Collection: At regular intervals (e.g., 1, 3, 7, 14, and 28 days), aseptically collect a sample of the medium from one of the culture vessels.

• Sample Storage: Immediately store the collected samples at -80°C until analysis to prevent further degradation.

• HPLC Analysis:

  • Thaw the samples and filter them through a 0.22 µm syringe filter.

  • Analyze the samples using an HPLC-UV system. An optimized method for cytokinins can be used, for example, with a C18 column and a mobile phase gradient of methanol and water with a small percentage of acetic acid.[9]

  • Detect DHZ at its maximum absorbance wavelength (typically around 269 nm).

  • Quantify the DHZ concentration in each sample by comparing the peak area to a standard curve prepared with known concentrations of DHZ.

• Data Analysis: Plot the concentration of DHZ as a function of time to determine its degradation rate under your specific culture conditions.

Mandatory Visualization

Caption: Dihydrozeatin (DHZ) signaling pathway.

Caption: Experimental workflow for DHZ stability testing.

Caption: Troubleshooting logic for loss of DHZ activity.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Stability of adenine-based cytokinins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. phytotechlab.com [phytotechlab.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]

Overcoming common problems in Dihydrozeatin experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experiments with Dihydrozeatin (DHZ).

Frequently Asked Questions (FAQs)

Q1: What is Dihydrozeatin and how does it differ from trans-Zeatin?

A1: Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant hormones that regulate cell division and differentiation.[1] It is structurally similar to trans-Zeatin (tZ), the more abundant cytokinin, but has a saturated side chain.[2] This structural difference makes DHZ resistant to degradation by the enzyme cytokinin oxidase/dehydrogenase (CKX), rendering it more stable in some experimental systems.[3][4]

Q2: What is the primary mechanism of action of Dihydrozeatin?

A2: In plants like Arabidopsis thaliana, DHZ is primarily perceived by the cytokinin receptor AHK3.[2] This binding initiates a phosphorelay signaling cascade that activates downstream transcription factors, including ARABIDOPSIS RESPONSE REGULATOR 1 (ARR1), ARR12, and ARR11.[2] These transcription factors then modulate the expression of genes that promote cell differentiation, particularly in the root meristem.[2]

Q3: In what solvents can I dissolve Dihydrozeatin?

A3: Dihydrozeatin is highly soluble in Dimethyl Sulfoxide (DMSO) and is also soluble in ethanol (B145695).[4][5][6] It is sparingly soluble in aqueous solutions. For most in vitro and cell culture experiments, preparing a concentrated stock solution in DMSO is recommended.[7][8]

Q4: What are the recommended storage conditions for Dihydrozeatin?

A4: Solid DHZ should be stored at -20°C in the dark for long-term stability (>3 years).[6] Concentrated stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six months.[5] To avoid degradation from repeated freeze-thaw cycles, it is best to aliquot the stock solution into single-use volumes.[8][9]

Q5: Are there potential off-target effects or experimental artifacts I should be aware of?

A5: While specific off-target effects of DHZ are not extensively documented, researchers should be mindful of the following:

• Solvent Effects: The final concentration of DMSO in the culture medium should be kept low (typically <0.5%, ideally ≤0.1%) to prevent solvent-induced stress or toxicity to the cells or tissues.[9] Always include a solvent-only control in your experiments.

• Purity: Cytokinin preparations can sometimes be contaminated with other isomers that may have different biological activities.[3] Ensure you are using a high-purity DHZ (>98%).

• Overlapping Activities: Cytokinin signaling pathways can be complex, with some overlap in receptor binding and downstream effects among different cytokinins.[10] The specific response can be tissue- and concentration-dependent.

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Response to DHZ Treatment

This is a common issue that can arise from several factors, from the compound itself to the experimental setup.

Possible Causes and Solutions

Cause	Recommended Action
Compound Degradation	Prepare fresh working solutions from a properly stored, aliquoted stock for each experiment. Verify that the solid compound and stock solutions have been stored at the correct temperature and protected from light.[9]
Incorrect Concentration	Perform a dose-response experiment to determine the optimal concentration for your specific system. DHZ can be effective in a narrow concentration range (e.g., 0.1-5.0 µM).[2]
Poor Solubility/Precipitation	Ensure DHZ is fully dissolved in the stock solution. When preparing working solutions, dilute the stock solution into pre-warmed medium and mix thoroughly to prevent precipitation.[8]
Variability in Biological Material	Use healthy, uniform plant material. For cell cultures, use cells within a consistent passage number range and at a standardized confluency.
Improper Controls	Always include a negative (vehicle/solvent) control and, if possible, a positive control (e.g., trans-Zeatin) to ensure the experimental system is responsive.

Troubleshooting Workflow for Inconsistent Results

Troubleshooting inconsistent experimental results.

Issue 2: Solubility Problems and Precipitation

DHZ's low aqueous solubility can lead to challenges in preparing and using solutions.

Possible Causes and Solutions

Cause	Recommended Action
Incorrect Solvent	Use anhydrous, high-purity DMSO to prepare the primary stock solution.[8]
Precipitation in Aqueous Media	When diluting the DMSO stock into aqueous buffer or culture medium, add the stock solution to the aqueous phase (not the other way around) while vortexing gently. Prepare working solutions fresh and do not store them for extended periods.[11]
Supersaturated Solution	Do not exceed the solubility limit of DHZ in your chosen solvent. For DMSO, solubility can be up to 100 mg/mL.[5]

Data Presentation

Table 1: Solubility and Storage of Dihydrozeatin

Parameter	Specification	Source(s)
Solubility in DMSO	100 mg/mL (451.96 mM)	[5]
Solubility in Ethanol	Soluble	[4]
Aqueous Solubility	Sparingly soluble	[11]
Solid Storage	-20°C, protected from light (stable for >3 years)	[6]
Stock Solution Storage (in DMSO)	-20°C for up to 1 month; -80°C for up to 6 months	[5]

Table 2: Comparative Biological Activity of Cytokinins in Different Bioassays

Bioassay	Dihydrozeatin (DHZ) Activity	Comparison with other Cytokinins	Concentration Range	Source(s)
Tobacco Callus Growth	Stimulates growth	Less active than trans-Zeatin and 2iP; more active than Kinetin.	10⁻⁹ - 10⁻⁶ M	[2]
Radish Leaf Growth	Promotes growth	Weaker than trans-Zeatin; stronger than Kinetin.	5x10⁻⁷ - 5x10⁻⁵ M	[2]
Lettuce Seed Germination	Stimulates germination	Less effective than Kinetin.	10⁻⁶ - 10⁻⁴ M	[2]
Wheat Leaf Senescence	Delays senescence	Less effective than Kinetin.	10⁻⁷ - 10⁻⁵ M	[2]
Arabidopsis Root Meristem	Promotes cell differentiation	Similar activity to trans-Zeatin.	0.1 - 5 µM	[2]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Dihydrozeatin Stock Solution in DMSO

Materials:

• Dihydrozeatin (solid powder, MW: 221.26 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Analytical balance

Procedure:

• In a sterile environment (e.g., a biosafety cabinet), weigh out 2.21 mg of Dihydrozeatin powder into a sterile, amber microcentrifuge tube.

• Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube.

• Cap the tube securely and vortex at room temperature until the solid is completely dissolved. Gentle warming or sonication can be used to aid dissolution if necessary.

• Visually inspect the solution to ensure there are no visible particulates.

• Aliquot the 10 mM stock solution into smaller, single-use sterile amber tubes (e.g., 50 µL aliquots). This prevents contamination and degradation from repeated freeze-thaw cycles.

• Label the aliquots clearly with the compound name, concentration, and date of preparation.

• Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Protocol 2: Arabidopsis thaliana Root Growth Assay

This protocol is adapted from studies on the effect of DHZ on root meristem development.

Materials:

• Arabidopsis thaliana seeds (e.g., Col-0)

• Murashige and Skoog (MS) medium, including vitamins and 1% sucrose, solidified with 0.8% agar (B569324)

• Sterile petri dishes (90 mm)

• 10 mM DHZ stock solution in DMSO (from Protocol 1)

• Sterile water

• Ethanol (for mock treatment control)

Procedure:

• Seed Sterilization and Plating: Surface-sterilize Arabidopsis seeds and sow them on MS agar plates.

• Vernalization and Germination: Stratify the seeds at 4°C for 2-3 days in the dark to synchronize germination. Then, transfer the plates to a growth chamber with a long-day photoperiod (16h light / 8h dark) at 22°C.

• Seedling Growth: Grow the seedlings vertically for 5 days.

• Treatment Preparation: Prepare the treatment media. For a final concentration of 0.5 µM DHZ, add the appropriate volume of the 10 mM stock solution to liquid MS medium. For the mock control, add an equivalent volume of the solvent used for DHZ (e.g., ethanol or DMSO).

• Seedling Transfer and Treatment: Carefully transfer the 5-day-old seedlings to new MS plates containing the DHZ treatment or the mock control.

• Incubation: Incubate the plates vertically in the growth chamber for the desired treatment period (e.g., 16-24 hours).

• Analysis: After the treatment period, remove the seedlings and mount them on microscope slides. Measure the root length and the number of cortical cells in the root meristem using a light microscope with DIC optics.

Signaling Pathway and Workflow Diagrams

Dihydrozeatin Signaling Pathway in Arabidopsis Root

DHZ signaling cascade in Arabidopsis root cells.

References

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. kpu.repo.nii.ac.jp [kpu.repo.nii.ac.jp]
• 3. academic.oup.com [academic.oup.com]
• 4. Dihydrozeatin (DHZ) | Duchefa Biochemie [duchefa-biochemie.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medkoo.com [medkoo.com]
• 7. phytotechlab.com [phytotechlab.com]
• 8. benchchem.com [benchchem.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. researchgate.net [researchgate.net]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]

Dihydrozeatin stability under different light and temperature conditions

Welcome to the technical support center for Dihydrozeatin (DHZ). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of DHZ under various experimental conditions. Here you will find frequently asked questions, troubleshooting advice, and detailed experimental protocols to ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: How should I store Dihydrozeatin powder? A1: For short-term storage (days to weeks), DHZ powder should be kept in a dry, dark environment at 0 - 4°C. For long-term storage (months to years), it is recommended to store it at -20°C under the same dry and dark conditions.[1] The product is generally stable for several weeks at ambient temperatures, such as during shipping.[1]

Q2: What are the recommended storage conditions for Dihydrozeatin stock solutions? A2: Dihydrozeatin stock solutions should be stored with protection from light.[2] For storage up to one month, a temperature of -20°C is suitable.[2] For longer-term storage up to six months, -80°C is recommended.[2]

Q3: Is Dihydrozeatin sensitive to light? A3: Yes. As with many cytokinins, exposure to light can lead to degradation. It is recommended to protect stock solutions from light during storage and to minimize light exposure during experiments where possible.[2]

Q4: Why is Dihydrozeatin considered more stable than other cytokinins like trans-Zeatin? A4: Dihydrozeatin's stability comes from its saturated side chain.[3] This structural feature makes it resistant to degradation by the enzyme cytokinin oxidase/dehydrogenase (CKX), which irreversibly cleaves the side chain of other cytokinins like trans-Zeatin.[4][5] This resistance allows DHZ to maintain its activity for longer periods in biological systems where CKX is present.[5]

Summary of Storage Conditions

The following table summarizes the recommended storage conditions for Dihydrozeatin in both solid and solution forms.

Form	Duration	Temperature	Light/Moisture Conditions
Solid Powder	Short-term (days to weeks)	0 - 4°C	Dry and Dark
Long-term (months to years)	-20°C	Dry and Dark
Stock Solution	Up to 1 month	-20°C	Protect from light
Up to 6 months	-80°C	Protect from light

Troubleshooting Guide

Q1: My experiment results are inconsistent. Could DHZ degradation be the cause? A1: Yes, inconsistent results can be a sign of compound degradation.

• Check Storage: Verify that your DHZ powder and stock solutions have been stored according to the recommendations (see table above). Improper storage is a common cause of reduced activity.[1][2]

• Review Handling: Were the solutions exposed to light or high temperatures for extended periods during your experimental setup? Environmental factors can significantly impact stability.[6][7]

• Solution Age: If you are using an older stock solution, consider preparing a fresh one. Stock solutions have a limited shelf life, even when stored properly.[2]

Q2: I am observing unexpected peaks in my HPLC or LC-MS analysis of a DHZ sample. What could they be? A2: The appearance of new peaks often indicates the formation of degradation products.

• Forced Degradation Study: To identify potential degradation products, you can perform a forced degradation study by exposing a DHZ sample to stress conditions (e.g., heat, light, acid, base). Analyzing the stressed sample can help you identify the retention times of degradation products.[8]

• Isomerization: Although less common than with trans-Zeatin, consider the possibility of isomerization, which could lead to new peaks with the same mass-to-charge ratio (m/z) but different retention times.

• Contamination: Ensure that solvents and vials are clean and that no contamination has occurred during sample preparation.

Q3: My DHZ solution appears to have lost its biological activity in my cell culture or plant growth assay. A3: A loss of biological activity is a strong indicator of chemical degradation.

• Prepare Fresh Stock: The most immediate troubleshooting step is to prepare a fresh stock solution of DHZ from powder stored under recommended long-term conditions.

• Solvent Check: Ensure the solvent used (e.g., DMSO) is pure and anhydrous. Some solvents can degrade over time or contain impurities that may react with your compound.

• Assay Conditions: Review your assay's pH and temperature. Extreme pH or high temperatures can accelerate the degradation of compounds in aqueous media.[6][9]

Experimental Protocols

Protocol 1: Assessment of Dihydrozeatin Thermal Stability in Solution

This protocol outlines a method to determine the degradation kinetics of Dihydrozeatin under a specific temperature condition. The primary analytical method used is High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or Mass Spectrometry (MS).[10][11]

1. Materials and Reagents:

• Dihydrozeatin (DHZ) powder

• HPLC-grade solvent for dissolution (e.g., DMSO, Ethanol)

• HPLC-grade aqueous buffer (e.g., phosphate (B84403) buffer at a specific pH)

• HPLC vials (amber or wrapped in foil to protect from light)

• Calibrated incubator or water bath

• HPLC-UV or LC-MS system

2. Preparation of DHZ Stock Solution:

• Accurately weigh DHZ powder and dissolve it in the appropriate organic solvent to create a concentrated stock solution (e.g., 10 mM).

• From this stock, prepare a working solution at the desired final concentration (e.g., 100 µM) in the aqueous buffer.

3. Experimental Setup:

• Aliquot the working solution into multiple HPLC vials.

• Place the vials in a calibrated incubator set to the desired test temperature (e.g., 40°C, 60°C, 80°C).

• Designate one set of vials as the control group, to be kept at a stable, low temperature (e.g., 4°C) in the dark.

4. Time-Point Sampling:

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24 hours), remove one vial from the incubator.

• Immediately quench any further degradation by placing the vial in an ice bath or by flash-freezing in liquid nitrogen.

• Store the collected samples at -80°C until analysis.

5. HPLC/LC-MS Analysis:

• Analyze the samples to quantify the remaining concentration of DHZ.

• Develop an appropriate chromatographic method to achieve good separation of the DHZ peak from any potential degradation products.

• Use a calibration curve prepared from a fresh, undegraded standard to ensure accurate quantification.

6. Data Analysis:

• Plot the natural logarithm of the DHZ concentration versus time.

• If the degradation follows first-order kinetics, the plot will be linear.[8]

• The degradation rate constant (k) can be determined from the slope of the line. The half-life (t½) can then be calculated using the formula: t½ = 0.693 / k.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Dihydrozeatin signaling via the AHK3 receptor.

References

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. phygenera.de [phygenera.de]
• 6. A Review of the Current Knowledge of Thermal Stability of Anthocyanins and Approaches to Their Stabilization to Heat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Oxidative stability of lutein on exposure to varied extrinsic factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

Dihydrozeatin Toxicity in Plant Tissue Culture: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to identify and address Dihydrozeatin (DHZ) toxicity in plant tissue culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrozeatin and what is its role in plant tissue culture?

A1: Dihydrozeatin (DHZ) is a naturally occurring cytokinin, a class of plant hormones that promotes cell division and differentiation.[1] In plant tissue culture, it is primarily used to stimulate shoot initiation and proliferation from explants.[2]

Q2: What are the general signs of Dihydrozeatin toxicity?

A2: High concentrations of cytokinins like DHZ can lead to adverse effects. Common signs include the inhibition of shoot elongation and root development, excessive callus formation, and yellowing of leaves.[3] A primary symptom of DHZ toxicity is a physiological disorder known as hyperhydricity or vitrification.

Q3: What is hyperhydricity?

A3: Hyperhydricity is a physiological disorder where plant tissues in vitro appear glassy, translucent, swollen, and brittle.[4][5][6] This condition is often caused by excessive water accumulation in the tissues and can be triggered by high concentrations of cytokinins in the culture medium.[4][5] Hyperhydric shoots are often unable to survive when transferred to ex vitro conditions.[4]

Q4: Besides visual cues, are there other indicators of DHZ toxicity?

A4: Yes, beyond the visible symptoms of hyperhydricity, DHZ toxicity can manifest as reduced chlorophyll (B73375) content, abnormal leaf morphology (e.g., curled or wrinkled leaves), and in severe cases, tissue necrosis (browning and death of tissue).[3][7]

Troubleshooting Guide for Dihydrozeatin Toxicity

This guide will help you diagnose and resolve issues related to DHZ toxicity in your plant tissue culture experiments. The primary focus is on identifying and mitigating hyperhydricity.

Problem: Explants exhibit a glassy, translucent, and swollen appearance (Hyperhydricity).

Possible Cause: The concentration of Dihydrozeatin in the culture medium is too high. High cytokinin levels are a major contributor to hyperhydricity.[4][5]

Solution:

• Reduce Dihydrozeatin Concentration: The most effective solution is to lower the concentration of DHZ in your culture medium. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific plant species and explant type.

• Adjust the Auxin-to-Cytokinin Ratio: The balance between auxins and cytokinins is crucial for proper plant development in vitro. A high cytokinin-to-auxin ratio favors shoot formation, but an excessively high ratio can lead to toxicity.[2] Consider increasing the auxin concentration relative to the DHZ concentration.

• Increase Gelling Agent Concentration: A softer medium can increase water availability to the explants, contributing to hyperhydricity. Increasing the concentration of your gelling agent (e.g., agar) can help reduce water uptake.[6]

• Improve Vessel Ventilation: Poor gas exchange within the culture vessel can lead to the accumulation of ethylene, which can exacerbate hyperhydricity.[6] Using vented culture lids or periodically opening the vessels in a sterile environment can improve air circulation.

• Subculture to Fresh Medium: Transfer the affected explants to a fresh medium with a reduced DHZ concentration as soon as symptoms of hyperhydricity are observed.

Quantitative Data on Cytokinin Effects

The following table summarizes the effects of different concentrations of 6-Benzylaminopurine (BAP), a cytokinin with similar activity to DHZ, on the in vitro culture of pear cultivars. This data can serve as a reference for designing experiments to optimize DHZ concentrations.

BAP Concentration (µM)	Mean Number of Shoots per Explant	Observations
0.44	2.1	Low shoot proliferation.
4.40	3.8	Good shoot proliferation.
11.0	4.5	Highest shoot proliferation.
44.0	2.5	Decreased shoot proliferation, increased hyperhydricity and callus formation.

Data adapted from a study on Pyrus pyrifolia. The response to DHZ may vary depending on the plant species.

Experimental Protocols

Protocol for Assessing Dihydrozeatin Toxicity

This protocol outlines a method to determine the toxic threshold of Dihydrozeatin for a specific plant species in tissue culture.

Objective: To identify the concentration range of DHZ that promotes optimal shoot proliferation without inducing symptoms of toxicity, particularly hyperhydricity.

Materials:

• Sterile plant explants (e.g., nodal segments, shoot tips).

• Basal culture medium (e.g., Murashige and Skoog medium) supplemented with appropriate auxins, vitamins, and sucrose.

• Dihydrozeatin stock solution (sterile-filtered).

• Sterile culture vessels.

• Laminar flow hood.

• Autoclave.

• pH meter.

• Growth chamber with controlled light and temperature.

Methodology:

• Prepare Culture Media: Prepare the basal medium and divide it into several aliquots. To each aliquot, add a different concentration of Dihydrozeatin. A suggested range to test is 0 µM (control), 0.5 µM, 1.0 µM, 2.5 µM, 5.0 µM, 10.0 µM, and 20.0 µM. Adjust the pH of the media to 5.8 before adding the gelling agent and autoclaving.

• Explant Inoculation: In a laminar flow hood, place one explant into each culture vessel containing the prepared media. Ensure a sufficient number of replicates for each DHZ concentration (e.g., 10-15 explants per concentration).

• Incubation: Place the culture vessels in a growth chamber under controlled conditions (e.g., 25°C ± 2°C, 16-hour photoperiod).

• Data Collection: After a predetermined culture period (e.g., 4-6 weeks), record the following data for each explant:

  • Number of new shoots proliferated.

  • Average shoot length.

  • Presence and severity of hyperhydricity: Score on a scale (e.g., 0 = no symptoms, 1 = mild, 2 = moderate, 3 = severe).

  • Presence and amount of callus formation.

  • Root formation (presence/absence).

  • General observations: Note any other signs of toxicity such as leaf yellowing or necrosis.

• Data Analysis: Analyze the collected data to determine the optimal DHZ concentration that maximizes shoot proliferation while minimizing toxicity symptoms.

Visualizations

Cytokinin Signaling Pathway

Caption: Simplified cytokinin signaling pathway initiated by Dihydrozeatin.

Troubleshooting Workflow for Dihydrozeatin Toxicity

Caption: A logical workflow for troubleshooting Dihydrozeatin toxicity.

Logical Relationship of DHZ Toxicity Symptoms

Caption: Relationship between high DHZ concentration and toxicity symptoms.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. plantcelltechnology.com [plantcelltechnology.com]
• 4. labassociates.com [labassociates.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Hyperhydricity - Wikipedia [en.wikipedia.org]
• 7. plantcelltechnology.com [plantcelltechnology.com]

Technical Support Center: Optimizing Dihydrozeatin Levels for Recalcitrant Plant Species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively utilizing Dihydrozeatin (DHZ) for the in vitro propagation of recalcitrant plant species.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrozeatin (DHZ) and why is it used in plant tissue culture?

A1: Dihydrozeatin is a naturally occurring cytokinin, a class of plant hormones that promotes cell division and differentiation.[1] It is used in plant tissue culture to stimulate the formation of shoots and flower buds.[2] DHZ is often considered more stable than other cytokinins like trans-Zeatin (tZ) because it is less susceptible to degradation by cytokinin oxidase enzymes in plant tissues. This stability can lead to more consistent and prolonged morphogenic responses, which is particularly beneficial for recalcitrant species that are difficult to propagate in vitro.

Q2: How does Dihydrozeatin signaling work in plant cells?

A2: Dihydrozeatin, like other cytokinins, is perceived by specific receptors located on the cell membrane. In Arabidopsis, DHZ is primarily recognized by the histidine kinase receptor AHK3. This binding initiates a signaling cascade known as a phosphorelay. The signal is transferred through a series of phosphorylation events from the receptor to histidine phosphotransfer proteins (AHPs) in the cytoplasm, which then shuttle the signal into the nucleus. In the nucleus, AHPs phosphorylate transcription factors called type-B Arabidopsis Response Regulators (ARRs). Activated type-B ARRs then bind to the promoters of cytokinin-responsive genes, altering their expression to drive cellular responses such as cell division and shoot formation.

Q3: What are the typical concentration ranges for Dihydrozeatin in tissue culture media for recalcitrant species?

A3: The optimal concentration of DHZ is highly species-dependent and must be determined empirically. However, a general starting point for many recalcitrant species, particularly woody plants, is a concentration range of 0.5 µM to 5.0 µM. For herbaceous species, a similar or slightly lower range may be effective. It is recommended to test a gradient of concentrations to identify the optimal level for the specific plant species and explant type.

Q4: When should I consider using Dihydrozeatin over other cytokinins like Benzyladenine (BAP) or trans-Zeatin (tZ)?

A4: Dihydrozeatin can be a valuable alternative to other cytokinins in several scenarios:

• When working with recalcitrant species: DHZ's stability may provide a more sustained cytokinin signal, which can be beneficial for species that are unresponsive to other cytokinins.

• To reduce hyperhydricity: While high concentrations of any cytokinin can cause hyperhydricity (vitrification), some studies suggest that certain natural cytokinins like zeatin and its derivatives may be less prone to causing this disorder compared to synthetic cytokinins like BAP and TDZ at high concentrations.

• To promote normal shoot morphology: In some species, BAP and TDZ can lead to the formation of fasciated or otherwise abnormal shoots. DHZ, being a naturally occurring cytokinin, may promote the development of more morphologically normal shoots.

Troubleshooting Guide

This guide addresses common issues encountered when adjusting Dihydrozeatin levels for recalcitrant plant species.

Issue 1: No or poor shoot induction from explants.

• Possible Cause: Suboptimal DHZ Concentration. The concentration of DHZ may be too low to elicit a morphogenic response. Recalcitrant species often require a precise hormonal balance to initiate organogenesis.

  • Troubleshooting Steps:

    • Increase DHZ Concentration: Prepare media with a range of higher DHZ concentrations (e.g., 2.0 µM, 5.0 µM, 10.0 µM).

    • Combine with an Auxin: A low concentration of an auxin like Indole-3-acetic acid (IAA) or Naphthaleneacetic acid (NAA) (e.g., 0.1 µM to 0.5 µM) in combination with DHZ can sometimes be synergistic for shoot induction.

    • Test Different Explant Types: The regenerative capacity of explants can vary. Use younger, more juvenile tissues if possible, as they are often more responsive.

• Visual Cues of Suboptimal Response:

  • Explants remain green but show no signs of cell division or differentiation.

  • Minimal callus formation at the cut surfaces of the explant.

  • Browning and necrosis of the explant tissue.

Issue 2: Explants produce callus but no shoots.

• Possible Cause: Imbalance in the Auxin-to-Cytokinin Ratio. While some callus formation is often a precursor to shoot organogenesis, excessive callus proliferation without shoot differentiation can indicate that the auxin-to-cytokinin ratio is not optimal for shoot induction.

  • Troubleshooting Steps:

    • Decrease or Remove Auxin: If an auxin is present in the medium, reduce its concentration or remove it entirely.

    • Increase DHZ Concentration: A higher cytokinin-to-auxin ratio favors shoot formation.

    • Subculture Callus to a Different Medium: Transfer the callus to a fresh medium with a higher DHZ concentration and little to no auxin.

Issue 3: Shoots are hyperhydric (vitrified).

• Possible Cause: DHZ Concentration is Too High. Hyperhydricity, characterized by a glassy, water-soaked appearance of tissues, is a common symptom of cytokinin toxicity.

  • Troubleshooting Steps:

    • Reduce DHZ Concentration: Prepare media with a lower concentration of DHZ.

    • Improve Gas Exchange: Use vented culture vessel lids or increase the frequency of opening the vessels in a sterile environment to reduce humidity.

    • Increase Gelling Agent Concentration: A firmer medium can sometimes reduce hyperhydricity.

• Visual Cues of Hyperhydricity:

  • Swollen, brittle, and translucent leaves and stems.

  • Reduced chlorophyll (B73375) content, leading to a pale or yellowish appearance.

  • Poorly developed vascular tissues.

Issue 4: Shoots are stunted and fail to elongate.

• Possible Cause: Inhibitory Effect of High DHZ Concentration. While effective for shoot induction, high concentrations of some cytokinins can inhibit subsequent shoot elongation.

  • Troubleshooting Steps:

    • Transfer Shoots to a Low-DHZ or DHZ-free Medium: Once shoots have been initiated, transfer them to a medium with a significantly reduced DHZ concentration or a cytokinin-free medium to promote elongation.

    • Incorporate a Gibberellin: Adding a low concentration of Gibberellic Acid (GA₃) to the elongation medium can sometimes promote shoot elongation.

Data Presentation

Table 1: Comparison of Cytokinin Efficacy on Shoot Proliferation in a Recalcitrant Herbaceous Species (Arabis takesimana)

Cytokinin (1.0 mg/L)	Mean Fresh Weight (g) ± SD	Mean Number of New Leaves ± SD	Mean Number of New Shoots ± SD
Control	0.7 ± 0.2	8.0 ± 1.1	3.1 ± 0.7
2-iP	0.9 ± 0.3	15.4 ± 4.5	4.3 ± 1.5
Zeatin	1.1 ± 0.4	25.7 ± 8.9	6.8 ± 2.1
Kinetin	0.8 ± 0.2	12.1 ± 3.7	3.9 ± 1.2
BAP	2.4 ± 0.8	91.1 ± 21.9	15.6 ± 4.3
TDZ	2.6 ± 0.6	124.8 ± 48.2	17.2 ± 5.8

Data adapted from a study on a related species. Dihydrozeatin is expected to have an efficacy similar to or slightly greater than Zeatin.

Table 2: Effect of Different Concentrations of TDZ and Zeatin on Shoot Regeneration in Lingonberry (Vaccinium vitis-idaea), a Recalcitrant Woody Species

Cytokinin	Concentration (µM)	% Explants Forming Shoots	Mean No. Shoots per Explant
TDZ	0.1	25	1.2
1.0	65	3.8
5.0	80	5.1
10.0	70	4.5
Zeatin	1.0	40	2.5
2.0	75	4.2

Data adapted from a study on a related species. Dihydrozeatin is expected to have an efficacy similar to or slightly greater than Zeatin.[3]

Experimental Protocols

Protocol 1: Determining the Optimal Dihydrozeatin Concentration for Shoot Induction

• Explant Preparation:

  • Select healthy, juvenile explants (e.g., nodal segments, shoot tips) from the recalcitrant species of interest.

  • Surface sterilize the explants using a standard protocol (e.g., 70% ethanol (B145695) for 1 minute, followed by a 10-20% bleach solution with a surfactant for 10-15 minutes, and rinsed three times with sterile distilled water).

• Media Preparation:

  • Prepare a basal medium appropriate for the species (e.g., Murashige and Skoog (MS) or Woody Plant Medium (WPM)).

  • Aliquot the basal medium into separate flasks and supplement with a range of DHZ concentrations. A good starting range is 0, 0.5, 1.0, 2.0, 5.0, and 10.0 µM.

  • A low concentration of an auxin (e.g., 0.1 µM NAA) can be included in all treatments to promote initial cell division.

  • Adjust the pH of the media to 5.7-5.8, add a gelling agent (e.g., 0.8% agar), and autoclave.

• Culture Initiation and Incubation:

  • Aseptically place one explant per culture vessel onto the solidified medium.

  • Incubate the cultures under appropriate light (e.g., 16-hour photoperiod) and temperature (e.g., 25 ± 2°C) conditions.

• Data Collection and Analysis:

  • After 4-6 weeks, record the percentage of explants forming shoots, the number of shoots per explant, and the average shoot length.

  • Also, note any morphological abnormalities such as hyperhydricity or excessive callus formation.

  • Statistically analyze the data to determine the optimal DHZ concentration for shoot induction.

Visualizations

Caption: Dihydrozeatin signaling pathway in a plant cell.

Caption: Experimental workflow for optimizing DHZ concentration.

Caption: Troubleshooting logic for DHZ application.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. kspbtjpb.org [kspbtjpb.org]
• 3. hort [journals.ashs.org]

Technical Support Center: Optimizing Dihydrozeatin for Enhanced Shoot Proliferation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of Dihydrozeatin (DHZ) in shoot proliferation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro shoot proliferation using Dihydrozeatin.

Issue	Potential Cause	Recommended Solutions
1. Poor or No Shoot Induction	Inappropriate DHZ concentration; Explant insensitivity; Incorrect auxin-to-cytokinin ratio.	- Optimize DHZ Concentration: Test a range of DHZ concentrations (e.g., 0.1, 0.5, 1.0, 2.0, 5.0 µM). The optimal concentration is species-dependent. - Screen Explant Source: Use juvenile explants or tissue from actively growing regions, as they are generally more responsive. - Adjust Auxin Levels: A high cytokinin-to-auxin ratio typically promotes shoot formation.[1] If callus forms, consider reducing or removing the auxin from the medium.
2. Excessive Callus Formation	DHZ concentration is too high; High auxin-to-cytokinin ratio.	- Reduce DHZ Concentration: High cytokinin levels can sometimes lead to undifferentiated callus growth instead of shoot organogenesis. - Lower Auxin Concentration: Decrease the concentration of auxin in the culture medium or use a weaker auxin.
3. Stunted Shoot Growth or Lack of Elongation	Continuous exposure to high concentrations of DHZ; Nutritional deficiencies in the medium.	- Subculture to a Lower DHZ Medium: After shoot initiation, transfer the cultures to a medium with a lower concentration of DHZ or a different cytokinin known for promoting elongation, such as gibberellic acid (GA₃), in combination with a cytokinin. - Assess Basal Medium Composition: Ensure the basal medium provides adequate nutrients for shoot development. Consider switching to a different basal medium formulation if deficiencies are suspected.
4. Vitrification (Hyperhydricity)	High cytokinin concentration; High humidity in the culture vessel; Inappropriate gelling agent concentration.	- Lower DHZ Concentration: High cytokinin levels are a known contributor to vitrification.[2] - Improve Vessel Ventilation: Use vented culture vessel lids or periodically open the vessels in a sterile environment to reduce humidity. - Increase Gelling Agent Concentration: A firmer medium can reduce water availability to the explants.
5. Shoot Tip Necrosis	Calcium or Boron deficiency in the medium; High salt concentration in the medium.	- Supplement Medium with Calcium and Boron: Increase the concentration of calcium chloride and boric acid in the culture medium. - Use a Diluted Basal Medium: In some cases, reducing the overall salt strength of the basal medium (e.g., half-strength MS) can alleviate necrosis.
6. Inconsistent Results	Instability of DHZ in the culture medium; Variability in explant material.	- Proper DHZ Storage and Handling: Store DHZ stock solutions in the dark at 2-8°C. While many cytokinins are stable during autoclaving, for critical experiments, consider filter-sterilizing DHZ and adding it to the autoclaved medium after it has cooled.[3][4] - Standardize Explant Source: Use explants of the same physiological age and from the same position on the mother plant to minimize biological variability.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration range for Dihydrozeatin in shoot proliferation?

A1: The optimal concentration of DHZ is highly dependent on the plant species and the type of explant used. A typical starting range to test is between 0.5 to 5.0 µM. It is recommended to perform a dose-response experiment to determine the optimal concentration for your specific system. For example, in Arabidopsis root development studies, a concentration of 0.5 µM DHZ was found to be effective.[5]

Q2: How does Dihydrozeatin compare to other cytokinins like Zeatin, BAP, and Kinetin for shoot proliferation?

A2: Dihydrozeatin is a naturally occurring cytokinin and is structurally similar to Zeatin. Its effectiveness can be comparable to or, in some cases, different from other commonly used cytokinins. The choice of cytokinin is often species-specific. For instance, in some species, Zeatin is preferred for shoot multiplication, while in others, synthetic cytokinins like BAP or TDZ may show higher efficacy.[1] It is advisable to test a panel of cytokinins to identify the most effective one for your plant of interest.

Q3: Can Dihydrozeatin be autoclaved with the culture medium?

A3: Many adenine-based cytokinins, including trans-Zeatin, have shown good stability after autoclaving.[3][4] However, to ensure maximum activity and reproducibility, especially for sensitive experiments, it is best practice to filter-sterilize the DHZ stock solution and add it to the culture medium after it has been autoclaved and cooled to approximately 45-50°C.

Q4: What is the mechanism of action of Dihydrozeatin in promoting shoot proliferation?

A4: Dihydrozeatin, like other cytokinins, is involved in promoting cell division and differentiation. In Arabidopsis roots, DHZ is specifically perceived by the histidine kinase receptor AHK3.[6][7][8] This binding initiates a phosphorelay signaling cascade that ultimately leads to the activation of transcription factors in the nucleus, which in turn regulate the expression of genes involved in cell cycle progression and meristem activity. In the shoot apical meristem, cytokinins are known to play a crucial role in maintaining the stem cell population and promoting the formation of new organs.[9][10]

Q5: I am observing browning of the explant and the surrounding medium. What could be the cause and how can I prevent it?

A5: Browning is typically caused by the oxidation of phenolic compounds released from the cut surface of the explant. This can be toxic to the tissue and inhibit growth. To prevent this, you can:

• Add antioxidants such as ascorbic acid or citric acid to the culture medium.

• Incorporate activated charcoal into the medium to adsorb the phenolic compounds.

• Perform frequent subculturing of the explants to a fresh medium.

• Initially, keep the cultures in the dark for a short period, as light can sometimes exacerbate phenolic oxidation.[2]

Quantitative Data on Cytokinin Efficacy in Shoot Proliferation

The following tables summarize the effects of different cytokinins on shoot proliferation in various plant species. While specific data for Dihydrozeatin is limited in the reviewed literature, data for the closely related Zeatin and other common cytokinins are provided for comparison.

Table 1: Comparison of Different Cytokinins on Shoot Multiplication

Plant Species	Cytokinin	Concentration (mg/L)	Average Number of Shoots per Explant	Average Shoot Length (cm)	Reference
Labisia pumila var. alata	Zeatin	2.0	4.3	3.8
BAP	1.0	3.5	3.5
Kinetin	5.0	1.8	2.5
Cucumis sativus	Kinetin	1.0	7.93	3.61	[10]
BAP	1.0	3.47	2.11	[10]
Zeatin	1.0	2.13	1.54	[10]
TDZ	0.5	4.20	1.21	[10]
Vaccinium dunalianum	Zeatin (partial replacement with Kinetin)	0.5 ZT + 2.0 Kin	3.40	-	[1]
Zeatin (partial replacement with BAP)	0.5 ZT + 1.0 BA	2.26	-	[1]

Table 2: Dose-Response of Zeatin on Shoot Proliferation in Labisia pumila var. alata

Zeatin Concentration (mg/L)	Average Number of Shoots per Explant	Average Shoot Length (cm)
0 (Control)	2.5	3.6
1.0	3.0	4.1
2.0	4.3	3.8
3.0	4.3	3.4
4.0	3.8	2.9
5.0	3.3	2.6

Experimental Protocols

Protocol 1: Preparation of Dihydrozeatin Stock Solution

• Weighing: Accurately weigh the desired amount of Dihydrozeatin powder.

• Dissolving: Dissolve the DHZ powder in a small volume of 1N NaOH.

• Dilution: Add sterile, double-distilled water to bring the solution to the final desired volume (e.g., 1 mg/mL).

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile container.

• Storage: Store the stock solution in the dark at 2-8°C.

Protocol 2: General Procedure for Shoot Proliferation using Dihydrozeatin

• Explant Preparation:

  • Select healthy, actively growing plant material.

  • Surface sterilize the explants using a standard protocol (e.g., treatment with 70% ethanol (B145695) followed by a sodium hypochlorite (B82951) solution and rinsing with sterile distilled water).

  • Excise explants of a uniform size (e.g., nodal segments, shoot tips).

• Culture Medium Preparation:

  • Prepare a basal salt medium (e.g., Murashige and Skoog - MS medium) supplemented with vitamins, sucrose (B13894) (typically 3%), and a gelling agent (e.g., agar (B569324) or gellan gum).

  • Adjust the pH of the medium to the optimal range (usually 5.6-5.8) before autoclaving.

  • Autoclave the medium at 121°C for 15-20 minutes.

  • Allow the medium to cool to approximately 45-50°C.

  • Add filter-sterilized Dihydrozeatin from the stock solution to achieve the desired final concentration. An auxin (e.g., NAA or IAA) may also be added at a low concentration if required.

  • Dispense the medium into sterile culture vessels.

• Inoculation and Incubation:

  • Aseptically place the prepared explants onto the surface of the culture medium.

  • Seal the culture vessels and place them in a growth chamber under controlled conditions (e.g., 25 ± 2°C, 16-hour photoperiod with a specific light intensity).

• Subculturing:

  • After a defined culture period (typically 4-6 weeks), subculture the proliferating shoots by separating the newly formed shoots and transferring them to a fresh medium for further multiplication or to a shoot elongation medium.

Visualizations

Caption: Simplified signaling pathway of Dihydrozeatin in promoting shoot proliferation.

Caption: A troubleshooting workflow for addressing poor shoot proliferation with Dihydrozeatin.

Caption: A generalized experimental workflow for in vitro shoot proliferation using Dihydrozeatin.

References

• 1. Zeatin: The 60th anniversary of its identification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. plantcelltechnology.com [plantcelltechnology.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. Stability of adenine-based cytokinins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Lonely at the top? Regulation of shoot apical meristem activity by intrinsic and extrinsic factors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Illuminating the molecular mechanisms underlying shoot apical meristem homeostasis in plants - PMC [pmc.ncbi.nlm.nih.gov]

Dihydrozeatin Technical Support Center: Optimizing Root Development

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Dihydrozeatin (DHZ) for optimal root development in plant tissue culture.

Frequently Asked Questions (FAQs)

Q1: What is Dihydrozeatin (DHZ) and what is its fundamental role in root development?

A1: Dihydrozeatin is a naturally occurring, purine-derived cytokinin, a class of plant hormones essential for growth and development.[1][2] Unlike auxins which typically promote root initiation and elongation, cytokinins like DHZ are primarily involved in regulating cell division and differentiation.[3][4] Specifically, DHZ has been shown to promote cell differentiation in the root meristem, which can lead to an inhibition of primary root growth and elongation.[5][6][7] Its effect is often antagonistic to auxin, and the balance between these two hormone classes is critical for shaping root architecture.[8][9]

Q2: Why are my explants failing to produce roots, or showing reduced root growth, after applying DHZ?

A2: Cytokinins, including DHZ, are well-known inhibitors of primary and lateral root growth.[9][10][11] Their primary role is to promote cell differentiation at the root tip, which signals cells to stop dividing and start specializing, thereby halting elongation.[12] If you observe an inhibition of rooting, it is likely that the DHZ concentration is too high or that the auxin-to-cytokinin ratio is not optimized for root induction.[13][14] High cytokinin levels favor shoot development over root development.[15]

Q3: What is a recommended starting concentration for DHZ in root development experiments?

A3: Based on studies in Arabidopsis thaliana, concentrations in the low micromolar range are biologically active. Experiments have used exogenous DHZ at concentrations of 0.1, 0.5, 1, and 5 μM.[5] A concentration of 0.5 μM was sufficient to reduce root meristem size, with no significant additional effect observed at concentrations up to 5 μM.[5] Therefore, a starting range of 0.1 µM to 1.0 µM is a logical starting point for optimization experiments. The optimal concentration is highly species-dependent and must be determined empirically.

Q4: Should DHZ be used in combination with an auxin for rooting?

A4: Yes, for rooting applications, cytokinins are almost always used in conjunction with an auxin. The interplay between auxins and cytokinins is a cornerstone of plant tissue culture.[1] A high auxin-to-cytokinin ratio generally promotes root formation, while a low ratio promotes shoot formation.[14][15] Using DHZ alone is more likely to inhibit root growth than to promote it.[11] The goal is to find a synergistic concentration that balances cell division (influenced by DHZ) and root initiation/elongation (driven by auxins like IBA or NAA).[4]

Q5: My cultures are developing a glassy, water-soaked appearance. Could DHZ be the cause?

A5: This condition is known as vitrification or hyperhydricity. It is a physiological disorder that can be caused by several factors in tissue culture, including high levels of cytokinins.[16] If you observe these symptoms after adding DHZ, it is recommended to reduce its concentration in the medium.[16] Other contributing factors can include excessive humidity, ethylene (B1197577) accumulation, and high salt concentrations in the medium.[16] Improving vessel ventilation and balancing hormone levels are key control strategies.[16]

Troubleshooting Guide

This guide addresses common problems encountered when using Dihydrozeatin in root development protocols.

Problem	Possible Cause(s)	Recommended Solution(s)
No Root Formation or Poor Rooting Frequency	High Cytokinin-to-Auxin Ratio: The DHZ concentration is too high relative to the auxin (IBA, NAA, IAA) concentration, inhibiting root initiation.[14][15]	Adjust Hormone Balance: Systematically decrease the DHZ concentration or increase the auxin concentration. Test a range of ratios.[13]
Carryover of Cytokinins: Explants from a multiplication stage may have high endogenous cytokinin levels.	Use Hormone-Free Medium: Subculture shoots on a basal medium without any plant growth regulators for one passage before transferring to a rooting medium.[17] Add Activated Charcoal: Incorporate activated charcoal to the rooting medium to adsorb residual hormones.[16][17]
Incorrect Basal Medium Strength: Full-strength salt media can sometimes be inhibitory to rooting for certain species.	Reduce Media Strength: Test half-strength (½ MS) or quarter-strength (¼ MS) basal salt medium.[17]
Callus Proliferation at the Base of Shoots Instead of Roots	Hormone Imbalance: The specific combination and concentration of auxin and DHZ may be promoting undifferentiated cell growth (callus) rather than organized root development.[4]	Modify Auxin Type/Concentration: Switch to a different auxin (e.g., from NAA to IBA, which is often considered more effective for rooting).[15][18] Test a lower overall hormone concentration.
High Nutrient Levels: Rich media can sometimes encourage callus formation.	Adjust Media Components: Ensure the basal medium is appropriate for the rooting stage of your specific plant.
Inhibited Primary Root Elongation (short, stunted roots)	Excessive DHZ Concentration: DHZ's primary role is promoting cell differentiation in the root meristem, which halts elongation.[5][12]	Lower DHZ Concentration: Reduce the DHZ concentration to the lowest effective level or remove it entirely after initial root primordia are formed.
Suboptimal Culture Conditions: Incorrect temperature or light conditions can stress the plantlets and inhibit growth.[19]	Optimize Environment: Ensure the culture room temperature is stable (typically 20-25°C) and provide an appropriate photoperiod (e.g., 16h light / 8h dark).[19]
Vitrification (Hyperhydricity)	High Cytokinin Levels: Excessive DHZ can contribute to this physiological disorder.[16]	Reduce DHZ Concentration: Lower the amount of DHZ in the culture medium.[16]
High Humidity/Poor Gas Exchange: Ethylene can accumulate in sealed vessels, contributing to vitrification.[16]	Improve Ventilation: Use vented culture vessel lids or periodically open the vessels in a sterile environment to allow for gas exchange.[16]
High Ammonium Content: Some media formulations have high levels of ammonium, which can exacerbate the problem.	Switch Basal Medium: Consider using a basal medium with a lower ammonium-to-nitrate ratio.

Data Presentation: DHZ Concentration Effects

The following table summarizes quantitative data from research on the effect of Dihydrozeatin on Arabidopsis thaliana root meristems. This demonstrates the hormone's role in promoting cell differentiation and reducing meristem size.

Plant Species	DHZ Concentration (µM)	Observed Effect on Root System	Reference
Arabidopsis thaliana	0.1	Reduction in root meristem size.	[5]
Arabidopsis thaliana	0.5	Sufficient to reduce root length and meristem size. This concentration was chosen for further experiments as the effect was pronounced.	[5]
Arabidopsis thaliana	1.0	Reduction in root meristem size, similar to the 0.5 µM treatment.	[5]
Arabidopsis thaliana	5.0	No significant change in meristem size compared to the 0.5 µM treatment, indicating a saturation of the response.	[5]
Nicotiana benthamiana	0.5	Reduced root meristem size compared to untreated plants.	[5]
Oryza sativa (Rice)	0.5	Reduced root meristem size compared to untreated plants.	[5]

Experimental Protocols

Protocol: Determining Optimal DHZ and Auxin Concentration for Rooting

This protocol provides a general framework for optimizing DHZ in combination with an auxin for root development.

1. Preparation of Stock Solutions:

• Prepare a 1 mg/mL stock solution of DHZ and your chosen auxin (e.g., IBA, NAA).

• Dissolve 100 mg of the hormone powder in 2-5 mL of a suitable solvent (e.g., 1N NaOH for auxins and DHZ).

• Once dissolved, bring the final volume to 100 mL with sterile, double-distilled water.

• Store stock solutions at 4°C in the dark.

2. Media Preparation:

• Prepare your basal medium (e.g., Murashige and Skoog - MS, half-strength). Add sucrose (B13894) (typically 20-30 g/L) and vitamins.

• Aliquot the basal medium into separate flasks for each hormone combination you plan to test.

• Using the stock solutions, add the desired final concentrations of DHZ and auxin to each flask. A grid-based approach is recommended (see table below).

• Adjust the pH of the medium to 5.7-5.8 before adding a gelling agent (e.g., agar (B569324) at 7-8 g/L).[19]

• Autoclave the medium at 121°C and 15 psi for 20 minutes.

• Dispense the sterile medium into sterile culture vessels under a laminar flow hood.

Example Experimental Grid (Final Concentrations in µM):

	0 µM DHZ (Control)	0.1 µM DHZ	0.5 µM DHZ	1.0 µM DHZ
0.5 µM IBA	Treatment 1	Treatment 2	Treatment 3	Treatment 4
1.0 µM IBA	Treatment 5	Treatment 6	Treatment 7	Treatment 8

| 2.0 µM IBA | Treatment 9 | Treatment 10 | Treatment 11 | Treatment 12 |

3. Explant Preparation and Inoculation:

• Use healthy, in vitro-grown shoots as explants. Ensure they are of a uniform size (e.g., 2-3 cm with at least two nodes).

• Under sterile conditions, make a fresh cut at the base of each shoot.

• Inoculate one explant per culture vessel, ensuring the base is in firm contact with the medium.

• Use a sufficient number of replicates for each treatment (e.g., 10-20 explants) for statistical validity.

4. Incubation and Culture Conditions:

• Incubate the cultures in a growth chamber at 22-25°C.[19]

• Provide a standard photoperiod, typically 16 hours of light and 8 hours of darkness, unless a dark treatment is required for initial root induction.[19]

• Maintain consistent light intensity across all treatments.

5. Data Collection and Analysis:

• After 3-4 weeks, collect data on the following parameters:

  • Rooting Percentage: The percentage of explants that formed roots.
  • Number of Roots per Explant: The average number of primary roots.
  • Average Root Length: The average length of the longest root per explant.
  • Callus Formation: A qualitative score (e.g., 0=none, 1=slight, 2=moderate, 3=heavy).
  • Overall Plantlet Health: Note any signs of vitrification, leaf chlorosis, etc.

• Analyze the data using appropriate statistical methods (e.g., ANOVA) to identify the optimal hormone combination.

Visualizations

Dihydrozeatin Signaling Pathway

The diagram below illustrates the simplified signaling cascade initiated by Dihydrozeatin, leading to changes in gene expression that regulate root cell differentiation.

DHZ signaling pathway in a plant cell.

Experimental Workflow for Optimizing DHZ Concentration

This workflow outlines the key steps for systematically determining the optimal concentration of DHZ for root development experiments.

Workflow for DHZ concentration optimization.

Troubleshooting Logic for Rooting Issues

This diagram provides a logical flowchart to diagnose and resolve common issues encountered during in vitro rooting experiments involving cytokinins.

Diagnostic flowchart for rooting problems.

References

• 1. plantcelltechnology.com [plantcelltechnology.com]
• 2. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 3. plantcelltechnology.com [plantcelltechnology.com]
• 4. nbinno.com [nbinno.com]
• 5. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots | MDPI [mdpi.com]
• 6. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytokinin-induced root growth involves actin filament reorganization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | IPT9, a cis-zeatin cytokinin biosynthesis gene, promotes root growth [frontiersin.org]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. Roots stiffen up to stop growth [mpg.de]
• 13. plantcelltechnology.com [plantcelltechnology.com]
• 14. Unlock Cytokinin for Plants: Boost Growth & Yield [bulkagrochem.com]
• 15. Optimization of Plant Growth Regulators for In Vitro Mass Propagation of a Disease-Free ‘Shine Muscat’ Grapevine Cultivar - PMC [pmc.ncbi.nlm.nih.gov]
• 16. plantocol.dackdel.com [plantocol.dackdel.com]
• 17. researchgate.net [researchgate.net]
• 18. Influence of Auxin Concentration on in Vitro Rooting of Chrysanthemum Morifolium Ramat – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 19. plantcelltechnology.com [plantcelltechnology.com]

Reference Data & Comparative Studies

Dihydrozeatin vs. trans-Zeatin: A Comparative Analysis of Bioactivity

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of two closely related cytokinins, dihydrozeatin and trans-zeatin (B1683218). The information presented is curated from peer-reviewed scientific literature to assist researchers in selecting the appropriate molecule for their specific applications. This document summarizes quantitative data, details experimental methodologies, and visualizes key biological pathways and workflows.

Quantitative Activity Comparison

The relative activity of dihydrozeatin and trans-zeatin can vary depending on the bioassay system. While trans-zeatin is often considered the more active form, dihydrozeatin exhibits significant and sometimes comparable activity. The following table summarizes the available quantitative and qualitative data from several common cytokinin bioassays.

Bioassay	Organism	Parameter Measured	Dihydrozeatin Activity	trans-Zeatin Activity	Key Observations
Tobacco Callus Growth	Nicotiana tabacum	Fresh weight of callus	Stimulates growth at 10⁻⁹ - 10⁻⁶ M (optimum at 10⁻⁷ M)[1]	Generally more active than dihydrozeatin[1]	Dihydrozeatin is more active than kinetin (B1673648) in this assay.[1]
Radish Cotyledon Expansion	Raphanus sativus	Increase in fresh weight	Promotes growth at 5x10⁻⁷ - 5x10⁻⁵ M[1]	More active than dihydrozeatin[1]	Dihydrozeatin shows stronger activity than kinetin.[1]
Lettuce Seed Germination	Lactuca sativa	Percentage of germination	Promotes germination at 10⁻⁶ - 10⁻⁴ M[1]	More effective than dihydrozeatin[1]	In this assay, kinetin is more effective than dihydrozeatin.[1]
Wheat Leaf Senescence	Triticum aestivum	Chlorophyll (B73375) retention	Delays senescence at 10⁻⁷ - 10⁻⁵ M[1]	More active than dihydrozeatin[1]	Both cytokinins show a dose-dependent effect in delaying senescence.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of bioassay results. The following are synthesized protocols for the key experiments cited in this guide.

Tobacco Callus Bioassay

This bioassay assesses the ability of cytokinins to induce cell division and growth in tobacco callus cultures.

Materials:

• Tobacco (Nicotiana tabacum) callus tissue

• Murashige and Skoog (MS) basal medium

• Sucrose

• Agar

• Auxin (e.g., indole-3-acetic acid, IAA) at a constant concentration (e.g., 2 mg/L)

• Dihydrozeatin and trans-zeatin stock solutions

• Sterile petri dishes

• Growth chamber with controlled temperature (25-28°C) and light conditions

Procedure:

• Prepare MS medium containing auxin, sucrose, and agar. Autoclave to sterilize.

• Cool the medium to approximately 50°C and add the test cytokinin (dihydrozeatin or trans-zeatin) at various concentrations to different batches of the medium. Pour the medium into sterile petri dishes.

• Inoculate each petri dish with a small, uniform-sized piece of tobacco callus (e.g., 50-100 mg).

• Seal the petri dishes and incubate in a growth chamber in the dark or under a defined light cycle for 3-4 weeks.

• After the incubation period, carefully remove the callus from the medium and measure its fresh weight.

• Compare the fresh weight of callus grown on media with different cytokinin concentrations to a control medium lacking cytokinin.

Radish Cotyledon Expansion Bioassay

This assay measures the ability of cytokinins to promote cell enlargement in excised radish cotyledons.

Materials:

• Radish (Raphanus sativus) seeds

• Filter paper

• Petri dishes

• Test solutions containing various concentrations of dihydrozeatin and trans-zeatin

• Growth chamber with controlled temperature (e.g., 25°C) and light conditions

Procedure:

• Germinate radish seeds on moist filter paper in the dark for 48-72 hours.

• Excise the cotyledons from the seedlings under a dim green light.

• Weigh the initial fresh weight of a group of cotyledons (e.g., 10 cotyledons per dish).

• Place the cotyledons in petri dishes containing filter paper moistened with the test solutions of varying cytokinin concentrations. A control group should be included with a solution lacking cytokinins.

• Incubate the petri dishes in a growth chamber under continuous light for 48-72 hours.

• After incubation, blot the cotyledons dry and record their final fresh weight.

• The activity is determined by the increase in fresh weight over the initial weight.

Lettuce Seed Germination Bioassay

This bioassay evaluates the ability of cytokinins to promote the germination of lettuce seeds, often under inhibitory conditions such as high temperature or the presence of germination inhibitors.

Materials:

• Lettuce (Lactuca sativa) seeds (e.g., 'Grand Rapids' variety)

• Filter paper

• Petri dishes

• Test solutions with a range of dihydrozeatin and trans-zeatin concentrations

• Incubator set to a specific temperature (e.g., 25°C)

Procedure:

• Place a sterile filter paper disc in each petri dish and moisten it with a specific volume of the respective test solution.

• Place a defined number of lettuce seeds (e.g., 50-100) on the filter paper in each dish.

• Seal the petri dishes to prevent evaporation.

• Incubate the dishes in the dark at a constant temperature for a set period (e.g., 48-72 hours).

• After the incubation period, count the number of germinated seeds. A seed is considered germinated when the radicle has emerged.

• Calculate the germination percentage for each concentration and compare it to the control.

Wheat Leaf Senescence Bioassay

This assay assesses the capacity of cytokinins to delay the process of senescence in detached leaf segments.

Materials:

• Wheat (Triticum aestivum) seedlings

• Filter paper

• Petri dishes

• Test solutions of dihydrozeatin and trans-zeatin at different concentrations

• Growth chamber with controlled temperature and dark conditions

Procedure:

• Excise segments of a uniform size from the primary leaves of 7-10 day old wheat seedlings.

• Float the leaf segments on the test solutions in petri dishes lined with filter paper. A control group with a solution lacking cytokinins should be included.

• Incubate the petri dishes in the dark at a constant temperature (e.g., 25°C) for 3-4 days to induce senescence.

• After the incubation period, extract the chlorophyll from the leaf segments using a solvent such as acetone (B3395972) or ethanol.

• Measure the absorbance of the chlorophyll extract using a spectrophotometer at 645 nm and 663 nm.

• Calculate the chlorophyll concentration. The delay in senescence is directly proportional to the amount of chlorophyll retained in the leaf segments.

Signaling Pathway and Experimental Workflow

To provide a broader context for the activity of these cytokinins, the following diagrams illustrate the canonical cytokinin signaling pathway and a generalized workflow for a cytokinin bioassay.

Caption: A simplified diagram of the cytokinin signaling pathway.

Caption: A generalized workflow for a typical cytokinin bioassay.

References

• 1. researchgate.net [researchgate.net]

A Comparative Analysis of Dihydrozeatin and Kinetin on Shoot Growth

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the effects of two cytokinins, Dihydrozeatin and Kinetin (B1673648), on shoot growth in plants. The information presented is based on available experimental data and is intended to assist researchers in selecting the appropriate cytokinin for their specific in vitro propagation and plant development studies.

Introduction to Dihydrozeatin and Kinetin

Cytokinins are a class of plant hormones that play a crucial role in promoting cell division (cytokinesis), shoot initiation, and proliferation. Dihydrozeatin is a naturally occurring cytokinin, while kinetin was the first cytokinin to be discovered and is a synthetic derivative of adenine. Both are widely used in plant tissue culture to stimulate shoot development, but their efficacy can vary depending on the plant species and experimental conditions.

Quantitative Comparison of Effects on Shoot Growth

Table 1: Effect of Dihydrozeatin and Kinetin on Shoot Proliferation

Cytokinin	Plant Species	Explant Type	Concentration (µM)	Mean Number of Shoots per Explant	Reference
Kinetin	Sophora tonkinensis	Nodal	2.0	1.5	[1]
Kinetin	Matthiola incana	Nodal	9.3 (2 mg/L)	4.64	[2]
Kinetin	Rosa spp.	Single-node	8.87	~1-2	[3]
Dihydrozeatin	Hevea brasiliensis	Anther walls	Not specified	Indirectly implicated in embryogenesis	[4]

Table 2: Effect of Dihydrozeatin and Kinetin on Shoot Elongation

Cytokinin	Plant Species	Explant Type	Concentration (µM)	Mean Shoot Length (cm)	Reference
Kinetin	Sophora tonkinensis	Nodal	2.0	2.3	[1]
Kinetin	Matthiola incana	Nodal	9.3 (2 mg/L)	1.17	[2]
Kinetin	Rosa spp.	Single-node	8.87	Inhibited elongation	[3]
Dihydrozeatin	Not available	-	-	-	-

Experimental Protocols

To facilitate a direct and objective comparison, the following experimental protocol is proposed. This protocol is based on standard plant tissue culture techniques.

Objective: To compare the efficacy of Dihydrozeatin and Kinetin on shoot induction, proliferation, and elongation in a model plant species (e.g., Arabidopsis thaliana or tobacco).

Materials:

• Plant Material: Sterile seedlings of the chosen plant species.

• Basal Medium: Murashige and Skoog (MS) medium with vitamins, 3% (w/v) sucrose, and solidified with 0.8% (w/v) agar.

• Plant Growth Regulators:

  • Dihydrozeatin stock solution (1 mg/mL in 1N NaOH, filter-sterilized).

  • Kinetin stock solution (1 mg/mL in 1N NaOH, filter-sterilized).

  • Auxin (e.g., Indole-3-acetic acid - IAA) stock solution (1 mg/mL in ethanol, filter-sterilized) for initial callus induction if needed.

• Culture Vessels: Sterile petri dishes or culture tubes.

• Growth Chamber: Controlled environment with a 16-hour photoperiod, light intensity of 40-60 µmol/m²/s, and a constant temperature of 25 ± 2°C.

Methodology:

• Explant Preparation:

  • Excise explants (e.g., cotyledons, leaf discs, or nodal segments) from 2-3 week old sterile seedlings.

• Culture Media Preparation:

  • Prepare MS basal medium.

  • Aliquot the basal medium into separate flasks before adding the plant growth regulators.

  • Prepare the following treatment groups (with at least 3 replicates per treatment and 10 explants per replicate):

    • Control: MS medium without cytokinins.

    • Kinetin treatments: MS medium supplemented with Kinetin at final concentrations of 0.5, 1.0, 2.0, and 5.0 µM.

    • Dihydrozeatin treatments: MS medium supplemented with Dihydrozeatin at final concentrations of 0.5, 1.0, 2.0, and 5.0 µM.

  • Adjust the pH of the media to 5.8 before autoclaving.

  • Add the filter-sterilized cytokinin and auxin stock solutions to the autoclaved and cooled media.

• Inoculation and Culture:

  • Place the explants onto the prepared media in the culture vessels.

  • Seal the vessels and incubate them in the growth chamber under the specified conditions.

• Data Collection (after 4-6 weeks):

  • Shoot Induction Frequency (%): (Number of explants forming shoots / Total number of explants) x 100.

  • Mean Number of Shoots per Explant: Total number of shoots / Number of responding explants.

  • Mean Shoot Length (cm): Measure the length of the longest shoot from each explant.

• Statistical Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine significant differences between the treatments.

Signaling Pathways

Cytokinins exert their effects through a multistep phosphorelay signaling pathway. While the general pathway is well-understood, the specificities of different cytokinins can arise from their differential affinities for the cytokinin receptors.

Dihydrozeatin is primarily perceived by the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) receptor.[5][6] In contrast, other cytokinin receptors like CRE1/AHK4 and AHK2 show a lower affinity for dihydrozeatin.[5] Kinetin, being a synthetic cytokinin, also interacts with these receptors to initiate the signaling cascade. The differential binding to these receptors could lead to variations in the downstream cellular responses.

Caption: Generalized cytokinin signaling pathway highlighting the high affinity of the AHK3 receptor for Dihydrozeatin.

Experimental Workflow

The process of comparing the effects of Dihydrozeatin and Kinetin on shoot growth in vitro follows a systematic workflow from explant preparation to data analysis.

Caption: Workflow for a comparative study of Dihydrozeatin and Kinetin on shoot growth.

Conclusion

References

• 1. Effect of cytokinins on in vitro multiplication of Sophora tonkinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pomics.com [pomics.com]
• 3. scialert.net [scialert.net]
• 4. Influence of Cytokinins in Combination with GA3 on Shoot Multiplication and Elongation of Tea Clone Iran 100 (Camellia sinensis (L.) O. Kuntze) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Receptor Properties and Features of Cytokinin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Dihydrozeatin vs. 6-BAP: A Comparative Guide for In Vitro Shoot Multiplication

For Researchers, Scientists, and Drug Development Professionals

In the realm of plant tissue culture, the choice of cytokinin is a critical determinant for successful in vitro shoot multiplication. Among the plethora of available cytokinins, Dihydrozeatin and 6-Benzylaminopurine (6-BAP) are two commonly employed purine-type cytokinins. This guide provides an objective comparison of their performance in promoting shoot proliferation, supported by experimental data, detailed protocols, and visualizations of the underlying biological pathways.

Performance Comparison: Dihydrozeatin vs. 6-BAP

The efficacy of Dihydrozeatin and 6-BAP in inducing shoot multiplication is highly dependent on the plant species, the concentration used, and the overall culture conditions. While 6-BAP is a widely used synthetic cytokinin known for its cost-effectiveness and potent activity in many species, Dihydrozeatin, a naturally occurring cytokinin, is often reported to be more effective in specific cases, potentially leading to the development of more physiologically normal shoots.

Dihydrozeatin (DHZ) is noted for its stability in culture media, as it is less susceptible to degradation by the enzyme cytokinin oxidase compared to other forms of zeatin. This stability can lead to a more sustained cytokinin activity.[1][2] In contrast, 6-BAP, while highly effective in inducing bud break and shoot proliferation, can sometimes lead to undesirable effects such as hyperhydricity (vitrification) and inhibition of shoot elongation at higher concentrations.

Below is a summary of quantitative data from various studies comparing the effects of Dihydrozeatin (or related zeatins) and 6-BAP on in vitro shoot multiplication.

Quantitative Data Summary

Plant Species	Cytokinin & Concentration	Mean Number of Shoots per Explant	Mean Shoot Length (cm)	Observations
Labisia pumila var. alata	Zeatin (1, 2, 3 mg/L)	6 - 7	~4.0	Zeatin outperformed BAP and Kinetin.[3][4]
6-BAP (1 mg/L)	Lower than Zeatin	Lower than Zeatin	[3][4]
Sophora tonkinensis	2iP (related natural cytokinin) (2.0 µmol)	5.0	4.8	2iP was more effective than BAP for shoot multiplication and elongation.[5]
6-BAP (2.0 µmol)	Lower than 2iP	2.5	[5]
Rosa sp. ('Bianca' and 'El Torro')	6-BAP (8.87 μM)	3.16 - 3.4	Lower than 2-iP	BAP showed good shoot multiplication but inhibited elongation.[6]
Agave sisalana	TDZ (a potent cytokinin) (1.0 mg/L)	14.67	-	TDZ and BAP were more effective for shoot multiplication than Kinetin.[7]
6-BAP (4.0 mg/L)	12.0	-	[7]
Medinilla mandrakensis	6-BAP (2 mg/L)	27.5	Lower than control	BAP promoted a high rate of shoot proliferation.[8]
Musa sp. (Grand Naine)	6-BAP (2.0 mg/L)	Optimal induction	-	Higher concentrations of BAP led to abnormal shoots.[9]

Experimental Protocols

A generalized protocol for in vitro shoot multiplication using Dihydrozeatin or 6-BAP is outlined below. It is crucial to optimize the protocol for the specific plant species and cultivar.

Preparation of Stock Solutions

• Dihydrozeatin (DHZ): To prepare a 1 mg/mL stock solution, dissolve 100 mg of Dihydrozeatin powder in 2-5 mL of 1N NaOH. Once fully dissolved, bring the volume to 100 mL with sterile distilled water.[10] Store the stock solution at 2-8°C.

• 6-Benzylaminopurine (6-BAP): To prepare a 1 mg/mL stock solution, dissolve 100 mg of 6-BAP powder in 2-5 mL of 1N NaOH. Once dissolved, bring the volume to 100 mL with sterile distilled water.[10] Store the stock solution at 2-8°C.

Culture Medium Preparation

• Prepare Murashige and Skoog (MS) basal medium or a suitable alternative for the target plant species.

• Add sucrose (B13894) (typically 30 g/L) and myo-inositol (typically 100 mg/L).

• Add the required volume of the Dihydrozeatin or 6-BAP stock solution to achieve the desired final concentration (e.g., 0.5 - 5.0 mg/L).

• Auxins like Indole-3-acetic acid (IAA) or Naphthaleneacetic acid (NAA) may be added to promote optimal shoot development, typically at a lower concentration than the cytokinin.

• Adjust the pH of the medium to 5.6-5.8.

• Add a gelling agent such as agar (B569324) (6-8 g/L) or gellan gum (2-4 g/L).

• Autoclave the medium at 121°C for 15-20 minutes.

Explant Preparation and Culture

• Select healthy, young shoot tips or nodal segments as explants.

• Surface sterilize the explants using a standard protocol (e.g., washing with detergent, followed by treatment with 70% ethanol (B145695) and a sodium hypochlorite (B82951) solution).

• Rinse the explants with sterile distilled water.

• Aseptically culture the explants on the prepared multiplication medium.

• Incubate the cultures under a 16-hour photoperiod with a light intensity of 2000-4000 lux at a constant temperature of 25 ± 2°C.

Subculture

• Subculture the proliferating shoot clusters to fresh medium every 3-4 weeks to maintain vigorous growth.

Visualizing the Mechanisms

To better understand the processes involved, the following diagrams illustrate the general experimental workflow and the cytokinin signaling pathway.

General workflow for in vitro shoot multiplication.

Simplified cytokinin signaling pathway.

Conclusion

Both Dihydrozeatin and 6-BAP are effective cytokinins for in vitro shoot multiplication, with the optimal choice being highly species-dependent. 6-BAP is a potent and cost-effective option that has been successful across a wide range of plants. However, for species that are sensitive to synthetic cytokinins or where the quality and physiological normality of the shoots are paramount, the naturally occurring and more stable Dihydrozeatin may offer a superior alternative. Researchers should conduct preliminary experiments with a range of concentrations of both cytokinins to determine the most effective treatment for their specific plant system.

References

• 1. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 2. phygenera.de [phygenera.de]
• 3. Shoot Multiplication and Callus Induction of Labisia pumila var. alata as Influenced by Different Plant Growth Regulators Treatments and Its Polyphenolic Activities Compared with the Wild Plant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Effect of cytokinins on in vitro multiplication of Sophora tonkinensis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scialert.net [scialert.net]
• 7. mdpi.com [mdpi.com]
• 8. internationalscholarsjournals.com [internationalscholarsjournals.com]
• 9. bipublication.com [bipublication.com]
• 10. phytotechlab.com [phytotechlab.com]

A Comparative Analysis of Dihydrozeatin and Other Natural Cytokinins in Modulating Plant Growth and Development

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of dihydrozeatin (DHZ) against other prevalent natural cytokinins, namely trans-zeatin (B1683218) (tZ), isopentenyladenine (iP), and kinetin. The information presented herein is supported by experimental data from various bioassays to assist researchers in selecting the appropriate cytokinin for their specific applications in plant science and biotechnology.

Introduction to Natural Cytokinins

Cytokinins are a class of phytohormones that play a pivotal role in regulating various aspects of plant growth and development, including cell division, differentiation, and senescence.[1] Natural cytokinins are N6-substituted adenine (B156593) derivatives, with trans-zeatin, isopentenyladenine, and dihydrozeatin being among the most common forms found in higher plants.[2] While these molecules share a common purine (B94841) backbone, subtle variations in their side-chain structure can significantly influence their biological activity and metabolic stability.

Comparative Efficacy in Plant Bioassays

The biological activity of cytokinins is typically evaluated using standardized plant bioassays that measure specific physiological responses. The following tables summarize the comparative efficacy of dihydrozeatin and other natural cytokinins across several widely used bioassays.

Table 1: Tobacco Callus Bioassay - Callus Growth Promotion

The tobacco callus bioassay is a classic method to assess the ability of cytokinins to stimulate cell division and proliferation.[1]

Cytokinin	Optimal Concentration (M)	Relative Activity	Reference
Dihydrozeatin (DHZ)	10⁻⁷	+++	[3]
trans-Zeatin (tZ)	10⁻⁷	++++	[3]
Isopentenyladenine (iP)	10⁻⁷	+++	[3]
Kinetin	10⁻⁷	++	[3]
Activity Rating: ++++ (most active) to + (least active)

Table 2: Radish Cotyledon Bioassay - Expansion Growth

This bioassay measures the cytokinin-induced expansion of excised radish cotyledons, a process driven by cell enlargement.[4]

Cytokinin	Concentration Range for Activity (M)	Relative Activity	Reference
Dihydrozeatin (DHZ)	5x10⁻⁷ - 5x10⁻⁵	+++	[3]
trans-Zeatin (tZ)	5x10⁻⁷ - 5x10⁻⁵	++++	[3]
Kinetin	5x10⁻⁷ - 5x10⁻⁵	++	[3]
Activity Rating: ++++ (most active) to ++ (less active)

Table 3: Cucumber Cotyledon Greening Bioassay - Chlorophyll (B73375) Synthesis

This assay assesses the ability of cytokinins to promote chlorophyll synthesis and delay senescence in cucumber cotyledons.[5]

Cytokinin	Lowest Detectable Concentration (mg/L)	Relative Activity	Reference
Dihydrozeatin (DHZ)	Not explicitly stated, but generally less effective than zeatin	++	[3]
trans-Zeatin (tZ)	0.0001	++++	[5]
N⁶-benzyladenine (BA)	0.0001	++++	[5]
Kinetin	0.0001	++	[5]
Activity Rating: ++++ (most active) to ++ (less active)

Table 4: Lettuce Seed Germination Bioassay

This bioassay evaluates the effect of cytokinins on promoting the germination of lettuce seeds.

Cytokinin	Concentration Range for Stimulation (M)	Relative Activity	Reference
Dihydrozeatin (DHZ)	10⁻⁶ - 10⁻⁴	++	[3]
trans-Zeatin (tZ)	Not explicitly stated, but more effective than DHZ	+++	[3]
Kinetin	Not explicitly stated, but more effective than DHZ	+++	[3]
Activity Rating: +++ (most active) to ++ (less active)

Key Observations on Efficacy

Across multiple bioassays, trans-zeatin generally exhibits the highest biological activity among the natural cytokinins.[3][6] Dihydrozeatin demonstrates a level of activity comparable to or slightly lower than trans-zeatin in promoting cell division and expansion.[3] However, a significant advantage of dihydrozeatin is its enhanced stability . Unlike trans-zeatin and isopentenyladenine, dihydrozeatin is resistant to degradation by cytokinin oxidase/dehydrogenase (CKX) enzymes, which are the primary regulators of cytokinin levels in plants.[2][7] This resistance to enzymatic degradation can lead to a more sustained cytokinin response in vivo.

Isopentenyladenine is a precursor to zeatin and generally shows moderate to high activity, while kinetin , a synthetic analog also found naturally in small amounts, is often the least active of the compounds compared.[3][5]

Cytokinin Signaling Pathway

The perception and transduction of the cytokinin signal are mediated by a multi-step phosphorelay system, similar to the two-component systems in bacteria.[8][9] Dihydrozeatin, like other cytokinins, initiates this signaling cascade by binding to specific receptors.

Caption: A simplified diagram of the cytokinin signaling pathway in plants.

Notably, studies in Arabidopsis thaliana have revealed that dihydrozeatin is specifically and uniquely perceived by the histidine kinase receptor AHK3. This interaction is sufficient to promote cell differentiation in the root meristem.[2] This receptor specificity suggests that different cytokinins may elicit distinct physiological responses by preferentially activating certain signaling pathways.

Experimental Protocols

Tobacco Callus Bioassay

This bioassay is a standard method for quantifying cytokinin activity based on the stimulation of cell division in tobacco pith or callus tissue.

Workflow Diagram:

Caption: Workflow for the tobacco callus bioassay for cytokinin activity.

Detailed Methodology:

• Explant Preparation: Young, healthy leaves or pith from tobacco plants (Nicotiana tabacum) are surface-sterilized. For leaf explants, small sections (e.g., 1 cm²) are cut. For pith explants, cylinders of pith tissue are excised from the stem.[10]

• Culture Medium: A basal medium, such as Murashige and Skoog (MS) medium, is prepared and supplemented with a constant concentration of an auxin (e.g., indole-3-acetic acid, IAA) and a range of concentrations of the cytokinin to be tested.[11]

• Inoculation and Incubation: The explants are placed on the surface of the agar-solidified medium in sterile petri dishes or culture vessels. The cultures are then incubated in the dark at approximately 25°C for 3 to 5 weeks.

• Data Collection: After the incubation period, the fresh weight of the callus that has proliferated from the explants is measured.

• Analysis: A dose-response curve is generated by plotting the mean callus fresh weight against the logarithm of the cytokinin concentration. The activity of the test cytokinin is compared to that of a standard cytokinin like zeatin.

Radish Cotyledon Bioassay

This rapid bioassay is based on the ability of cytokinins to promote the expansion of excised radish cotyledons.[4]

Detailed Methodology:

• Seed Germination: Radish seeds (Raphanus sativus) are germinated on moist filter paper in the dark for 48-72 hours at a constant temperature (e.g., 25°C).[12]

• Cotyledon Excision: The cotyledons are excised from the seedlings under a dim green light. The initial fresh weight of a standardized number of cotyledons is recorded.

• Incubation: The excised cotyledons are floated in petri dishes containing a buffered solution with or without the test cytokinins at various concentrations. The dishes are then incubated under continuous light for 24-72 hours.[13]

• Data Collection: After incubation, the cotyledons are blotted dry, and their final fresh weight is measured.

• Analysis: The increase in fresh weight is calculated and plotted against the cytokinin concentration to determine the biological activity.

Cucumber Cotyledon Greening Bioassay

This sensitive bioassay measures the cytokinin-induced synthesis of chlorophyll in etiolated cucumber cotyledons.[5]

Detailed Methodology:

• Seedling Growth: Cucumber seeds (Cucumis sativus) are grown in complete darkness for 5-7 days to obtain etiolated seedlings.[5][14]

• Cotyledon Excision and Incubation: The cotyledons are excised and placed in petri dishes containing a buffered solution (often with KCl) and different concentrations of the cytokinins to be tested. The dishes are incubated in the dark for a period (e.g., 20 hours).[15]

• Light Exposure: Following the dark incubation, the petri dishes are exposed to light for a defined period (e.g., 3.5 hours) to induce chlorophyll synthesis.[15]

• Chlorophyll Extraction and Quantification: Chlorophyll is extracted from the cotyledons using a solvent such as 80% acetone (B3395972) or an acetone-ethanol mixture.[16] The absorbance of the extract is measured spectrophotometrically at 663 nm and 645 nm.

• Analysis: The total chlorophyll content is calculated and used to assess the cytokinin activity at different concentrations.

Conclusion

Dihydrozeatin is a highly active natural cytokinin with the significant advantage of being resistant to enzymatic degradation by cytokinin oxidases. While trans-zeatin often shows the highest potency in short-term bioassays, the stability of dihydrozeatin may confer a more prolonged and potent effect in certain in vivo applications. The choice between dihydrozeatin and other natural cytokinins will depend on the specific research or application goals, including the desired duration of the cytokinin response and the potential for endogenous enzymatic degradation in the system under study. The provided experimental protocols offer standardized methods for researchers to conduct their own comparative efficacy studies.

References

• 1. Bioassay of Cytokinin - Dora Agri-Tech [doraagri.com]
• 2. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kpu.repo.nii.ac.jp [kpu.repo.nii.ac.jp]
• 4. BIOASSAYS • Intra Radice [intraradice.com]
• 5. An Improved Bioassay for Cytokinins Using Cucumber Cotyledons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Regulators of cell division in plant tissues : V. A comparison of the activities of zeatin and other cytokinins in five bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Molecular and Biochemical Characterization of a Cytokinin Oxidase from Maize - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Welcome to Jen Sheen's Lab [molbio.mgh.harvard.edu]
• 10. researchgate.net [researchgate.net]
• 11. scialert.net [scialert.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. An improved bioassay for cytokinins using cucumber cotyledons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. ionike.com [ionike.com]

Dihydrozeatin Cross-Reactivity in Cytokinin Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the cross-reactivity of dihydrozeatin (DHZ) in various cytokinin immunoassays. Understanding the specificity of these assays is critical for accurate quantification of cytokinins in plant tissues and other biological samples. This document summarizes available quantitative data, details relevant experimental protocols, and provides visual representations of the underlying biological and experimental processes.

Data Presentation: Cross-Reactivity of Dihydrozeatin with Different Cytokinin Antibodies

The following table summarizes the cross-reactivity of dihydrozeatin and its related compounds in immunoassays utilizing different polyclonal antibodies. The data is compiled from published research and represents the percentage of cross-reactivity on a molar basis. It is important to note that cross-reactivity can be influenced by the specific immunoassay format and conditions.

Antibody Specificity	Target Analyte	Dihydrozeatin (DHZ)	Dihydrozeatin Riboside (DHZR)	Reference
Anti-Dihydrozeatin Riboside (DHZR)	DHZR & DHZ	High	High	[1]
Zeatin Riboside (ZR) & Zeatin (Z)	3 - 5%	3 - 5%	[1]
Isopentenyladenosine (iPA) & Isopentenyladenine (iP)	3 - 5%	3 - 5%	[1]
Anti-Zeatin Riboside (ZR)	ZR & Z	Weak (1.4 - 2%)	Weak (1.4 - 2%)	[1]
iPA & iP	Weak (0.9 - 1.6%)	Weak (0.9 - 1.6%)	[1]
Anti-Isopentenyladenosine (iPA)	iPA & iP	Weak (1 - 3%)	Weak (1 - 3%)	[1]
ZR, Z, DHZR, DHZ	Weak (1 - 3%)	Weak (1 - 3%)	[1]

Note: While some commercial ELISA kit datasheets for general cytokinins state "no significant cross-reactivity or interference" with analogues, specific quantitative data is often not provided.[2][3] Researchers are advised to consult manufacturer-specific documentation or perform in-house validation.

Experimental Protocols

Determining Cross-Reactivity in a Competitive ELISA

The cross-reactivity of an antibody in a competitive enzyme-linked immunosorbent assay (ELISA) is determined by comparing the concentration of the target analyte required to cause 50% inhibition of signal (IC50) with the concentration of the cross-reacting substance that produces the same level of inhibition.

Materials:

• Microtiter plate pre-coated with a cytokinin-protein conjugate (e.g., DHZ-BSA).

• Standard solutions of the primary cytokinin analyte (e.g., dihydrozeatin).

• Standard solutions of potentially cross-reacting cytokinins (e.g., zeatin, isopentenyladenine).

• Specific primary antibody (e.g., anti-DHZR).

• Enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG).

• Substrate solution (e.g., TMB).

• Stop solution (e.g., 2N H₂SO₄).

• Wash buffer (e.g., PBS with 0.05% Tween 20).

• Blocking buffer (e.g., 1% BSA in PBS).

• Microplate reader.

Procedure:

• Coating: If not using a pre-coated plate, coat the wells of a microtiter plate with a cytokinin-protein conjugate and incubate.

• Blocking: Wash the wells and add blocking buffer to prevent non-specific binding. Incubate for 1-2 hours at room temperature.

• Competition:

  • Prepare serial dilutions of the standard cytokinin (e.g., DHZ) and the test cross-reactants (e.g., zeatin).

  • Add a fixed amount of the primary antibody to each well, followed immediately by the addition of the standard or cross-reactant solutions.

  • Incubate for 1-2 hours at room temperature to allow for competition between the free cytokinin and the coated cytokinin for antibody binding.

• Washing: Wash the wells thoroughly to remove unbound antibodies and cytokinins.

• Detection:

  • Add the enzyme-conjugated secondary antibody to each well and incubate for 1 hour at room temperature.

  • Wash the wells to remove any unbound secondary antibody.

• Signal Development:

  • Add the substrate solution to each well and incubate in the dark until a color develops.

  • Stop the reaction by adding the stop solution.

• Measurement: Read the absorbance of each well using a microplate reader at the appropriate wavelength.

• Calculation of Cross-Reactivity:

  • Plot the absorbance against the logarithm of the concentration for both the standard cytokinin and the cross-reactant to generate sigmoidal dose-response curves.

  • Determine the IC50 value for both the standard and the cross-reactant from their respective curves.

  • Calculate the percent cross-reactivity using the following formula: % Cross-Reactivity = (IC50 of Standard Cytokinin / IC50 of Cross-Reactant) x 100

Mandatory Visualization

Cytokinin Signaling Pathway

Caption: A simplified diagram of the cytokinin signaling pathway.

Experimental Workflow for Competitive ELISA

Caption: Workflow for determining cross-reactivity via competitive ELISA.

References

• 1. scispace.com [scispace.com]
• 2. omnimabs.com [omnimabs.com]
• 3. elkbiotech.com [elkbiotech.com]

A Comparative Analysis of Dihydrozeatin and Its Riboside: Function, Metabolism, and Activity

For Immediate Publication

This guide provides an in-depth comparison of Dihydrozeatin (DHZ) and its riboside form, Dihydrozeatin riboside (DHZR), two naturally occurring isoprenoid cytokinins. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the critical functional distinctions between the active free-base hormone and its transport-form precursor, supported by experimental evidence and methodologies.

Core Functional Differences: An Overview

Dihydrozeatin (DHZ) is a biologically active cytokinin that directly participates in regulating plant growth and development, including processes like cell differentiation.[1] Its riboside, DHZR, is generally considered a transport and storage form of the hormone.[2][3] The primary functional distinction lies in their metabolic state and mechanism of action. While structurally similar, the presence of a ribose group on DHZR renders it biologically inactive until it is metabolized into its free-base form, DHZ.

A key advantage of DHZ is its stability. Unlike zeatin, DHZ is not a substrate for the enzyme cytokinin oxidase/dehydrogenase (CKX), which degrades active cytokinins.[4] This resistance to degradation suggests that DHZ may play a crucial role in maintaining cytokinin activity levels in oxidative environments.[4]

Comparative Data Summary

The functional differences between Dihydrozeatin and its riboside are summarized in the table below, drawing on established principles of cytokinin biology and specific experimental findings.

Feature	Dihydrozeatin (DHZ)	Dihydrozeatin Riboside (DHZR)	Supporting Evidence
Primary Role	Biologically active hormone	Transport and storage precursor	It is widely accepted that cytokinin free bases are the active forms, while ribosides are transport forms that become active upon conversion.[3]
Biological Activity	Direct, high activity	Indirect, requires conversion to DHZ	Free bases generally exhibit higher biological activity in bioassays compared to their corresponding ribosides.[2] The activity of DHZR in delaying senescence is similar to the free base, likely due to efficient conversion.[5]
Metabolic Stability	Resistant to cytokinin oxidase/dehydrogenase (CKX)	Stable during transport; not a direct CKX substrate	DHZ's saturated side chain makes it resistant to CKX, contributing to its stability.[4] Exogenously applied DHZR has been found to be very stable with little metabolism during transport.[6][7]
Receptor Specificity	Specifically perceived by the AHK3 receptor in Arabidopsis	Does not directly bind to activate receptors	Pharmacological and genetic analyses demonstrate that DHZ is specifically perceived by the AHK3 histidine kinase to promote cell differentiation.[1]
Mobility in Plants	Active at the cellular level	Mobile transport form	Studies using radiolabeled DHZR show it undergoes highly polarized movement, for example, from the embryo to the cotyledons in germinating seeds.[6][7]

Signaling and Metabolic Pathways

The distinct roles of DHZ and DHZR are rooted in their positions within cytokinin metabolism and signaling. DHZR acts as a stable precursor that is transported within the plant to target tissues, where it can be converted into the active DHZ form. Once converted, DHZ can bind to specific receptors to initiate a signaling cascade.

Caption: Metabolic conversion of DHZR to DHZ.

Upon its formation, DHZ executes its function by interacting with specific cellular receptors. In Arabidopsis, DHZ uniquely binds to the AHK3 receptor, triggering a phosphorelay signaling cascade that ultimately activates transcription factors (Type-B ARRs) to regulate gene expression for processes like cell differentiation.

Caption: DHZ-specific signaling pathway via the AHK3 receptor.

Experimental Protocols

The functional differences between DHZ and DHZR can be quantified using established experimental procedures.

Protocol: Comparative Cytokinin Activity via Tobacco Callus Bioassay

This bioassay compares the ability of DHZ and DHZR to stimulate cell division and growth in tobacco callus tissue, a standard measure of cytokinin activity.

Objective: To determine the relative biological activity of DHZ and DHZR based on callus fresh weight increase.

Materials:

• Tobacco (Nicotiana tabacum var. Wisconsin No. 38) callus tissue.

• Murashige and Skoog (MS) basal medium.

• Sucrose, myo-inositol, and agar (B569324).

• Auxin (e.g., Indole-3-acetic acid, IAA).

• Stock solutions of DHZ and DHZR in a suitable solvent (e.g., DMSO or ethanol).

• Sterile petri dishes and culture vessels.

Procedure:

• Media Preparation: Prepare MS agar medium supplemented with auxin (e.g., 2 mg/L IAA) and a range of concentrations for DHZ and DHZR (e.g., 0, 0.01, 0.1, 1.0, 10.0 µM). A control medium contains auxin but no cytokinin. Ensure all media are sterilized.

• Inoculation: Weigh and place uniform pieces of tobacco callus (approx. 100 mg) onto the prepared media in petri dishes. Each concentration should have multiple replicates.

• Incubation: Culture the callus tissue in a growth chamber under controlled conditions (e.g., 25°C, 16-hour photoperiod) for 4-5 weeks.

• Data Collection: After the incubation period, remove the callus from the medium and record the final fresh weight for each sample.

• Analysis: Calculate the mean increase in fresh weight for each cytokinin concentration. Plot dose-response curves (fresh weight vs. log concentration) to compare the activity of DHZ and DHZR. The concentration required to achieve half-maximal growth can be used as a quantitative measure of activity.

Protocol: Analysis of DHZR Metabolism and Transport via Radiolabeling

This method tracks the movement and metabolic fate of exogenously applied DHZR.

Objective: To determine if DHZR is transported and/or converted to DHZ in plant tissue.

Materials:

• Radiolabeled [³H]-Dihydrozeatin riboside.

• Plant material (e.g., germinating lupin or maize seeds).[6][8]

• Extraction buffer (e.g., methanol/formic acid/water).

• High-Performance Liquid Chromatography (HPLC) system with a radioactivity detector.

• Scintillation counter.

Procedure:

• Application: Apply a known amount of [³H]-DHZR to a specific part of the plant material, such as the embryonic axis or cotyledons of a germinating seed.[7]

• Incubation: Incubate the plant material for a defined period (e.g., 6-10 hours).[6]

• Tissue Dissection and Extraction: At the end of the incubation, dissect the plant into different parts (e.g., embryonic axis, cotyledons). Extract the cytokinins from each part using a cold extraction buffer.

• Purification: Purify the extracts using solid-phase extraction (SPE) to remove interfering compounds.

• Analysis: Analyze the purified extracts using HPLC coupled with a radioactivity detector. Compare the retention times of radioactive peaks with those of non-radiolabeled standards (DHZR, DHZ, etc.).

• Quantification: Quantify the amount of radioactivity in each identified peak (e.g., unchanged [³H]-DHZR, newly formed [³H]-DHZ) using a scintillation counter to determine the extent of transport and metabolic conversion.

Caption: Workflow for a radiolabeling-based metabolism study.

Conclusion

The functional relationship between Dihydrozeatin and Dihydrozeatin riboside exemplifies a common regulatory strategy in hormone biology: the use of a stable, inactive precursor for transport and storage, which can be rapidly converted to the active form in target cells. DHZ stands out as a potent, stable cytokinin that acts through a specific receptor (AHK3) to regulate key developmental processes. In contrast, DHZR serves as the mobile form, ensuring that the active hormone can be delivered where it is needed. Understanding these differences is crucial for researchers aiming to manipulate cytokinin responses in plants and for the development of novel plant growth regulators.

References

• 1. mdpi.com [mdpi.com]
• 2. Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. Plant Growth Regulators - Cytokinins - Dihydrozeatin (DHZ) Clinisciences [clinisciences.com]
• 5. Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back [mdpi.com]
• 6. academic.oup.com [academic.oup.com]
• 7. academic.oup.com [academic.oup.com]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]

Comparative transcriptomic analysis of Dihydrozeatin and zeatin treatment

A Comparative Guide to Dihydrozeatin and Zeatin Treatment: A Transcriptomic Perspective

Overview of Dihydrozeatin and Zeatin

Zeatin, particularly trans-zeatin (B1683218) (tZ), is one of the most abundant and biologically active forms of cytokinin, playing a crucial role in promoting cell division and differentiation.[1][2][3] Dihydrozeatin is a derivative of zeatin with a saturated side chain, resulting from the reduction of zeatin.[1] Although structurally similar, recent studies indicate that DHZ may have specific roles and signaling pathways that are distinct from those of zeatin.[1][2][3]

Comparative Biological Effects and Gene Expression

A key study on Arabidopsis thaliana roots has provided direct comparative data on the effects of DHZ and trans-zeatin on root cell differentiation.[1][2][3] This research highlights that DHZ, similar to tZ, promotes root cell differentiation.[1] However, the signaling pathway for DHZ appears to be more specific.

Key Findings:

• Receptor Specificity: DHZ is perceived specifically and uniquely by the ARABIDOPSIS HISTIDINE KINASE 3 (AHK3) receptor. In contrast, tZ is perceived by both AHK3 and AHK4/CRE1.[1][2][3]

• Downstream Signaling: The DHZ-AHK3 interaction is sufficient to activate the transcription factors ARABIDOPSIS RESPONSE REGULATOR 1 (ARR1), ARR12, and ARR11, which in turn promote cell differentiation.[1][2][3]

• Gene Expression: Both DHZ and tZ can induce the expression of genes associated with cell differentiation, such as KRP2, SHY2, and GH3.17.[1]

The following table summarizes the comparative effects on root meristem size in Arabidopsis thaliana after treatment with DHZ and tZ.

Table 1: Comparative Effect of Dihydrozeatin and trans-Zeatin on Arabidopsis Root Meristem Size

Treatment	Concentration	Effect on Root Meristem Size	Citation
Dihydrozeatin (DHZ)	0.5 µM	Reduction	[1]
trans-Zeatin (tZ)	0.5 µM	Reduction	[1]

Broader Transcriptomic Response to Zeatin

While a direct comparative transcriptomic dataset for DHZ is not available, several studies have characterized the global gene expression changes in response to zeatin treatment in various plant systems. These findings provide a reference for the general transcriptomic impact of a highly active cytokinin.

A study on Arabidopsis roots and shoots showed that a large number of genes are regulated by cytokinin treatment.[4] In another study on the oil plant Sapium sebiferum, 6-benzyladenine (a synthetic cytokinin with effects similar to zeatin) treatment led to significant changes in gene expression over time.[5]

Table 2: Summary of Transcriptomic Response to Cytokinin Treatment in Arabidopsis thaliana

Tissue	Treatment Duration	Number of Upregulated Genes	Number of Downregulated Genes	Citation
Root	30 min	266	134	[4]
Root	120 min	1046	973	[4]
Shoot	30 min	344	165	[4]
Shoot	120 min	1082	1007	[4]

Note: The data in Table 2 is from a study using a general cytokinin treatment and is provided for context, not as a direct comparison with Dihydrozeatin.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the specific signaling pathway of Dihydrozeatin as identified in recent research, a generalized signaling pathway for zeatin, and a typical experimental workflow for a comparative transcriptomic analysis.

Caption: Dihydrozeatin Signaling Pathway.

Caption: Generalized Zeatin Signaling Pathway.

Caption: Comparative Transcriptomic Experimental Workflow.

Experimental Protocols

This section details the methodologies from the key studies cited in this guide.

Protocol 1: Analysis of Cytokinin Effects on Arabidopsis Root Meristem (Adapted from Vinciarelli et al., 2025)[1][3]

• Plant Material and Growth Conditions: Arabidopsis thaliana seedlings were grown on solid Murashige and Skoog (MS) medium.

• Hormone Treatment: 5-day-old seedlings were transferred to MS medium supplemented with 0.5 µM of Dihydrozeatin or trans-zeatin.

• Phenotypic Analysis: Root meristem size was quantified after a specified treatment period by counting the number of cortical cells in the meristematic zone.

• Gene Expression Analysis: For gene expression analysis, seedlings were treated with the respective hormones, and RNA was extracted from root tissues. Quantitative Real-Time PCR (qRT-PCR) was used to measure the expression levels of target genes.

Protocol 2: Transcriptome Profiling of Cytokinin Response in Arabidopsis (Adapted from Brenner et al., 2012)[4]

• Plant Material and Growth Conditions: Arabidopsis thaliana seedlings were grown in a liquid culture system.

• Cytokinin Treatment: Seedlings were treated with a cytokinin solution for various durations (e.g., 30 and 120 minutes).

• RNA Isolation and Sequencing: Total RNA was isolated from root and shoot tissues. RNA quality was assessed, and sequencing libraries were prepared for RNA sequencing.

• Data Analysis: The sequencing data was processed to identify differentially expressed genes (DEGs) between cytokinin-treated and control samples. Gene Ontology (GO) and pathway enrichment analyses were performed to identify the biological processes affected by the treatment.

Conclusion

The available evidence suggests that while Dihydrozeatin and zeatin can induce similar physiological responses, such as promoting cell differentiation, they may act through distinct signaling pathways.[1][2][3] DHZ appears to have a more specific interaction with the AHK3 receptor in Arabidopsis roots. A comprehensive comparative transcriptomic analysis would be highly valuable to fully elucidate the unique and overlapping roles of these two important cytokinins. The protocols and data presented in this guide provide a foundation for designing such future studies and for understanding the current state of knowledge on the differential effects of Dihydrozeatin and zeatin.

References

• 1. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Transcript profiling of cytokinin action in Arabidopsis roots and shoots discovers largely similar but also organ-specific responses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative transcriptome analysis reveals the regulatory networks of cytokinin in promoting the floral feminization in the oil plant Sapium sebiferum - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Dihydrozeatin and trans-Zeatin Stability for Research Applications

For Immediate Release

This guide provides a detailed comparison of the relative stability of two closely related cytokinins, Dihydrozeatin (DHZ) and trans-zeatin (B1683218) (tZ). For researchers, scientists, and professionals in drug development, understanding the stability of these compounds is critical for experimental design, the interpretation of results, and the development of new therapeutic agents. This document outlines their chemical and biological stability, supported by experimental data, detailed protocols, and visual diagrams of relevant pathways.

Executive Summary

The primary difference in the stability of Dihydrozeatin and trans-zeatin lies in their susceptibility to enzymatic degradation. Dihydrozeatin, with its saturated side chain, is resistant to cleavage by cytokinin oxidase/dehydrogenase (CKX), a key enzyme in cytokinin catabolism. This resistance confers significantly greater biological stability to DHZ compared to trans-zeatin. Chemically, trans-zeatin has been shown to be the least stable among several adenine-based cytokinins, particularly in solution at elevated temperatures and alkaline pH. While direct quantitative chemical stability data for Dihydrozeatin is less prevalent in the literature, its structural properties suggest a higher intrinsic chemical stability.

Data Presentation: A Comparative Overview

The following tables summarize the known stability profiles of trans-zeatin under various conditions.

Table 1: Chemical Stability of trans-Zeatin in Aqueous Solution

Condition	Concentration & Solvent	Temperature	Stability	Reference
Storage	1.0 mg/mL in 0.01 N KOH	-20°C	>90% retained after 90 days	[1][2]
1.0 mg/mL in 0.01 N KOH	2-6°C	>90% retained after 90 days (some statistically significant change)	[1][2]
50 mg/mL in 0.5 N KOH	25°C	Degrades to ~80% of initial concentration after 18 days	[1]
50 mg/mL in 0.5 N KOH	40°C	Degrades to ~80% of initial concentration after 18 days	[1]
Autoclaving	1.0 mg/mL in 0.05 N KOH	121°C, 110 kPa for 30 min	No significant degradation detected	[2][3]
with 1x MS-basal salts	121°C, 110 kPa for 30 min	Stable	[2][3]
pH	1.0 mg/mL in 0.05 N HCl	25°C	Stable for 56 days	[1]
1.0 mg/mL in 0.05 N HCl	85°C	Degraded within 21 days	[1]

Table 2: Biological Stability of Dihydrozeatin and trans-Zeatin

Compound	Susceptibility to Cytokinin Oxidase/Dehydrogenase (CKX)	Implication for Biological Stability	Reference
Dihydrozeatin (DHZ)	Resistant	High biological stability in the presence of CKX	[4]
trans-Zeatin (tZ)	Susceptible	Lower biological stability; subject to irreversible degradation by CKX	[4]

Metabolic Pathways and Stability

The differential stability of Dihydrozeatin and trans-zeatin is rooted in their distinct metabolic fates within biological systems. trans-Zeatin can be either reversibly conjugated to inactive forms (e.g., glucosides) or irreversibly degraded by CKX. Dihydrozeatin, on the other hand, is not a substrate for CKX, leading to a longer biological half-life. DHZ itself can be formed from trans-zeatin through the action of zeatin reductase.

References

• 1. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stability of adenine-based cytokinins in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of the Metabolic Fate of Dihydrozeatin and Other Cytokinins

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the metabolic fate of Dihydrozeatin (DHZ) and other prevalent cytokinins, namely trans-zeatin (B1683218) (tZ), and isopentenyladenine (iP). Understanding the metabolic stability and conversion pathways of these plant hormones is crucial for their application in research and biotechnology. This document summarizes key quantitative data, details experimental methodologies, and visualizes metabolic and signaling pathways to facilitate a comprehensive understanding.

Executive Summary

Cytokinins are a class of phytohormones that regulate various aspects of plant growth and development. Their efficacy in biological systems is largely determined by their metabolic fate—how they are synthesized, converted, and degraded. Dihydrozeatin (DHZ), a saturated derivative of zeatin, exhibits a distinct metabolic profile compared to unsaturated cytokinins like trans-zeatin (tZ) and isopentenyladenine (iP). The primary differentiating factor is DHZ's resistance to degradation by the enzyme cytokinin oxidase/dehydrogenase (CKX), which rapidly cleaves the unsaturated side chains of tZ and iP.[1][2] This inherent stability makes DHZ a more persistent cytokinin in plant tissues. While all three cytokinins undergo conjugation to form glucosides, ribosides, and nucleotides, the predominant metabolic pathways and their kinetics differ. This guide delves into these differences, providing a comparative framework supported by experimental data.

Comparative Metabolic Pathways

The metabolism of cytokinins involves several key processes: irreversible degradation, reversible conjugation, and interconversions. The primary pathways include:

• Degradation by Cytokinin Oxidase/Dehydrogenase (CKX): This is the principal catabolic pathway for unsaturated cytokinins.

• Conjugation: Cytokinins can be conjugated with glucose (O- and N-glucosylation) or ribose to form ribosides and ribonucleotides. O-glucosides are generally considered storage forms that can be reconverted to active cytokinins, while N-glucosides were traditionally viewed as irreversibly inactivated forms, a notion that has been recently challenged for some cytokinins.[3]

• Reduction: Zeatin can be converted to Dihydrozeatin by the enzyme zeatin reductase.[2]

Below is a visual representation of the general metabolic pathways for cytokinins.

Caption: General metabolic pathways of isoprenoid cytokinins.

Quantitative Comparison of Metabolic Fates

The following tables summarize the key differences in the metabolic fate of Dihydrozeatin, trans-zeatin, and isopentenyladenine based on available literature. It is important to note that metabolic rates can vary significantly depending on the plant species, tissue type, and environmental conditions.

Cytokinin	Susceptibility to CKX Degradation	Primary Conjugation Pathways
Dihydrozeatin (DHZ)	Resistant[1][2]	N-glucosylation (predominantly to N7-glucoside), O-glucosylation, Ribosylation[4]
trans-Zeatin (tZ)	Susceptible[1]	O-glucosylation, N-glucosylation, Ribosylation, Phosphorylation[4][5]
Isopentenyladenine (iP)	Susceptible[1]	N-glucosylation (predominantly to N7-glucoside), Ribosylation, Phosphorylation[4]
Table 1. Comparative susceptibility to degradation and primary conjugation pathways.

Cytokinin Applied	Major Metabolites Detected	Observations
Dihydrozeatin (DHZ)	DHZ-N7-glucoside (DHZ7G), DHZ-O-glucoside (DHZOG), DHZ-riboside (DHZR)	DHZ is predominantly converted to its N7-glucoside.[4] No conversion to other cytokinin types (tZ, iP, cZ) is observed.[3]
trans-Zeatin (tZ)	tZ-riboside-5'-monophosphate (tZRMP), tZ-O-glucoside (tZOG), tZ-N-glucosides (tZ7G, tZ9G)	tZ is rapidly converted to its nucleotide and O-glucoside forms.[4] Low baseline activity of zeatin reductase suggests minimal conversion to DHZ in some species like Arabidopsis.[3]
Isopentenyladenine (iP)	iP-N7-glucoside (iP7G), iP-riboside-5'-monophosphate (iPRMP), iP-riboside (iPR)	iP is primarily metabolized into its N7-glucoside and nucleotide forms.[4] Some conversion to tZ metabolites can occur.[3]
Table 2. Predominant metabolites observed after exogenous application of different cytokinins in Arabidopsis thaliana.[3][4]

Comparative Signaling Pathways

Cytokinin signaling is initiated by the binding of active cytokinin bases to histidine kinase receptors located in the endoplasmic reticulum.[6] In Arabidopsis, the primary cytokinin receptors are AHK2, AHK3, and CRE1/AHK4. These receptors exhibit different affinities for various cytokinins, leading to nuanced physiological responses.

The general cytokinin signaling pathway is depicted below:

Caption: Simplified overview of the cytokinin signaling pathway.

Receptor Binding Affinities:

The differential binding of cytokinins to these receptors is a key aspect of their specific activities.

Receptor	Relative Binding Affinity for Dihydrozeatin (DHZ)	Relative Binding Affinity for trans-Zeatin (tZ)	Relative Binding Affinity for Isopentenyladenine (iP)
AHK3	High[7][8]	High[8]	Lower (approx. 10-fold lower than tZ)[8][9]
CRE1/AHK4	Lower[8][9]	High[8]	High[6]
AHK2	Lower[6]	High[6]	High[6]
Table 3. Comparative binding affinities of major Arabidopsis cytokinin receptors for DHZ, tZ, and iP.

The higher affinity of AHK3 for DHZ suggests that DHZ-mediated responses may be predominantly transduced through this receptor, which is known to play a significant role in shoot development.[7][8]

Experimental Protocols

Protocol 1: Quantification of Endogenous Cytokinins by LC-MS/MS

This protocol outlines a standard method for the extraction, purification, and quantification of cytokinins from plant tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation:

• Harvest plant tissue and immediately freeze in liquid nitrogen to quench metabolic activity.[10]

• Grind the frozen tissue to a fine powder using a mortar and pestle or a bead mill.[11]

• Accurately weigh the frozen powder (typically 10-50 mg).

2. Extraction:

• Add pre-chilled extraction buffer (methanol:water:formic acid, 15:4:1, v/v/v) to the powdered tissue.[11]

• Add a known amount of deuterated internal standards for each cytokinin to be quantified.[10]

• Incubate the mixture at -20°C for at least 1 hour, with occasional vortexing.

• Centrifuge at high speed (e.g., 14,000 rpm) at 4°C for 20 minutes.

• Collect the supernatant. Re-extract the pellet with the same extraction buffer and combine the supernatants.[11]

3. Purification (Solid-Phase Extraction - SPE):

• Evaporate the methanol (B129727) from the combined supernatant under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the aqueous residue in 1% acetic acid.[11]

• Condition a mixed-mode cation exchange SPE cartridge (e.g., Oasis MCX) with methanol followed by 1% acetic acid.[11]

• Load the sample onto the conditioned cartridge.

• Wash the cartridge with 1% acetic acid to remove acidic and neutral interfering compounds.

• Wash with methanol to remove hydrophobic interfering compounds.

• Elute the cytokinins with 0.35 M ammonium (B1175870) hydroxide (B78521) in 60-70% methanol.[10][11]

4. LC-MS/MS Analysis:

• Evaporate the eluate to dryness and reconstitute in a suitable solvent for LC-MS analysis (e.g., 5% acetonitrile).[11]

• Inject the sample into a UPLC or HPLC system coupled to a tandem mass spectrometer.

• Separate the cytokinins using a C18 reversed-phase column with a gradient of mobile phases (e.g., A: 0.1% formic acid in water, B: 0.1% formic acid in acetonitrile/methanol).[11]

• Detect and quantify the cytokinins using the mass spectrometer in multiple reaction monitoring (MRM) mode, based on the specific precursor-to-product ion transitions for each cytokinin and its deuterated internal standard.

Below is a workflow diagram for this experimental protocol.

Caption: Experimental workflow for cytokinin quantification by LC-MS/MS.

Conclusion

The metabolic fate of Dihydrozeatin is markedly different from that of unsaturated cytokinins like trans-zeatin and isopentenyladenine, primarily due to its resistance to degradation by CKX. This stability, coupled with its high affinity for the AHK3 receptor, suggests a distinct and potentially more sustained role in plant development, particularly in the shoots. The provided data and protocols offer a framework for researchers to further investigate the nuanced roles of different cytokinin species. A thorough understanding of their individual metabolic pathways and signaling specificities is paramount for the effective design of experiments and the development of novel applications in agriculture and biotechnology.

References

• 1. imgsvr.edgereg.net [imgsvr.edgereg.net]
• 2. phygenera.de [phygenera.de]
• 3. Distinct metabolism of N-glucosides of isopentenyladenine and trans-zeatin determines cytokinin metabolic spectrum in Arabidopsis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Zeatin: The 60th anniversary of its identification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Receptor Properties and Features of Cytokinin Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of a Specific Role of Dihydrozeatin in the Regulation of the Cell Differentiation Activity in Arabidopsis Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Biochemical characteristics and ligand-binding properties of Arabidopsis cytokinin receptor AHK3 compared to CRE1/AHK4 as revealed by a direct binding assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. metabolomicsworkbench.org [metabolomicsworkbench.org]

Safety & Regulatory Compliance

Proper Disposal of Dihydrozeatin: A Guide for Laboratory Professionals

For immediate release

This document provides essential guidance for the safe and compliant disposal of dihydrozeatin, a synthetic cytokinin used in plant tissue culture and research. Researchers, scientists, and drug development professionals must adhere to proper disposal protocols to ensure laboratory safety and environmental protection.

Immediate Safety and Handling Precautions

Before handling dihydrozeatin for disposal, consult the product's Safety Data Sheet (SDS) for specific safety information. General precautions include:

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.

• Avoid Dust Inhalation: If handling a powdered form, work in a well-ventilated area or a chemical fume hood to prevent inhalation of dust particles.

• Skin Contact: Dihydrozeatin may cause skin and serious eye irritation. In case of contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention if irritation persists.

Step-by-Step Dihydrozeatin Disposal Protocol

The proper disposal method for dihydrozeatin depends on its formulation and whether it is classified as a hazardous waste. The waste generator is responsible for making this determination.

Step 1: Waste Characterization

• Consult the Safety Data Sheet (SDS): The SDS for the specific dihydrozeatin product you are using is the primary source of information for disposal. Section 13 of the SDS should provide disposal considerations.

• Determine if it is a Hazardous Waste: If the SDS is unavailable or unclear, you must determine if the dihydrozeatin waste is considered hazardous under the Resource Conservation and Recovery Act (RCRA). A waste is considered hazardous if it exhibits any of the following characteristics:

  • Ignitability: Can it create fire in certain conditions?

  • Corrosivity: Does it have a pH less than or equal to 2, or greater than or equal to 12.5?

  • Reactivity: Is it unstable under normal conditions?

  • Toxicity: Is it harmful or fatal when ingested or absorbed?

• Check against Listed Wastes: Compare the chemical composition of your dihydrozeatin waste against the EPA's lists of hazardous wastes (F, K, P, and U lists). It is unlikely that pure dihydrozeatin is a listed waste, but formulations containing other chemicals might be.

Step 2: Segregation and Collection

• Dedicated Waste Container: Collect all dihydrozeatin waste, including unused stock solutions, contaminated media, and disposable labware, in a dedicated, clearly labeled, and sealed waste container.

• Labeling: The label should include the words "Hazardous Waste" (if applicable), the name "Dihydrozeatin," and a description of the waste (e.g., "Aqueous solution," "Solid media").

Step 3: Disposal Path

• If Classified as Hazardous Waste:

  • Contact your institution's Environmental Health and Safety (EHS) department.

  • Arrange for pickup by a licensed hazardous waste disposal contractor.

  • Do not dispose of hazardous waste down the drain or in the regular trash.

• If Determined to be Non-Hazardous:

  • Even if not classified as RCRA hazardous, it is best practice to dispose of chemical waste through your institution's chemical waste program.

  • Contact your EHS department for guidance on the proper disposal of non-hazardous chemical waste.

  • Drain disposal is generally not recommended for plant growth regulators unless explicitly permitted by your local wastewater treatment authority for very dilute, neutralized solutions.

Quantitative Data Summary

Characteristic	Value	Source
GHS Hazard Statement	H315: Causes skin irritation	TCI Chemicals
GHS Hazard Statement	H319: Causes serious eye irritation	TCI Chemicals

This table summarizes available hazard data. Always refer to the specific SDS for your product.

Dihydrozeatin Disposal Workflow

Caption: Logical workflow for the proper disposal of dihydrozeatin waste.

Disclaimer: This information is intended as a general guide. Always follow the specific procedures and regulations of your institution and local authorities. The generator of the waste is ultimately responsible for its proper and compliant disposal.

Safeguarding Your Research: A Comprehensive Guide to Handling Dihydrozeatin

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the plant cytokinin Dihydrozeatin, offering procedural, step-by-step guidance to ensure a secure laboratory environment.

Essential Safety Information

Dihydrozeatin is classified under the Globally Harmonized System (GHS) with the hazard statement H317, indicating that it may cause an allergic skin reaction. Adherence to proper personal protective equipment (PPE) protocols and first aid procedures is crucial to mitigate risks.

Personal Protective Equipment (PPE)

Consistent and correct use of PPE is the primary defense against exposure. The following table summarizes the recommended PPE for handling Dihydrozeatin.

PPE Component	Specification	Rationale
Gloves	Chemical-resistant nitrile gloves.	To prevent skin contact and potential allergic reactions.
Eye Protection	Safety glasses with side shields or chemical splash goggles.	To protect eyes from accidental splashes of solutions or powder.
Lab Coat	Standard laboratory coat.	To protect skin and personal clothing from contamination.
Respiratory Protection	Not generally required for handling small quantities in a well-ventilated area. Use a NIOSH-approved respirator if handling large quantities or if there is a risk of aerosolization.	To prevent inhalation of the powder.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Exposure Route	First Aid Procedure
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. If skin irritation or a rash occurs, seek medical advice.[1][2]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
Inhalation	Move the person to fresh air and keep them comfortable for breathing. If respiratory symptoms occur, seek medical advice.
Ingestion	Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety and environmental protection.

Experimental Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of Dihydrozeatin, from preparation to disposal.

Safe handling workflow for Dihydrozeatin.

Disposal Plan

Proper disposal of Dihydrozeatin and contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Solid Waste:

• Place non-contaminated materials, such as packaging, in the regular trash.

• Collect any contaminated solid waste, such as gloves, weighing paper, and paper towels, in a designated hazardous waste container.

Liquid Waste:

• Collect all solutions containing Dihydrozeatin in a clearly labeled hazardous waste container.

• Do not pour Dihydrozeatin solutions down the drain.

Empty Containers:

• Triple-rinse empty containers with a suitable solvent (e.g., ethanol (B145695) or water).

• Dispose of the rinsed containers in the appropriate recycling or trash receptacle, in accordance with institutional guidelines. The rinsate should be collected as hazardous liquid waste.

Disposal of Hazardous Waste:

• All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office or a licensed hazardous waste disposal company.

• Ensure all waste containers are properly labeled with the contents and associated hazards.

Quantitative Data

Property	Data
GHS Hazard Statement	H317: May cause an allergic skin reaction.
GHS Pictogram	GHS07 (Exclamation Mark)
Signal Word	Warning
Precautionary Statements	P261, P272, P280, P302+P352, P333+P313, P362+P364, P501

By adhering to these guidelines, researchers can confidently and safely work with Dihydrozeatin, fostering a culture of safety and responsibility in the laboratory.

References

• 1. researchgate.net [researchgate.net]
• 2. Dihydrozeatin (DHZ) [himedialabs.com]